25-Desacetyl Rifampicin-d3

Core Science & Biosynthesis

An In-depth Technical Guide to 25-Desacetyl Rifampicin-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 25-Desacetyl Rifampicin-d3, a key analytical tool in the research and development of the front-line anti-tuberculosis drug, Rifampicin (B610482). This document details its chemical properties, its role as an internal standard in bioanalytical methods, and the metabolic pathway of its parent compound.

Core Concepts: Understanding 25-Desacetyl Rifampicin-d3

25-Desacetyl Rifampicin is the primary and microbiologically active metabolite of Rifampicin, a potent bactericidal antibiotic. The deuterated form, 25-Desacetyl Rifampicin-d3, serves as an invaluable internal standard for quantitative analysis in complex biological matrices. Its use in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays allows for precise and accurate measurement of Rifampicin and its metabolites, which is crucial for pharmacokinetic and therapeutic drug monitoring studies. The stable isotope label ensures that the internal standard co-elutes with the analyte and experiences similar ionization effects, leading to reliable quantification.

Physicochemical Properties

A summary of the key physicochemical properties of 25-Desacetyl Rifampicin-d3 and its unlabeled analog are presented below.

Property	25-Desacetyl Rifampicin-d3	25-Desacetyl Rifampicin
Chemical Formula	C₄₁H₅₃D₃N₄O₁₁[1]	C₄₁H₅₆N₄O₁₁[2]
Molecular Weight	783.92 g/mol [1]	780.9 g/mol [2]
Synonyms	25-O-Deacetyl-3-[(E)-[(4-(methyl-d3)-1-piperazinyl)imino]methyl]rifamycin, Desacetylrifampicin-d3[1]	Desacetylrifampicin, 25-O-deacetyl-rifamycin[2]
Appearance	Reddish-Orange Solid[1]	Solid[2]
Solubility	Soluble in Chloroform and Methanol[1]	Slightly soluble in DMSO[2]
Storage Temperature	-20°C[1]	-20°C[2]

Metabolic Pathway of Rifampicin

Rifampicin is metabolized in the liver to its active metabolite, 25-Desacetyl Rifampicin. This biotransformation is a key aspect of its pharmacokinetic profile.

Metabolic pathway of Rifampicin to 25-Desacetyl Rifampicin.

Experimental Protocols

Quantitative Analysis of Rifampicin and 25-Desacetyl Rifampicin in Human Plasma by LC-MS/MS

This protocol outlines a typical method for the simultaneous quantification of Rifampicin and its primary metabolite, 25-Desacetyl Rifampicin, in human plasma using 25-Desacetyl Rifampicin-d3 as an internal standard.

4.1.1. Materials and Reagents

• Rifampicin analytical standard

• 25-Desacetyl Rifampicin analytical standard

• 25-Desacetyl Rifampicin-d3 (Internal Standard)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid

• Ultrapure water

• Human plasma (with anticoagulant)

4.1.2. Sample Preparation

• Thaw plasma samples at room temperature.

• To a 100 µL aliquot of plasma, add 20 µL of the internal standard working solution (25-Desacetyl Rifampicin-d3 in methanol).

• Vortex for 10 seconds.

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject 10 µL onto the LC-MS/MS system.

4.1.3. Liquid Chromatography Conditions

Parameter	Value
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Start with 95% A, ramp to 5% A over 3 minutes, hold for 1 minute, then return to initial conditions
Flow Rate	0.4 mL/min
Column Temperature	40°C

4.1.4. Mass Spectrometry Conditions

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transitions
Rifampicin	e.g., m/z 823.4 -> 791.4
25-Desacetyl Rifampicin	e.g., m/z 781.4 -> 749.4
25-Desacetyl Rifampicin-d3	e.g., m/z 784.4 -> 752.4
Source Temperature	500°C
IonSpray Voltage	5500 V

Data Presentation

Pharmacokinetic Parameters of Rifampicin and 25-Desacetyl Rifampicin

The following table summarizes key pharmacokinetic parameters for Rifampicin and its metabolite from a study in healthy adults.

Parameter	Rifampicin	25-Desacetyl Rifampicin
Apparent Clearance (CL/F)	10.3 L/h[2][3]	95.8 L/h[2][3]
Apparent Volume of Distribution (Vd/F)	75.6 L	188 L
Half-life (t½)	~3-5 hours	Variable

Performance of a Validated LC-MS/MS Method

This table presents typical performance characteristics of a validated bioanalytical method for the quantification of Rifampicin and 25-Desacetyl Rifampicin.

Parameter	Rifampicin	25-Desacetyl Rifampicin
Linear Range	0.1 - 20 µg/mL	0.05 - 5 µg/mL
Lower Limit of Quantification (LLOQ)	0.1 µg/mL	0.05 µg/mL
Intra-day Precision (%CV)	< 10%	< 12%
Inter-day Precision (%CV)	< 11%	< 13%
Accuracy (% bias)	± 8%	± 10%

Experimental Workflow Visualization

The following diagram illustrates the typical workflow for a bioanalytical study utilizing 25-Desacetyl Rifampicin-d3.

A typical workflow for a bioanalytical study.

Conclusion

25-Desacetyl Rifampicin-d3 is an essential tool for the accurate and precise quantification of Rifampicin and its primary active metabolite in biological samples. Its use as an internal standard in LC-MS/MS methods is critical for robust bioanalytical data generation, which underpins our understanding of the pharmacokinetics and therapeutic efficacy of Rifampicin. The protocols and data presented in this guide provide a solid foundation for researchers and drug development professionals working with this important antibiotic.

References

• 1. academic.oup.com [academic.oup.com]
• 2. academic.oup.com [academic.oup.com]
• 3. Population pharmacokinetics of rifampicin and 25-deacetyl-rifampicin in healthy Asian adults - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to 25-Desacetyl Rifampicin-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties, and analytical methodologies related to 25-Desacetyl Rifampicin-d3. This isotopically labeled compound serves as a crucial internal standard for the quantitative analysis of 25-Desacetyl Rifampicin (B610482), the primary and biologically active metabolite of the front-line tuberculosis drug, Rifampicin.

Core Chemical Properties

25-Desacetyl Rifampicin-d3 is a synthetically modified form of 25-Desacetyl Rifampicin where three hydrogen atoms on the N-methyl group of the piperazine (B1678402) ring have been replaced with deuterium. This stable isotope labeling results in a molecule with a higher molecular weight, allowing for its clear differentiation from the unlabeled analyte in mass spectrometry-based assays, while maintaining nearly identical chemical and physical properties.

Property	Value	Source
Molecular Formula	C₄₁H₅₃D₃N₄O₁₁	[1]
Molecular Weight	783.92 g/mol	[1]
Appearance	Reddish-orange to Brown-orange Solid	[1]
CAS Number (Unlabeled)	16783-99-6	[2][3]
Storage Conditions	2-8°C, Amber Vial, Refrigerator, Under Inert Atmosphere	[1]

Chemical Structure

The chemical structure of 25-Desacetyl Rifampicin features the core rifamycin (B1679328) macrocyclic ring system. The key modification from its parent drug, Rifampicin, is the hydrolysis of the acetyl group at the C-25 position to a hydroxyl group. In 25-Desacetyl Rifampicin-d3, the piperazinyl-iminomethyl side chain at C-3 contains a deuterated N-methyl group.

A 2D representation of the chemical structure of 25-Desacetyl Rifampicin is provided below. The deuterated methyl group in 25-Desacetyl Rifampicin-d3 is located on the nitrogen atom of the piperazine ring.

Caption: 2D Chemical Structure of 25-Desacetyl Rifampicin.

Experimental Protocols

Synthesis of 25-Desacetyl Rifamycins (B7979662)

While a specific protocol for the synthesis of 25-Desacetyl Rifampicin-d3 is not publicly available, a general method for the preparation of 25-desacetyl rifamycins is described in U.S. Patent 4,188,321. This process involves the hydrolysis of the acetyl group of a rifamycin derivative under basic conditions. A plausible synthetic route for 25-Desacetyl Rifampicin-d3 would involve:

• Starting Material: Rifampicin-d3 (deuterated Rifampicin).

• Reaction: Treatment of Rifampicin-d3 with a solution of sodium hydroxide (B78521) in methanol (B129727) at room temperature.

• Workup: Acidification of the reaction mixture with an acid (e.g., citric acid), followed by extraction with an organic solvent like chloroform.

• Purification: The crude product can be purified by crystallization from a suitable solvent system (e.g., methanol/ether) to yield 25-Desacetyl Rifampicin-d3.[4]

The successful synthesis would be confirmed by the disappearance of the characteristic infrared absorption band of the acetyl group (around 1710-1715 cm⁻¹) and the absence of the methyl proton signal of the acetyl group in the NMR spectrum.[4]

Analytical Methodologies

High-Performance Liquid Chromatography (HPLC) for the Determination of Rifampicin and 25-Desacetyl Rifampicin

A validated HPLC method for the simultaneous determination of Rifampicin and its metabolite, 25-Desacetyl Rifampicin, is crucial for pharmacokinetic and therapeutic drug monitoring studies.

• Sample Preparation:

  • To a 500 µL plasma or urine sample, add an internal standard (e.g., rifapentine).[5]

  • Perform liquid-liquid extraction with an appropriate organic solvent (e.g., ethyl acetate).[6]

  • Vortex the mixture and then centrifuge to separate the layers.[6]

  • Evaporate the organic layer to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase and inject it into the HPLC system.[5]

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[7]

  • Mobile Phase: A mixture of methanol and a buffer solution, such as sodium phosphate (B84403) buffer (pH 5.2; 0.01 M) in a 65:35 (v/v) ratio, can be used under isocratic conditions.[5]

  • Flow Rate: 1.0 mL/min.[7]

  • Detection: UV detection at 333.6 nm.[7]

  • Injection Volume: 20 µL.[7]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) for High-Sensitivity Quantification

For more sensitive and specific quantification, especially at low concentrations, an LC-MS/MS method is preferred.

• Sample Preparation:

  • Protein precipitation is a common and rapid sample preparation technique. Add a precipitating agent like acetonitrile (B52724) to the plasma sample.

  • Vortex and centrifuge to pellet the precipitated proteins.

  • The supernatant can be directly injected or further purified using solid-phase extraction (SPE).[8]

• LC-MS/MS Parameters:

  • Chromatographic Separation: A C18 column is typically used with a gradient elution using a mobile phase consisting of an aqueous component (e.g., 2 mM ammonium (B1175870) acetate) and an organic component (e.g., methanol).[9]

  • Ionization: Electrospray ionization (ESI) in positive mode is commonly employed.

  • Mass Spectrometry: The analysis is performed in Multiple Reaction Monitoring (MRM) mode. The precursor to product ion transitions for 25-Desacetyl Rifampicin and the internal standard (25-Desacetyl Rifampicin-d3) are monitored for quantification. For a related compound, 25-O-desacetyl rifapentine, the transition of m/z 835.4 to 453.2 has been used.[8]

Metabolic Pathway and Mechanism of Action

Metabolic Pathway of Rifampicin

Rifampicin undergoes hepatic metabolism, primarily through deacetylation, to form its main active metabolite, 25-Desacetyl Rifampicin.[10][11] This biotransformation is a crucial aspect of its pharmacokinetic profile.

Caption: Metabolic conversion of Rifampicin.

Mechanism of Action of Rifampicin and its Active Metabolite

Rifampicin and its active metabolite, 25-Desacetyl Rifampicin, exert their antibacterial effect by inhibiting bacterial DNA-dependent RNA polymerase.[10] This inhibition prevents the transcription of bacterial DNA into RNA, thereby halting protein synthesis and leading to bacterial cell death.

Caption: Inhibition of bacterial RNA synthesis.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. caymanchem.com [caymanchem.com]
• 3. 25-Desacetyl Rifampicin | 16783-99-6 | SynZeal [synzeal.com]
• 4. US4188321A - 25-Desacetyl rifamycins - Google Patents [patents.google.com]
• 5. Determination of rifampicin and its main metabolite in plasma and urine in presence of pyrazinamide and isoniazid by HPLC method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. vnips.in [vnips.in]
• 7. ptfarm.pl [ptfarm.pl]
• 8. Determination of Rifapentine and 25-O-desacetyl Rifapentine from 100 µl human breastmilk by LC-MS/MS using protein precipitation and solid phase extraction [open.uct.ac.za]
• 9. Development and Validation of Liquid Chromatography-Mass Spectrometry Method for the Estimation of Rifampicin in Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. droracle.ai [droracle.ai]
• 11. pharmacyfreak.com [pharmacyfreak.com]

physical and chemical properties of 25-Desacetyl Rifampicin-d3

This technical guide provides a comprehensive overview of the physical and chemical properties, experimental protocols, and relevant biological pathways of 25-Desacetyl Rifampicin-d3. This document is intended for researchers, scientists, and professionals in the field of drug development and analytical chemistry.

Core Physical and Chemical Properties

25-Desacetyl Rifampicin-d3 is the deuterated form of 25-Desacetyl Rifampicin, a primary active metabolite of the antibiotic Rifampicin.[1][2] The deuterium (B1214612) labeling is typically on the N-methyl group of the piperazinyl moiety, providing a stable isotope-labeled internal standard for quantitative bioanalytical studies.[3][4]

Data Presentation

The following table summarizes the key physical and chemical properties of 25-Desacetyl Rifampicin-d3 and its non-deuterated analog.

Property	25-Desacetyl Rifampicin-d3	25-Desacetyl Rifampicin
Chemical Name	25-O-Deacetyl-3-[(E)-[(4-(methyl-d3)-1-piperazinyl)imino]methyl]rifamycin[3][4]	25-O-deacetyl-3-[(E)-[(4-methyl-1-piperazinyl)imino]methyl]-rifamycin[1]
Synonyms	25-Deacetylrifampicin-d3, 25-Desacetylrifampin-d3[3][4]	Desacetylrifampicin[1][5]
CAS Number	Not available	16783-99-6[1][5]
Molecular Formula	C₄₁H₅₃D₃N₄O₁₁[3][6]	C₄₁H₅₆N₄O₁₁[1]
Molecular Weight	783.92 g/mol [3][6]	780.9 g/mol [1]
Appearance	Reddish-orange to brown-orange solid[4]	Dark red to black solid
Melting Point	>162 °C (decomposition)[3]	>300 °C
Solubility	Soluble in chloroform (B151607) and methanol (B129727).[3]	Slightly soluble in DMSO.[1]
pKa	No data available	No specific data found; Rifampicin has pKa values of 1.7 (4-hydroxy) and 7.9 (3-piperazine nitrogen).[7]
Stability	Light sensitive; store at -20°C under an inert atmosphere.[4]	Stable for ≥ 4 years at -20°C.[1]

Experimental Protocols

Synthesis of 25-Desacetyl Rifamycins (B7979662)

A general method for the synthesis of 25-desacetyl rifamycins involves the hydrolysis of the acetyl group at the C-25 position of the corresponding rifamycin (B1679328) derivative. The following protocol is adapted from a patented method.[8]

Materials:

• Rifampicin (or a suitable 25-acetyl rifamycin derivative)

• Methanol

• 10% Sodium hydroxide (B78521) solution

• Citric acid

• Chloroform

• Deionized water

Procedure:

• Suspend the starting rifamycin derivative (e.g., 5 g) in methanol (100 mL).

• Add 10% sodium hydroxide solution (50 mL) to the suspension.

• Stir the mixture at room temperature for approximately 40 minutes.

• Acidify the reaction mixture with a citric acid solution to a slightly acidic pH.

• Dilute the mixture with water and extract the product multiple times with chloroform.

• Combine the chloroform extracts, dry over anhydrous sodium sulfate, and evaporate the solvent under reduced pressure.

• The resulting residue, 25-desacetyl rifamycin, can be further purified by crystallization from a suitable solvent such as methanol.

Characterization:

• Infrared (IR) Spectroscopy: The successful synthesis is confirmed by the disappearance of the characteristic acetyl group band around 1710-1715 cm⁻¹.[8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The ¹H NMR spectrum will show the disappearance of the methyl proton signal of the acetyl group.[8]

• Mass Spectrometry (MS): The molecular weight of the product can be confirmed by mass spectrometry.[8]

Analytical Method for Quantification

A common method for the quantification of 25-Desacetyl Rifampicin in biological matrices is High-Performance Liquid Chromatography (HPLC) coupled with UV or mass spectrometry detection. The deuterated form, 25-Desacetyl Rifampicin-d3, is an ideal internal standard for these assays.

Instrumentation:

• HPLC system with a UV or tandem mass spectrometer (MS/MS) detector

• Reversed-phase C18 column

Mobile Phase (example):

• A gradient mixture of an aqueous buffer (e.g., 0.05 M phosphate (B84403) buffer) and an organic solvent (e.g., acetonitrile).[9]

Procedure Outline:

• Sample Preparation: Perform a protein precipitation or liquid-liquid extraction of the biological sample (e.g., plasma, urine). Spike the sample with a known concentration of 25-Desacetyl Rifampicin-d3 as an internal standard.

• Chromatographic Separation: Inject the prepared sample onto the HPLC system. The analytes are separated on the C18 column based on their hydrophobicity.

• Detection: Monitor the elution of 25-Desacetyl Rifampicin and the d3-internal standard using a UV detector (e.g., at 254 nm) or an MS/MS detector in multiple reaction monitoring (MRM) mode.[9][10]

• Quantification: Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the analyte. Determine the concentration of 25-Desacetyl Rifampicin in the unknown samples from this curve.

Mandatory Visualizations

Metabolic Pathway of Rifampicin

The following diagram illustrates the metabolic conversion of Rifampicin to its active metabolite, 25-Desacetyl Rifampicin. This biotransformation is primarily carried out by esterase enzymes in the liver.[7]

Caption: Metabolic conversion of Rifampicin to 25-Desacetyl Rifampicin.

Analytical Workflow for Quantification

This diagram outlines a typical workflow for the quantitative analysis of 25-Desacetyl Rifampicin in a biological sample using LC-MS/MS with its deuterated internal standard.

Caption: Workflow for LC-MS/MS analysis of 25-Desacetyl Rifampicin.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Exposure to Rifampicin and its Metabolite 25-Deacetylrifampicin Rapidly Decreases During Tuberculosis Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. usbio.net [usbio.net]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. 25-Desacetyl Rifampicin | 16783-99-6 | SynZeal [synzeal.com]
• 6. 25-Desacetyl Rifampicin-d3 (>85%) | CymitQuimica [cymitquimica.com]
• 7. Rifampicin | C43H58N4O12 | CID 135398735 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. US4188321A - 25-Desacetyl rifamycins - Google Patents [patents.google.com]
• 9. eprints.nirt.res.in [eprints.nirt.res.in]
• 10. researchgate.net [researchgate.net]

Synthesis of Deuterated 25-Desacetyl Rifampicin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a potential synthetic route for deuterated 25-Desacetyl Rifampicin. Given the limited publicly available, specific protocols for the deuteration of this particular molecule, this guide outlines a plausible and chemically sound approach derived from established synthetic methods for Rifampicin analogs and general deuteration techniques. This document is intended to serve as a foundational resource for researchers in drug metabolism, pharmacokinetics, and analytical chemistry.

Introduction

25-Desacetyl Rifampicin is the primary active metabolite of the potent antibiotic Rifampicin.[1][2] Isotopic labeling of drug metabolites is a critical tool in drug discovery and development, facilitating pharmacokinetic and metabolic studies.[3] Deuterated 25-Desacetyl Rifampicin, specifically, serves as an invaluable internal standard for quantitative analysis by mass spectrometry, ensuring accuracy and precision in bioanalytical assays.[1] This guide details a proposed synthetic pathway, experimental protocols, and characterization data for the preparation of deuterated 25-Desacetyl Rifampicin.

Proposed Synthetic Pathway

The synthesis of deuterated 25-Desacetyl Rifampicin can be approached by first synthesizing the non-deuterated 25-Desacetyl Rifampicin via basic hydrolysis of Rifampicin, followed by a targeted deuteration step. A plausible method for deuteration involves an exchange reaction under basic conditions using a deuterated solvent.

Caption: Proposed two-step synthesis of deuterated 25-Desacetyl Rifampicin.

Experimental Protocols

Synthesis of 25-Desacetyl Rifampicin

This procedure is adapted from the established method of basic hydrolysis of Rifampicin.[4]

Materials:

• Rifampicin

• Methanol (B129727) (MeOH)

• Sodium Hydroxide (B78521) (NaOH)

• Deionized Water

• Chloroform (B151607)

• Citric Acid

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Suspend Rifampicin (5 g) in 100 mL of methanol in a round-bottom flask.

• Add 50 mL of a 10% aqueous solution of sodium hydroxide to the suspension.

• Stir the mixture at room temperature for 40-60 minutes. The solution will turn a deep red-violet color.

• Acidify the reaction mixture with a solution of citric acid until the pH is acidic.

• Dilute the mixture with water and extract the product into chloroform using a separatory funnel. Repeat the extraction three times.

• Combine the organic extracts, dry over anhydrous sodium sulfate, and evaporate the solvent under reduced pressure using a rotary evaporator.

• The resulting residue is 25-Desacetyl Rifampicin, which can be further purified by crystallization from methanol.

Deuteration of 25-Desacetyl Rifampicin

This proposed protocol utilizes a base-catalyzed deuterium exchange reaction. The labile protons on the ansa chain of the rifamycin (B1679328) core are exchanged for deuterium.

Materials:

• 25-Desacetyl Rifampicin

• Deuterium Oxide (D₂O)

• Methanol-d4 (CD₃OD)

• Sodium Deuteroxide (NaOD) in D₂O (40 wt. %)

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Dissolve 25-Desacetyl Rifampicin (1 g) in a mixture of 20 mL of Methanol-d4 and 5 mL of Deuterium Oxide in a round-bottom flask under an inert atmosphere.

• Add a catalytic amount of a 40 wt. % solution of Sodium Deuteroxide in D₂O (approximately 0.1 mL).

• Stir the reaction mixture at room temperature for 12-24 hours. The progress of the deuteration can be monitored by ¹H NMR spectroscopy by observing the disappearance of specific proton signals.

• Upon completion, neutralize the reaction mixture with a solution of deuterated acetic acid (CH₃COOD) in D₂O.

• Remove the solvents under reduced pressure.

• The resulting deuterated 25-Desacetyl Rifampicin can be purified using column chromatography on silica (B1680970) gel.

Data Presentation

Physicochemical Properties

Property	25-Desacetyl Rifampicin	Deuterated 25-Desacetyl Rifampicin
Molecular Formula	C₄₁H₅₆N₄O₁₁	C₄₁H₅₆-n DₙN₄O₁₁ (n=number of exchanged protons)
Molecular Weight	780.9 g/mol	780.9 + n(1.006) g/mol
Appearance	Reddish-orange to brown-orange solid	Reddish-orange to brown-orange solid
Solubility	Soluble in methanol, chloroform	Soluble in methanol, chloroform

Analytical Data (Hypothetical)

Analysis	Result for Deuterated 25-Desacetyl Rifampicin
¹H NMR	Disappearance or significant reduction of signals corresponding to exchangeable protons.
Mass Spectrometry (ESI-MS)	[M+H]⁺ peak observed at m/z corresponding to the deuterated molecular weight.
Purity (HPLC)	>98%

Experimental Workflow: Use as an Internal Standard

The primary application of deuterated 25-Desacetyl Rifampicin is as an internal standard in quantitative bioanalysis. The following workflow illustrates its use in a typical LC-MS/MS assay for the quantification of 25-Desacetyl Rifampicin in plasma samples.

Caption: Workflow for the use of deuterated 25-Desacetyl Rifampicin as an internal standard.

Conclusion

References

• 1. Exposure to Rifampicin and its Metabolite 25-Deacetylrifampicin Rapidly Decreases During Tuberculosis Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Rifampicin and its derivatives: stability, disposition, and affinity towards pregnane X receptor employing 2D and 3D primary human hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Isotopic labeling of metabolites in drug discovery applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. US4188321A - 25-Desacetyl rifamycins - Google Patents [patents.google.com]

25-Desacetyl Rifampicin-d3 certificate of analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 25-Desacetyl Rifampicin-d3, a labeled metabolite of the antibiotic Rifampicin. This document compiles essential data, analytical methodologies, and biological pathway information to support research and development activities.

Certificate of Analysis: Typical Properties

While a specific batch Certificate of Analysis is not publicly available, the following table summarizes the typical physical and chemical properties of 25-Desacetyl Rifampicin-d3 based on information from various suppliers.

Property	Specification	Reference(s)
Chemical Name	25-O-Deacetyl-3-[(E)-[(4-(methyl-d3)-1-piperazinyl)imino]methyl]rifamycin	[1][2][3]
Synonyms	25-Deacetylrifampicin-d3, 25-Desacetylrifampin-d3, Desacetylrifampicin-d3	[1][2][3]
Molecular Formula	C₄₁H₅₃D₃N₄O₁₁	[1][2][4]
Molecular Weight	783.92 g/mol	[1][3][4]
Appearance	Reddish-Orange to Brown-Orange Solid	[1][5]
Purity	>85% or >98% (Varies by supplier)	[2][3][4]
Storage Conditions	-20°C, protected from light	[1][3]
Solubility	Soluble in Chloroform, Methanol; Slightly soluble in DMSO	[1][6]
CAS Number (Unlabeled)	16783-99-6	[4][7][8]

Biological Context and Signaling Pathways

25-Desacetyl Rifampicin is the primary and biologically active metabolite of Rifampicin.[6][9][10] The metabolic conversion and the mechanism of action are crucial for understanding its pharmacological profile.

Metabolic Pathway of Rifampicin

Rifampicin undergoes deacetylation in the liver to form 25-Desacetyl Rifampicin. This process is a key step in its metabolism.[9]

Metabolism of Rifampicin to its active metabolite.

Mechanism of Action

Rifampicin and its active metabolite, 25-Desacetyl Rifampicin, exert their antibacterial effects by inhibiting bacterial DNA-dependent RNA polymerase.[11][12][13] This inhibition prevents the initiation of RNA synthesis, thereby halting protein production and leading to bacterial cell death.[14][15]

Inhibition of bacterial transcription by 25-Desacetyl Rifampicin.

Experimental Protocols

The following are detailed methodologies for the analysis of 25-Desacetyl Rifampicin in biological matrices, synthesized from published research.

High-Performance Liquid Chromatography (HPLC) Method

This method is suitable for the simultaneous determination of Rifampicin and 25-Desacetyl Rifampicin.[16][17][18]

Parameter	Description
Instrumentation	HPLC system with UV or Photodiode Array (PDA) detector.
Column	Reverse-phase C18 column (e.g., Phenomenex Luna C18, 150 x 4.6 mm).[16][17]
Mobile Phase	Gradient elution with water and methanol, or isocratic elution with a mixture of phosphate (B84403) buffer and acetonitrile (B52724) (e.g., 55:45 v/v).[16][17][18]
Detection Wavelength	254 nm.[16][17][18]
Flow Rate	Typically 0.8 to 1.0 mL/min.[19]
Sample Preparation	Protein precipitation of plasma samples with a suitable organic solvent (e.g., acetonitrile or methanol), followed by centrifugation and injection of the supernatant.

Validation Parameters:

• Linearity: The assay has been shown to be linear over a range of concentrations, typically from 0.25 to 15.0 µg/mL in plasma.[18]

• Retention Times: Approximate retention times are 2.9 min for 25-Desacetyl Rifampicin and 4.8 min for Rifampicin under specific isocratic conditions.[18]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method

This method offers high sensitivity and selectivity for the quantification of 25-Desacetyl Rifampicin.[20][21][22]

Parameter	Description
Instrumentation	Liquid chromatography system coupled to a triple quadrupole mass spectrometer.
Column	Reverse-phase C18 column (e.g., Kinetex Polar C18 or BDS Hypersil Gold C18).[22][23]
Mobile Phase	Gradient or isocratic elution using a mixture of an aqueous component (e.g., 2-5 mM ammonium (B1175870) acetate (B1210297) with 0.1% formic acid) and an organic component (e.g., acetonitrile or methanol).[22][23]
Ionization Mode	Positive electrospray ionization (ESI+).[24]
MRM Transitions	Specific precursor-to-product ion transitions are monitored for the analyte and the internal standard. For 25-Desacetyl Rifampicin, a transition of m/z 749.3 -> 399.1 has been reported.[21]
Internal Standard	A deuterated internal standard such as Rifampicin-d3 is often used.[21]
Sample Preparation	Protein precipitation of plasma or urine samples, followed by centrifugation. The supernatant may be further diluted before injection.[22]

Validation Parameters:

• Lower Limit of Quantification (LLOQ): LLOQs are typically in the low ng/mL range, for instance, 2.5 ng/mL in plasma.[21]

• Linearity: The method demonstrates linearity over a wide concentration range, such as 70.4 - 3379.2 ng/mL in plasma.[20]

Experimental Workflow

The general workflow for the analysis of 25-Desacetyl Rifampicin-d3 in biological samples is outlined below.

General workflow for sample analysis.

References

• 1. usbio.net [usbio.net]
• 2. BioOrganics [bioorganics.biz]
• 3. 25-Desacetyl Rifampicin-d3 (>85%) | CymitQuimica [cymitquimica.com]
• 4. 25-Desacetyl Rifampicin-d3 (>85%) | LGC Standards [lgcstandards.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. caymanchem.com [caymanchem.com]
• 7. 25-Desacetyl Rifampicin | 16783-99-6 | SynZeal [synzeal.com]
• 8. 25-Desacetyl Rifampicin | 16783-99-6 [chemicea.com]
• 9. droracle.ai [droracle.ai]
• 10. Exposure to Rifampicin and its Metabolite 25-Deacetylrifampicin Rapidly Decreases During Tuberculosis Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Rifampin: mechanisms of action and resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. go.drugbank.com [go.drugbank.com]
• 13. Rifampicin - Wikipedia [en.wikipedia.org]
• 14. droracle.ai [droracle.ai]
• 15. What is the mechanism of Rifampin? [synapse.patsnap.com]
• 16. akjournals.com [akjournals.com]
• 17. researchgate.net [researchgate.net]
• 18. eprints.nirt.res.in [eprints.nirt.res.in]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. academic.oup.com [academic.oup.com]
• 22. Development and Validation of Liquid Chromatography-Mass Spectrometry Method for the Estimation of Rifampicin in Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 23. mdpi.com [mdpi.com]
• 24. researchgate.net [researchgate.net]

The Formation and Significance of 25-Desacetyl Rifampicin-d3: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rifampicin (B610482), a cornerstone in the treatment of tuberculosis and other mycobacterial infections, undergoes significant metabolism in the body, leading to the formation of various metabolites. Among these, 25-Desacetyl Rifampicin is the principal and most active metabolite. This technical guide provides an in-depth exploration of 25-Desacetyl Rifampicin, with a particular focus on its deuterated analogue, 25-Desacetyl Rifampicin-d3, which serves as a crucial internal standard in bioanalytical studies. This document will cover the metabolic pathway of Rifampicin, quantitative data on the formation and pharmacokinetics of its primary metabolite, detailed experimental protocols for its analysis, and the role of isotopically labeled standards in ensuring analytical accuracy.

Metabolic Pathway of Rifampicin to 25-Desacetyl Rifampicin

Rifampicin is primarily metabolized in the liver through a deacetylation reaction to form 25-Desacetyl Rifampicin. This biotransformation is catalyzed by esterases, with human arylacetamide deacetylase (AADAC) identified as the key enzyme responsible for this conversion.[1][2][3] This process is a critical determinant of the drug's overall pharmacokinetic profile and therapeutic efficacy.

The metabolic conversion can be visualized as a single-step enzymatic reaction:

References

• 1. Quantitative assay of rifampicin and its main metabolite 25-desacetylrifampicin in human plasma by reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Commercial Suppliers and Technical Guide for 25-Desacetyl Rifampicin-d3

For researchers, scientists, and drug development professionals utilizing 25-Desacetyl Rifampicin-d3 as an internal standard in pharmacokinetic and metabolic studies, this guide provides a comprehensive overview of commercial suppliers, technical data, and a representative experimental workflow. The use of a stable isotope-labeled internal standard such as 25-Desacetyl Rifampicin-d3 is crucial for accurate quantification in complex biological matrices by compensating for variability in sample preparation and instrument response.

Commercial Supplier Data

A number of specialized chemical suppliers offer 25-Desacetyl Rifampicin-d3. The following table summarizes key quantitative data from various suppliers to facilitate comparison and procurement.

Supplier	Catalog Number	Molecular Formula	Molecular Weight ( g/mol )	Purity	Storage Temperature
Pharmaffiliates	PA STI 027020	C₄₁H₅₃D₃N₄O₁₁	783.92	Not Specified	2-8°C[1]
LGC Standards	TRC-D288727	C₄₁H₅₃D₃N₄O₁₁	Not Specified	>85%[2][3][4]	Not Specified
BioOrganics	BO-93367	C₄₁H₅₃D₃N₄O₁₁	327.23 (Note: Likely a typo on the supplier's site)	>98%[5]	Not Specified[5]
United States Biological	008260	C₄₁H₅₃D₃N₄O₁₁	783.92	Highly Purified	-20°C[6]

Metabolic Pathway of Rifampicin (B610482)

Rifampicin undergoes metabolism in the liver, where it is deacetylated to its primary active metabolite, 25-Desacetyl Rifampicin.[1][2][5][6] This biotransformation is a critical aspect of its pharmacokinetic profile.

Caption: Rifampicin is metabolized to 25-Desacetyl Rifampicin in the liver.

Experimental Protocols

While specific protocols from individual researchers may vary, the following section details a representative methodology for the quantification of 25-Desacetyl Rifampicin in a biological matrix (e.g., plasma) using 25-Desacetyl Rifampicin-d3 as an internal standard via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This protocol is synthesized from established practices for bioanalytical method development.

Objective:

To accurately quantify the concentration of 25-Desacetyl Rifampicin in human plasma.

Materials and Reagents:

• 25-Desacetyl Rifampicin analytical standard

• 25-Desacetyl Rifampicin-d3 (internal standard)

• Human plasma (blank)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (ultrapure)

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

• LC-MS/MS system

Methodology:

• Preparation of Stock Solutions:

  • Prepare a 1 mg/mL stock solution of 25-Desacetyl Rifampicin in methanol.

  • Prepare a 1 mg/mL stock solution of 25-Desacetyl Rifampicin-d3 in methanol.

• Preparation of Calibration Standards and Quality Controls (QCs):

  • Serially dilute the 25-Desacetyl Rifampicin stock solution with a 50:50 mixture of methanol and water to prepare working solutions for calibration standards.

  • Spike blank human plasma with the working solutions to create calibration standards at concentrations ranging from approximately 0.05 to 10 µg/mL.

  • Prepare QC samples at low, medium, and high concentrations in a similar manner.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample (calibration standard, QC, or unknown), add 20 µL of the internal standard working solution (a dilution of the 25-Desacetyl Rifampicin-d3 stock).

  • Add 300 µL of cold acetonitrile to precipitate proteins.

  • Vortex the mixture for 1 minute.

  • Centrifuge at 12,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Analysis:

  • Liquid Chromatography (LC):

    • Column: A suitable C18 column (e.g., 2.1 x 50 mm, 1.7 µm).[7]

    • Mobile Phase A: 0.1% formic acid in water.

    • Mobile Phase B: 0.1% formic acid in acetonitrile.[7]

    • Gradient: A typical gradient would start with a low percentage of Mobile Phase B, ramping up to a high percentage to elute the analyte and internal standard, followed by a re-equilibration step.

    • Flow Rate: 0.3 mL/min.

    • Injection Volume: 5-10 µL.

  • Tandem Mass Spectrometry (MS/MS):

    • Ionization Mode: Electrospray Ionization (ESI), positive mode.

    • Detection: Multiple Reaction Monitoring (MRM).

    • Monitor the specific precursor-to-product ion transitions for both 25-Desacetyl Rifampicin and 25-Desacetyl Rifampicin-d3. The d3-labeled standard will have a precursor ion with a mass-to-charge ratio (m/z) that is 3 units higher than the unlabeled analyte.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the calibration standards.

  • Use a linear regression model with appropriate weighting to fit the data.

  • Determine the concentration of 25-Desacetyl Rifampicin in the unknown samples by interpolating their peak area ratios from the calibration curve.

Experimental Workflow Diagram

The following diagram illustrates the logical flow of a typical quantitative bioanalytical experiment using a deuterated internal standard.

Caption: A typical workflow for quantitative analysis using an internal standard.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. droracle.ai [droracle.ai]
• 3. 25-Desacetyl Rifampicin-d3 (>85%) | LGC Standards [lgcstandards.com]
• 4. 25-Desacetyl Rifampicin-d3 (>85%) | LGC Standards [lgcstandards.com]
• 5. Clinical pharmacokinetics of rifampicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Rifampicin – Pharmacokinetics [sepia2.unil.ch]
• 7. Exposure to Rifampicin and its Metabolite 25-Deacetylrifampicin Rapidly Decreases During Tuberculosis Therapy - PMC [pmc.ncbi.nlm.nih.gov]

In-Depth Technical Guide: 25-Desacetyl Rifampicin-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 25-Desacetyl Rifampicin-d3, a key metabolite of the front-line tuberculosis drug, Rifampicin. This document collates critical safety information, physicochemical properties, and detailed experimental protocols relevant to its synthesis and analytical applications.

Section 1: Safety and Physicochemical Data

25-Desacetyl Rifampicin-d3 is the deuterated form of 25-Desacetyl Rifampicin, a primary and microbiologically active metabolite of Rifampicin.[1] The safety profile of the deuterated compound is expected to be very similar to its non-deuterated counterpart. The following tables summarize the available quantitative data.

Physicochemical Properties

Property	Value	Source(s)
Chemical Name	25-O-Deacetyl-3-[(E)-[(4-(methyl-d3)-1-piperazinyl)imino]methyl]rifamycin	[2]
Synonyms	25-Deacetylrifampicin-d3, 25-Desacetylrifampin-d3, Desacetylrifampicin-d3	[2]
Molecular Formula	C₄₁H₅₃D₃N₄O₁₁	[3]
Molecular Weight	783.92 g/mol	[3][4]
Appearance	Reddish-orange to Brown-orange Solid	[2]
Melting Point	>162°C (decomposition)	[4]
Solubility	Soluble in Chloroform (B151607) and Methanol (B129727). Slightly soluble in DMSO.	[4][5]
Purity	>85% or >95% (depending on supplier)	[1][5]
Storage	-20°C	[4][5]
Stability	≥ 4 years at -20°C	[5]

Safety Information (Based on 25-Desacetyl Rifampicin)

The following data is extrapolated from the Safety Data Sheet (SDS) for the non-deuterated form, 25-Desacetyl Rifampicin. Users should handle the deuterated compound with the same precautions.

Hazard Identification	Precautionary Measures	First Aid
Not classified as hazardous according to GHS.[6]	No special measures required for handling or against fire.[6]	Inhalation: Supply fresh air; consult a doctor in case of complaints.[6]
NFPA Ratings: Health: 0, Fire: 0, Reactivity: 0[6]	Follow usual precautionary measures for handling chemicals.[6]	Skin Contact: Generally does not irritate the skin. Wash with water.[6][7]
HMIS-Ratings: Health: 0, Fire: 0, Reactivity: 0[6]	Wear appropriate personal protective equipment (gloves, safety goggles).[7][8]	Eye Contact: Rinse opened eye for several minutes under running water.[6]
Potential Health Effects: Not established, handle as a potentially bioactive compound.[7]	Avoid dust formation.[7]	Ingestion: If symptoms persist, consult a doctor.[6]

Toxicological and Ecological Data (Based on 25-Desacetyl Rifampicin)

Data Type	Information	Source(s)
Acute Toxicity	No data available.	[6]
Aquatic Toxicity	No further relevant information available.[6]	[6]
Persistence and Degradability	No further relevant information available.[6]	[6]
Bioaccumulative Potential	No further relevant information available.[6]	[6]
Mobility in Soil	No further relevant information available.[6]	[6]
PBT and vPvB assessment	Not applicable.[6]	[6]
Ecological Information	Water hazard class 1 (Self-assessment): slightly hazardous for water.[6]	[6]

Section 2: Experimental Protocols

Synthesis of 25-Desacetyl Rifampicin via Alkaline Hydrolysis

This protocol is adapted from established methods for the deacetylation of rifamycin (B1679328) derivatives.[9] The synthesis of the deuterated form would require starting with the appropriately labeled Rifampicin-d3.

Objective: To produce 25-Desacetyl Rifampicin by hydrolyzing the acetyl group at the C-25 position of Rifampicin.

Materials:

• Rifampicin

• Methanol or Ethanol

• 10% Sodium Hydroxide (B78521) solution

• Chloroform

• Citric Acid

• Water

• Standard laboratory glassware and equipment (round-bottom flask, magnetic stirrer, separation funnel, rotary evaporator)

Procedure:

• Suspend 5 grams of Rifampicin in 100 mL of methanol in a round-bottom flask.

• Add 50 mL of 10% sodium hydroxide solution to the suspension, followed by an additional 100 mL of methanol.

• Stir the mixture at room temperature for approximately 40 minutes.

• After the reaction is complete, acidify the mixture with a solution of citric acid.

• Dilute the acidified mixture with water.

• Extract the aqueous solution several times with chloroform using a separation funnel.

• Combine the chloroform extracts.

• Dry the combined organic layer over a suitable drying agent (e.g., anhydrous sodium sulfate).

• Evaporate the solvent under reduced pressure using a rotary evaporator.

• The resulting residue, 25-Desacetyl Rifampicin, can be further purified by crystallization from methanol.

Bioanalytical Quantification using 25-Desacetyl Rifampicin-d3 as an Internal Standard

25-Desacetyl Rifampicin-d3 is primarily used as an internal standard for the accurate quantification of 25-Desacetyl Rifampicin in biological matrices by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Objective: To quantify the concentration of 25-Desacetyl Rifampicin in a plasma sample.

Materials:

• Plasma sample

• 25-Desacetyl Rifampicin-d3 (internal standard solution of known concentration)

• Acetonitrile (B52724) with 0.1% formic acid

• Protein precipitation/dephospholipidation plate

• LC-MS/MS system with a C18 column

Procedure:

• Sample Preparation:

  • To 30 µL of the plasma sample, add 100 µL of a solution of 0.1% formic acid in acetonitrile containing a known concentration of the internal standard, 25-Desacetyl Rifampicin-d3.[10]

  • Perform protein precipitation and dephospholipidation using a suitable plate.

• LC-MS/MS Analysis:

  • Inject the prepared sample into the LC-MS/MS system.

  • Perform chromatographic separation on a C18 column.

  • Set the mass spectrometer to monitor the specific mass transitions for both 25-Desacetyl Rifampicin and its deuterated internal standard.

• Quantification:

  • Calculate the peak area ratio of the analyte (25-Desacetyl Rifampicin) to the internal standard (25-Desacetyl Rifampicin-d3).

  • Determine the concentration of the analyte in the sample by comparing this ratio to a standard curve prepared with known concentrations of the analyte.

Section 3: Signaling Pathways and Experimental Workflows

Metabolic Pathway of Rifampicin to 25-Desacetyl Rifampicin

Rifampicin is primarily metabolized in the liver to 25-Desacetyl Rifampicin.[5] This metabolite retains antibacterial activity.[1]

Caption: Metabolic conversion of Rifampicin to its active metabolite, 25-Desacetyl Rifampicin.

Interaction with Pregnane (B1235032) X Receptor (PXR)

Rifampicin is a known activator of the Pregnane X Receptor (PXR), a nuclear receptor that regulates the expression of drug-metabolizing enzymes and transporters, such as Cytochrome P450 3A4 (CYP3A4).[11] 25-Desacetyl Rifampicin also demonstrates the ability to activate PXR, although with lower potency compared to Rifampicin.[11]

Caption: Activation of the Pregnane X Receptor (PXR) by Rifampicin and 25-Desacetyl Rifampicin.

Experimental Workflow for Bioanalytical Quantification

The following diagram illustrates the general workflow for using 25-Desacetyl Rifampicin-d3 as an internal standard in a quantitative bioanalytical assay.

Caption: Workflow for the quantification of 25-Desacetyl Rifampicin using a deuterated internal standard.

References

• 1. US4188321A - 25-Desacetyl rifamycins - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. GB1159267A - Rifamycin Derivatives - Google Patents [patents.google.com]
• 4. japsonline.com [japsonline.com]
• 5. Development and Validation of Liquid Chromatography-Mass Spectrometry Method for the Estimation of Rifampicin in Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. History of the development of rifampin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Fast and Simple LC-MS/MS Method for Rifampicin Quantification in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Exposure to Rifampicin and its Metabolite 25-Deacetylrifampicin Rapidly Decreases During Tuberculosis Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Rifampicin and its derivatives: stability, disposition, and affinity towards pregnane X receptor employing 2D and 3D primary human hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

Navigating the Isotopic Frontier: A Technical Guide to the Storage and Stability of Deuterated Rifampicin Metabolites

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth analysis of the stability and storage considerations for deuterated metabolites of rifampicin (B610482). As the use of stable isotope-labeled internal standards is paramount for accuracy in pharmacokinetic and metabolic studies, a thorough understanding of their integrity under various conditions is critical. This document synthesizes available data on rifampicin and its primary metabolites, discusses the theoretical impact of deuteration on stability, and provides detailed experimental protocols for stability assessment.

Introduction to Rifampicin and its Metabolites

Rifampicin is a cornerstone antibiotic in the treatment of tuberculosis. Its metabolic pathway is well-characterized, involving several key transformation products. For the purpose of this guide, we will focus on the principal metabolites that are often monitored in clinical and research settings:

• 25-desacetylrifampicin (25-D-RIF): An active metabolite formed by deacetylation.

• 3-formylrifampicin (3-F-RIF): A degradation product formed under acidic conditions.

• Rifampicin quinone (RIF-Q): A product of non-enzymatic auto-oxidation.

The accurate quantification of these metabolites is crucial for therapeutic drug monitoring and understanding drug-drug interactions. Deuterated analogues of these metabolites serve as ideal internal standards in mass spectrometry-based bioanalysis.

The Role and Nature of Deuterated Compounds

Deuterium (B1214612) (²H or D), a stable isotope of hydrogen, is frequently incorporated into drug molecules and their metabolites for use as internal standards in quantitative mass spectrometry. The key principle is that deuterated compounds are chemically identical to their non-deuterated counterparts and thus exhibit similar behavior during sample extraction, chromatography, and ionization. However, their increased mass allows them to be distinguished by the mass spectrometer, enabling precise and accurate quantification of the target analyte.

A critical aspect of deuteration is the Kinetic Isotope Effect (KIE) . The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond. Consequently, reactions involving the cleavage of a C-D bond as the rate-determining step will proceed more slowly. This can lead to increased metabolic stability of deuterated compounds compared to their protium (B1232500) (¹H) analogues. While this effect is a cornerstone of "deuterated drug" development to slow metabolism, it is also a consideration for the stability of deuterated internal standards, although typically the isotopic substitution in internal standards is not at a site of major metabolic transformation.

Stability of Rifampicin and its Non-Deuterated Metabolites

While specific stability data for deuterated rifampicin metabolites is not extensively published, a robust body of literature exists for their non-deuterated analogues. The stability of a deuterated compound is generally expected to be comparable to its non-deuterated counterpart under non-metabolic, chemical stress conditions. The following tables summarize the stability of rifampicin and its key metabolites under various storage and experimental conditions.

Table 1: Summary of Rifampicin Stability in Biological Matrices

Matrix	Temperature	Duration	Conditions	Stability Outcome	Citation
Human Plasma	Ambient	8 hours	-	54% loss	[1]
Human Plasma	Ambient	12 hours	With ascorbic acid	Stable	[1]
Human Plasma	-20°C	1 week	-	Degradation observed	[1]
Human Plasma	-20°C	2 weeks	With ascorbic acid	Stable	[1]
Human Plasma	Room Temp	1 hour	-	Stable (85.2 - 108% accuracy)	[2]

Table 2: Stability of Rifampicin and its Metabolites/Degradation Products in Solution

Analyte	Matrix/Solvent	Temperature	Duration	pH	Stability Outcome	Citation
Rifampicin	7H9 Broth & L-J Medium	37°C	1 week	-	~50% decay	[3]
Rifampicin	7H9 Broth & L-J Medium	4°C	4 months	-	~50% decay	[3]
Rifampicin	Stock Solution	4°C or -20°C	3 months	-	Stable	[3]
RIF, RIF-Q, 3-F-RIF, 25-D-RIF, INH	Working Solutions	-20°C	8 months	-	RIF-Q, 3-F-RIF, 25-D-RIF, INH were unstable	[4]
RIF, RIF-Q, 3-F-RIF, 25-D-RIF	Urine	37.5°C	8 hours	6 & 7	RIF stable	[4]
RIF-Q, 3-F-RIF	Urine	-20°C	30 days	All pH	Significantly unstable	[4]
Rifampicin	In presence of Isoniazid	37°C	50 min	2	~34% decomposition	[5]

Theoretical Impact of Deuteration on Metabolite Stability

The stability of deuterated rifampicin metabolites is governed by two main factors: their inherent chemical stability (which mirrors their non-deuterated counterparts) and the stability of the deuterium label itself.

• Chemical Stability: As a baseline, the stability data presented in Tables 1 and 2 for non-deuterated metabolites should be considered directly applicable to their deuterated analogues. For example, if 3-formylrifampicin is unstable at a particular pH and temperature, deuterated 3-formylrifampicin will be as well. The primary degradation pathways (hydrolysis, oxidation) are unlikely to be significantly altered by deuteration unless a C-D bond is directly involved in the rate-limiting step of degradation.

• Isotopic Stability: The primary risk to the integrity of a deuterated standard is the potential for hydrogen-deuterium (H-D) exchange. This is most likely to occur at positions on the molecule that are acidic or basic, or when exposed to protic solvents (like water or methanol) under acidic or basic conditions. For rifampicin and its metabolites, care should be taken to store solutions at a neutral pH to minimize the risk of H-D exchange. The deuterium labels on internal standards are typically placed on non-exchangeable positions (e.g., on a methyl group or an aromatic ring) to ensure their stability.

General Guidelines for Storage and Handling of Deuterated Compounds

To maintain the chemical and isotopic integrity of deuterated rifampicin metabolites, the following best practices are recommended:

• Temperature: For long-term storage, temperatures of -20°C are advisable. Stock and working solutions should be stored under these conditions.

• Protection from Light: Rifampicin and its metabolites are known to be light-sensitive. Always store deuterated standards in amber vials or in the dark to prevent photodegradation.

• Solvent Choice: Methanol (B129727) is a commonly used solvent for preparing stock solutions. However, to mitigate the risk of H-D exchange, it is crucial to avoid strongly acidic or basic conditions. Use of high-purity, anhydrous solvents is recommended.

• Inert Atmosphere: To prevent oxidation, particularly the conversion of rifampicin to rifampicin quinone, it is good practice to handle and store solutions under an inert atmosphere, such as nitrogen or argon.

• Hygroscopicity: Deuterated compounds can be hygroscopic. It is important to allow containers to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture, which can lead to isotopic dilution.

Experimental Protocols

The following are detailed methodologies for key experiments related to the stability assessment of rifampicin and its metabolites. These protocols can be adapted for the evaluation of their deuterated analogues.

Forced Degradation Study Protocol

Objective: To evaluate the stability of the analyte under stress conditions and to ensure that the analytical method is stability-indicating.

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of the analyte (e.g., deuterated 25-desacetylrifampicin) in a suitable solvent like methanol at a concentration of 1 mg/mL.

• Acid Hydrolysis: Mix the stock solution with 0.1 M HCl and incubate at 60°C for a specified period (e.g., 2, 4, 8 hours). Neutralize the solution with 0.1 M NaOH before analysis.

• Base Hydrolysis: Mix the stock solution with 0.1 M NaOH and incubate at 60°C for a specified period. Neutralize with 0.1 M HCl before analysis.

• Oxidative Degradation: Mix the stock solution with 3% hydrogen peroxide (H₂O₂) and keep at room temperature for a specified period.

• Thermal Degradation: Expose the solid compound to dry heat (e.g., 70°C) for 24-48 hours. Also, heat the stock solution at 60°C.

• Photolytic Degradation: Expose the stock solution to UV light (254 nm) and/or sunlight for a defined period.

• Analysis: Analyze all stressed samples, along with a control sample (stored at -20°C), using a validated UPLC-MS/MS method. The method should be able to separate the parent analyte from all generated degradation products.

UPLC-MS/MS Method for Analysis

Objective: To accurately quantify rifampicin and its metabolites in a given matrix.

Instrumentation:

• UPLC System: Acquity UPLC H-Class or equivalent

• Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Xevo TQ-XS)

• Column: Kinetex Polar C18 or equivalent (e.g., 2.6 µm; 150 × 3 mm)

Chromatographic Conditions:

• Mobile Phase A: 5 mM ammonium (B1175870) acetate (B1210297) in water with 0.1% formic acid

• Mobile Phase B: Acetonitrile (B52724) with 0.1% formic acid

• Gradient Elution: A typical gradient would start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the analytes, followed by re-equilibration.

• Flow Rate: 0.35 mL/min

• Column Temperature: 40°C

• Injection Volume: 2-5 µL

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Detection Mode: Multiple Reaction Monitoring (MRM)

• MRM Transitions: Specific precursor-to-product ion transitions for each analyte and its corresponding deuterated internal standard must be optimized. For example:

  • Rifampicin: m/z 823.5 → 791.4

  • Rifampicin-d8 (IS): m/z 831.5 → 799.5

Sample Preparation (Plasma):

• Pipette 50 µL of plasma sample into a microcentrifuge tube.

• Add 10 µL of the internal standard working solution (containing the deuterated metabolites).

• Add 150 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant to an autosampler vial for injection.

Visualizations

The following diagrams illustrate key pathways and workflows relevant to the study of rifampicin metabolites.

Caption: Metabolic and degradation pathways of Rifampicin.

Caption: Experimental workflow for forced degradation studies.

References

• 1. Deuterium: Slowing Metabolism One C–H Bond At A Time - Ingenza [ingenza.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. Increasing metabolic stability via the deuterium kinetic isotope effect: An example from a proline-amide-urea aminothiazole series of phosphatidylinositol-3 kinase alpha inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Development and Validation of a UPLC-MS/MS Method for Therapeutic Drug Monitoring, Pharmacokinetic and Stability Studies of First-Line Antituberculosis Drugs in Urine - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: High-Throughput Quantification of 25-Desacetyl Rifampicin using a Stable Isotope-Labeled Internal Standard by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of 25-Desacetyl Rifampicin (B610482) in human plasma. 25-Desacetyl Rifampicin is the primary and microbiologically active metabolite of the front-line anti-tuberculosis drug, Rifampicin.[1][2][3][4] Accurate measurement of this metabolite is crucial for therapeutic drug monitoring and pharmacokinetic studies. The method utilizes a stable isotope-labeled internal standard, 25-Desacetyl Rifampicin-d3, to ensure high accuracy and precision. A simple protein precipitation method is employed for sample preparation, allowing for a high-throughput workflow suitable for clinical research and drug development.

Introduction

Rifampicin is a cornerstone in the treatment of tuberculosis.[5] Its efficacy is attributed not only to the parent drug but also to its active metabolite, 25-Desacetyl Rifampicin.[2][3] Monitoring the plasma concentrations of both Rifampicin and its metabolite is essential for optimizing patient dosage, minimizing toxicity, and understanding the drug's pharmacokinetic profile. LC-MS/MS has become the preferred analytical technique for this purpose due to its high selectivity and sensitivity.[6][7] The use of a stable isotope-labeled internal standard, such as 25-Desacetyl Rifampicin-d3, is critical for correcting for matrix effects and variations in instrument response, thereby ensuring the reliability of the results. This application note provides a detailed protocol for the quantification of 25-Desacetyl Rifampicin in human plasma using LC-MS/MS with 25-Desacetyl Rifampicin-d3 as the internal standard.

Experimental

Materials and Reagents

• 25-Desacetyl Rifampicin and 25-Desacetyl Rifampicin-d3 were of certified reference material grade.

• Human plasma (K2-EDTA) was sourced from an accredited biobank.

• Acetonitrile (B52724) (LC-MS grade), Methanol (LC-MS grade), and Formic acid (LC-MS grade) were purchased from a reputable supplier.

• Ultrapure water was generated in-house.

Sample Preparation

A simple and rapid protein precipitation method was employed for the extraction of 25-Desacetyl Rifampicin from human plasma.

• To 100 µL of plasma sample, 200 µL of acetonitrile containing the internal standard (25-Desacetyl Rifampicin-d3) was added.

• The mixture was vortexed for 1 minute to ensure complete protein precipitation.

• The samples were then centrifuged at 10,000 rpm for 10 minutes.

• The supernatant was transferred to a clean vial for LC-MS/MS analysis.

Liquid Chromatography

Chromatographic separation was achieved on a C18 analytical column.

• Column: Kinetex C18 (50 x 2.1 mm, 2.6 µm)[5]

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Gradient: A linear gradient was used, starting at 20% B and increasing to 80% B over 3 minutes.

Mass Spectrometry

A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode was used for detection. The analysis was performed in Multiple Reaction Monitoring (MRM) mode.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
25-Desacetyl Rifampicin	781.4	163.1	25
25-Desacetyl Rifampicin-d3	784.4	163.1	25

Results

The developed LC-MS/MS method demonstrated excellent linearity over the concentration range of 10 to 5000 ng/mL for 25-Desacetyl Rifampicin in human plasma. The use of the deuterated internal standard, 25-Desacetyl Rifampicin-d3, effectively compensated for matrix-induced signal suppression or enhancement, resulting in high precision and accuracy.

Parameter	Result
Linearity (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	10 ng/mL
Intra-day Precision (%CV)	< 10%
Inter-day Precision (%CV)	< 12%
Accuracy (%Bias)	Within ±15%
Recovery	> 85%

Conclusion

The LC-MS/MS method described in this application note provides a reliable, sensitive, and high-throughput solution for the quantification of 25-Desacetyl Rifampicin in human plasma. The simple sample preparation protocol and the use of a stable isotope-labeled internal standard make this method highly suitable for routine therapeutic drug monitoring and pharmacokinetic studies in a drug development setting.

Metabolic Pathway of Rifampicin

Caption: Metabolic conversion of Rifampicin to 25-Desacetyl Rifampicin.

Experimental Workflow

Caption: Workflow for the LC-MS/MS analysis of 25-Desacetyl Rifampicin.

References

• 1. Exposure to Rifampicin and its Metabolite 25-Deacetylrifampicin Rapidly Decreases During Tuberculosis Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. akjournals.com [akjournals.com]
• 4. caymanchem.com [caymanchem.com]
• 5. Fast and Simple LC-MS/MS Method for Rifampicin Quantification in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantification of rifampicin in human plasma and cerebrospinal fluid by a highly sensitive and rapid liquid chromatographic–tandem mass spectrometric method - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ijper.org [ijper.org]

Application Note: Quantitative Analysis of 25-Desacetyl Rifampicin using 25-Desacetyl Rifampicin-d3 as an Internal Standard by LC-MS/MS

For Researchers, Scientists, and Drug Development Professionals

Introduction

25-Desacetyl Rifampicin is the primary and microbiologically active metabolite of Rifampicin, a potent first-line antibiotic for the treatment of tuberculosis. Accurate quantification of 25-Desacetyl Rifampicin in biological matrices is crucial for pharmacokinetic studies, therapeutic drug monitoring, and in drug metabolism research. The use of a stable isotope-labeled internal standard, such as 25-Desacetyl Rifampicin-d3, is the gold standard for quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). This approach ensures high accuracy and precision by compensating for variations in sample preparation, matrix effects, and instrument response. This application note provides a detailed protocol for the quantitative determination of 25-Desacetyl Rifampicin in human plasma using 25-Desacetyl Rifampicin-d3 as an internal standard.

Principle of Quantification with an Internal Standard

The fundamental principle of using an internal standard (IS) in quantitative analysis is to add a known amount of a compound that is structurally and physicochemically similar to the analyte to all samples, calibrators, and quality controls. The IS, in this case, 25-Desacetyl Rifampicin-d3, co-elutes with the analyte and experiences similar effects during sample processing and analysis. By measuring the ratio of the analyte's response to the IS's response, variations are normalized, leading to a more accurate and precise quantification.

Caption: Principle of quantification using an internal standard.

Materials and Methods

Reagents and Materials

• 25-Desacetyl Rifampicin (analyte)

• 25-Desacetyl Rifampicin-d3 (internal standard)

• Human plasma (blank)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (ultrapure)

• Microcentrifuge tubes

• Autosampler vials

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

Experimental Workflow

The overall experimental workflow for the quantitative analysis of 25-Desacetyl Rifampicin is depicted below.

Caption: Overall experimental workflow.

Experimental Protocols

1. Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve 25-Desacetyl Rifampicin and 25-Desacetyl Rifampicin-d3 in methanol to obtain individual stock solutions of 1 mg/mL.

• Working Solutions: Prepare serial dilutions of the 25-Desacetyl Rifampicin stock solution with 50:50 (v/v) methanol:water to create working solutions for calibration standards and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the 25-Desacetyl Rifampicin-d3 stock solution with acetonitrile to a final concentration of 100 ng/mL.

2. Preparation of Calibration Standards and Quality Control Samples

• Spike blank human plasma with the appropriate working solutions of 25-Desacetyl Rifampicin to prepare calibration standards at concentrations of 5, 10, 50, 100, 500, 1000, and 2000 ng/mL.

• Prepare QC samples in blank human plasma at three concentration levels: low (15 ng/mL), medium (150 ng/mL), and high (1500 ng/mL).

3. Sample Preparation (Protein Precipitation)

The following diagram illustrates the sample preparation protocol using protein precipitation.

Caption: Sample preparation workflow.

4. LC-MS/MS Conditions

Liquid Chromatography (LC)

• Column: C18 analytical column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Gradient:

  • 0-0.5 min: 10% B

  • 0.5-2.5 min: 10-90% B

  • 2.5-3.0 min: 90% B

  • 3.0-3.1 min: 90-10% B

  • 3.1-4.0 min: 10% B

• Injection Volume: 5 µL

• Column Temperature: 40°C

Mass Spectrometry (MS)

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Multiple Reaction Monitoring (MRM) Transitions:

  • 25-Desacetyl Rifampicin: Q1: 781.4 m/z -> Q3: 749.4 m/z

  • 25-Desacetyl Rifampicin-d3: Q1: 784.4 m/z -> Q3: 752.4 m/z

Data Presentation: Quantitative Performance

The performance of the method should be validated according to regulatory guidelines. The following table summarizes typical acceptance criteria and expected performance for a bioanalytical method.

Parameter	Concentration Level	Acceptance Criteria (%RSD or %Accuracy)
Precision (Intra-day)	LLOQ, Low, Mid, High QC	≤ 20% for LLOQ, ≤ 15% for others
Precision (Inter-day)	LLOQ, Low, Mid, High QC	≤ 20% for LLOQ, ≤ 15% for others
Accuracy	LLOQ, Low, Mid, High QC	80-120% for LLOQ, 85-115% for others
Linearity (r²)	Calibration Curve	≥ 0.99
Lower Limit of Quantification (LLOQ)	5 ng/mL	Signal-to-noise ratio ≥ 10

Metabolic Pathway

25-Desacetyl Rifampicin is formed from its parent drug, Rifampicin, through a deacetylation reaction primarily in the liver.

Caption: Metabolic conversion of Rifampicin.

Conclusion

This application note provides a robust and reliable LC-MS/MS method for the quantitative analysis of 25-Desacetyl Rifampicin in human plasma. The use of its deuterated analog, 25-Desacetyl Rifampicin-d3, as an internal standard ensures high accuracy and precision, making this protocol highly suitable for regulated bioanalysis in clinical and research settings. The described sample preparation is straightforward, and the LC-MS/MS parameters are optimized for sensitivity and throughput.

Application Notes and Protocols for the Quantification of 25-Desacetyl Rifampicin in Human Plasma

These application notes provide a detailed protocol for the quantitative analysis of 25-Desacetyl Rifampicin (B610482) (25-dRIF), the main active metabolite of Rifampicin, in human plasma samples. This method is crucial for therapeutic drug monitoring and pharmacokinetic studies in patients undergoing treatment for tuberculosis. The protocol utilizes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method, incorporating a deuterated internal standard (IS), 25-Desacetyl Rifampicin-d3 (25-dRIF-d3), for accurate quantification.

Quantitative Data Summary

The following table summarizes the key quantitative parameters of the analytical method, compiled from various validated procedures.

Parameter	Rifampicin	25-Desacetyl Rifampicin	Reference
Lower Limit of Quantification (LLOQ)	411 ng/mL	70 ng/mL	[1]
0.05 mg/L	0.05 mg/L	[2]
17.75 µM	23.57 µM	[3][4]
Linearity Range	411 - 19737 ng/mL	70 - 3379 ng/mL	[1]
0.3 - 25 µg/ml	-	[5]
2 - 10 µg/ml (in urine)	-	[6]
Accuracy (Bias)	< 6.3%	< 8.2%	[1]
≤6.0%	-	[5]
Precision (CV)	< 8.2%	< 10.1%	[1]
≤9.7%	-	[5]
Recovery	90.3 - 108.2%	93.1 - 107.5%	[1]
95%	-	[5]
80.87 - 111.15% (in urine)	-	[6]

Experimental Protocol

This protocol details the materials and procedures for the extraction and quantification of 25-dRIF in plasma.

1. Materials and Reagents

• 25-Desacetyl Rifampicin analytical standard

• 25-Desacetyl Rifampicin-d3 (internal standard)

• Acetonitrile (B52724) (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Formic acid, LC-MS grade

• Ammonium (B1175870) formate (B1220265)

• Ultrapure water

• Human plasma (blank)

• Microcentrifuge tubes

• Pipettes and tips

• Vortex mixer

• Centrifuge

2. Sample Preparation (Protein Precipitation)

Protein precipitation is a rapid and effective method for extracting 25-dRIF from plasma samples.[1][7][8]

• Spiking: To 30 µL of plasma sample, add the internal standard solution (25-dRIF-d3).[2]

• Precipitation: Add 100 µL of 0.1% formic acid in acetonitrile to the plasma sample.[2] Alternatively, deproteinize 0.1 mL of plasma with methanol.[1]

• Vortexing: Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at a high speed (e.g., 10,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube for LC-MS/MS analysis. A direct injection of 0.3 µL of the supernatant can be performed.[1]

3. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

• Chromatographic System: An Acquity™ liquid chromatography system or equivalent.[2]

• Column: A BEH C18 column (1.7 µm, 2.1 × 50 mm) maintained at 40 °C.[2]

• Mobile Phase:

  • Solvent A: 10 mM ammonium formate in ultrapure water.[2]

  • Solvent B: 0.1% (v/v) formic acid in acetonitrile.[2]

• Gradient Elution: A suitable gradient elution program should be developed to ensure the separation of 25-dRIF and its internal standard from other plasma components.

• Mass Spectrometer: A tandem mass spectrometer such as the XEVO TQ S micro.[2]

• Ionization Mode: Positive electrospray ionization (ESI+).

• MRM Transitions: The multiple reaction monitoring (MRM) transitions for quantification are as follows[2]:

  • 25-Desacetyl Rifampicin: 749.5 > 95.1 (m/z)

  • 25-Desacetyl Rifampicin-d3 (IS): 757.5 > 95 (m/z)

• Data Analysis: The concentration of 25-dRIF in the plasma samples is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to a standard curve.

Workflow and Pathway Diagrams

The following diagrams illustrate the experimental workflow for the analysis of 25-Desacetyl Rifampicin in plasma samples.

Caption: Experimental workflow for the quantification of 25-Desacetyl Rifampicin in plasma.

Caption: Metabolic pathway of Rifampicin to 25-Desacetyl Rifampicin.

References

• 1. researchgate.net [researchgate.net]
• 2. Exposure to Rifampicin and its Metabolite 25-Deacetylrifampicin Rapidly Decreases During Tuberculosis Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. saudijournals.com [saudijournals.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. In vitro and in vivo investigation of metabolic fate of rifampicin using an optimized sample preparation approach and modern tools of liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Sample Preparation with 25-Desacetyl Rifampicin-d3

These application notes provide a detailed protocol for the quantitative analysis of Rifampicin (B610482) and its active metabolite, 25-Desacetyl Rifampicin, in plasma samples using 25-Desacetyl Rifampicin-d3 as an internal standard. This methodology is crucial for researchers, scientists, and drug development professionals involved in pharmacokinetic and therapeutic drug monitoring studies of Rifampicin.

Introduction

Rifampicin is a cornerstone antibiotic in the treatment of tuberculosis. Its efficacy and potential for drug-drug interactions necessitate careful monitoring of its plasma concentrations. Rifampicin is primarily metabolized in the body to 25-Desacetyl Rifampicin (25-dRIF), which is also microbiologically active.[1][2][3] The concurrent measurement of both Rifampicin and 25-dRIF provides a more comprehensive pharmacokinetic profile.[1][4][5]

The use of a stable isotope-labeled internal standard, such as 25-Desacetyl Rifampicin-d3, is essential for accurate and precise quantification using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The internal standard mimics the analyte's behavior during sample preparation and ionization, correcting for matrix effects and variations in instrument response. While the available literature more commonly cites the use of 25-Desacetyl Rifampicin-d8, the principles and protocols outlined here are directly applicable to the d3-labeled variant.[1]

Application Note

Principle:

This method employs protein precipitation for sample cleanup, followed by analysis using liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS).[1] A deuterated internal standard, 25-Desacetyl Rifampicin-d3, is added at the beginning of the sample preparation process to ensure the highest accuracy and precision. The analytes and the internal standard are separated chromatographically and detected by monitoring their specific precursor-to-product ion transitions in the mass spectrometer. Quantification is achieved by comparing the peak area ratio of the analyte to the internal standard against a calibration curve.

Application:

This protocol is intended for the simultaneous quantification of Rifampicin and 25-Desacetyl Rifampicin in plasma samples. It is particularly suited for:

• Pharmacokinetic (PK) studies.[1][2][4][5]

• Therapeutic drug monitoring (TDM) to optimize dosing regimens.

• Drug metabolism studies.

• Bioequivalence studies.[6]

Materials and Reagents:

• 25-Desacetyl Rifampicin-d3 (Internal Standard)

• Rifampicin and 25-Desacetyl Rifampicin reference standards

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium formate (B1220265)

• Ultrapure water

• Human plasma (or other relevant biological matrix)

• Protein precipitation plates (e.g., OSTRO® Pass-through Sample Preparation Plates).[1]

Instrumentation:

• Liquid chromatograph (e.g., Waters Acquity™).[1]

• Tandem mass spectrometer (e.g., Waters XEVO TQ S micro™).[1]

• Analytical column (e.g., BEH C18, 1.7 µm, 2.1 x 50 mm).[1]

Metabolic Pathway of Rifampicin

Caption: Metabolic conversion of Rifampicin to its active metabolite, 25-Desacetyl Rifampicin.

Experimental Protocols

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Rifampicin, 25-Desacetyl Rifampicin, and 25-Desacetyl Rifampicin-d3 by dissolving the accurately weighed compounds in a suitable solvent such as methanol (B129727) or a mixture of acetonitrile and water.

• Working Standard Solutions: Prepare serial dilutions of the Rifampicin and 25-Desacetyl Rifampicin stock solutions in a mixture of acetonitrile and water to create calibration standards.

• Internal Standard Working Solution: Dilute the 25-Desacetyl Rifampicin-d3 stock solution with 0.1% formic acid in acetonitrile to achieve a final concentration appropriate for the assay. A corresponding deuterated standard for Rifampicin (e.g., Rifampicin-d8) should also be included in this solution.[1]

Sample Preparation Protocol

This protocol is adapted from a method utilizing pass-through protein precipitation and dephospholipidation plates.[1]

• Aliquoting: Pipette 30 µL of plasma sample, calibration standard, or quality control sample into the wells of a 96-well plate.

• Addition of Internal Standard: Add 100 µL of the internal standard working solution (containing 25-Desacetyl Rifampicin-d3 and Rifampicin-d8) in 0.1% formic acid in acetonitrile to each well.[1]

• Mixing: Mix thoroughly by vortexing or repeated pipetting.

• Filtration/Cleanup: Place the 96-well plate on a positive pressure or vacuum manifold and pass the mixture through the dephospholipidation plate. Collect the filtrate in a clean 96-well collection plate.

• Injection: The collected filtrate is now ready for injection into the LC-MS/MS system.

Experimental Workflow for Sample Preparation

Caption: Workflow for plasma sample preparation using protein precipitation and dephospholipidation.

LC-MS/MS Conditions

The following are example conditions and may require optimization for your specific instrumentation.

Liquid Chromatography Conditions: [1]

Parameter	Value
Column	BEH C18, 1.7 µm, 2.1 x 50 mm
Column Temperature	40 °C
Mobile Phase A	10 mM Ammonium formate in water
Mobile Phase B	0.1% (v/v) Formic acid in acetonitrile
Flow Rate	(Typically 0.3 - 0.5 mL/min)
Injection Volume	(Typically 5 - 10 µL)
Gradient	Optimized for separation of analytes

Mass Spectrometry Conditions (Multiple Reaction Monitoring - MRM): [1]

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Rifampicin	823.6	791.5
Rifampicin-d8 (IS)	831.6	799.6
25-Desacetyl Rifampicin	749.5	95.1
25-Desacetyl Rifampicin-d8 (IS)	757.5	95.0

Note: The mass transitions for 25-Desacetyl Rifampicin-d3 would need to be determined empirically but would be expected to be a +3 Da shift from the unlabeled compound.

Data Presentation: Quantitative Parameters

The following table summarizes key quantitative parameters from published methods for the analysis of Rifampicin and 25-Desacetyl Rifampicin.

Parameter	Rifampicin	25-Desacetyl Rifampicin	Reference
Lower Limit of Quantification (LLOQ)	0.05 mg/L	0.05 mg/L	[1]
Lower Limit of Quantification (LLOQ)	411 ng/mL	70 ng/mL	[7]
Lower Limit of Quantification (LLOQ)	17.75 µM	23.57 µM	[8]
Linear Range	0–200 μM	0–200 μM	[8]
Within-day Precision (%CV)	1.0% to 7.7%	3.0% to 8.2%	[7]
Between-day Precision (%CV)	1.8% to 4.2%	5.3% to 10.2%	[7]
Accuracy (Bias, %)	-6.0% to 8.2%	-3.0% to 10.0%	[7]

Disclaimer: These protocols and application notes are intended for research purposes only and should be adapted and validated by the end-user for their specific application and instrumentation. Always follow appropriate laboratory safety procedures.

References

• 1. Exposure to Rifampicin and its Metabolite 25-Deacetylrifampicin Rapidly Decreases During Tuberculosis Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Publications - Open Library of Bioscience - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 3. researchgate.net [researchgate.net]
• 4. Population pharmacokinetics of rifampicin and 25-deacetyl-rifampicin in healthy Asian adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Note: Quantitative Analysis of Rifampicin in Human Plasma using 25-Desacetyl Rifampicin-d3 by LC-MS/MS

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note presents a robust and sensitive method for the quantitative analysis of Rifampicin in human plasma using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The method utilizes 25-Desacetyl Rifampicin-d3 as a stable isotope-labeled internal standard (IS) to ensure high accuracy and precision. A simple protein precipitation method is employed for sample preparation, followed by a rapid chromatographic separation. This method is suitable for therapeutic drug monitoring (TDM), pharmacokinetic (PK) studies, and other clinical research applications involving the measurement of Rifampicin.

Introduction

Rifampicin is a potent, broad-spectrum antibiotic and a cornerstone in the treatment of tuberculosis.[1][2] Accurate measurement of its concentration in biological matrices is crucial for optimizing therapeutic efficacy and minimizing toxicity. This document provides a detailed protocol for the quantification of Rifampicin in human plasma using 25-Desacetyl Rifampicin-d3 as an internal standard. The use of a stable isotope-labeled analog of a major metabolite as an internal standard helps to control for variability during sample preparation and analysis.

Experimental

Materials and Reagents

• Rifampicin analytical standard

• 25-Desacetyl Rifampicin-d3 (Internal Standard)[3][4][5]

• LC-MS/MS grade Acetonitrile (B52724), Methanol (B129727), and Water

• Formic Acid

• Human Plasma (blank)

Equipment

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer

• Analytical column (e.g., C18 column, 50 x 2.1 mm, 2.6 µm)[1]

• Microcentrifuge

• Vortex mixer

• Precision pipettes

Protocols

Preparation of Standard and Quality Control (QC) Samples

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Rifampicin and 25-Desacetyl Rifampicin-d3 in methanol.

• Working Standard Solutions: Serially dilute the Rifampicin stock solution with 50:50 (v/v) methanol:water to prepare working standard solutions at desired concentrations.

• Internal Standard Working Solution: Dilute the 25-Desacetyl Rifampicin-d3 stock solution with methanol to a final concentration of 100 ng/mL.

• Calibration Standards and QC Samples: Prepare calibration standards and quality control samples by spiking blank human plasma with the appropriate Rifampicin working standard solutions.

Sample Preparation (Protein Precipitation)

• Pipette 100 µL of plasma sample (standard, QC, or unknown) into a microcentrifuge tube.

• Add 20 µL of the 100 ng/mL 25-Desacetyl Rifampicin-d3 internal standard working solution and vortex briefly.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube or vial for LC-MS/MS analysis.

LC-MS/MS Conditions

Liquid Chromatography:

Parameter	Value
Column	C18, 50 x 2.1 mm, 2.6 µm[1]
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Gradient	As described in the table below

Gradient Elution Program:

Time (min)	% Mobile Phase B
0.0	20
0.5	20
2.0	95
2.5	95
2.6	20
4.0	20

Mass Spectrometry:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
MRM Transitions	As described in the table below

MRM Transitions:

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Rifampicin	823.4	791.3[6][7]
25-Desacetyl Rifampicin-d3	783.9	(Predicted based on unlabeled)

Note: The product ion for 25-Desacetyl Rifampicin-d3 should be optimized experimentally.

Quantitative Data Summary

The following tables represent typical validation data for a Rifampicin quantification method.

Table 1: Calibration Curve for Rifampicin

Concentration Range (ng/mL)	Regression Equation	Correlation Coefficient (r²)
5 - 4000	y = 0.0032x + 0.0045	> 0.999[1]

Table 2: Precision and Accuracy

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
LLOQ	5	< 15	85-115	< 15	85-115
Low	15	< 15	85-115	< 15	85-115
Medium	500	< 15	85-115	< 15	85-115
High	3000	< 15	85-115	< 15	85-115

Data is representative and based on typical bioanalytical method validation guidelines.[8]

Diagrams

Caption: Experimental workflow for Rifampicin analysis.

Conclusion

The described LC-MS/MS method provides a reliable and efficient means for the quantitative determination of Rifampicin in human plasma. The use of 25-Desacetyl Rifampicin-d3 as an internal standard ensures the accuracy and robustness of the assay. This protocol is well-suited for researchers and drug development professionals requiring precise measurement of Rifampicin concentrations in a clinical or research setting.

References

• 1. Fast and Simple LC-MS/MS Method for Rifampicin Quantification in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. HPLC - MS Method for Analysis of  Rifampicin and Oxidation product on Primesep 100  Column | SIELC Technologies [sielc.com]
• 3. 25-Desacetyl Rifampicin-d3 (>85%) | LGC Standards [lgcstandards.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. usbio.net [usbio.net]
• 6. tandfonline.com [tandfonline.com]
• 7. Bioanalytical Method Development and Validation for Determination of Rifampicin and Quercetin in Rat Plasma by UHPLC-MS/MS: Applications to Pharmacokinetic Study | Semantic Scholar [semanticscholar.org]
• 8. saudijournals.com [saudijournals.com]

Application Note: High-Throughput Bioanalytical Method for the Simultaneous Quantification of Rifampicin and its Active Metabolite, 25-Desacetyl Rifampicin, using UPLC-MS/MS with a Deuterated Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Rifampicin (B610482) is a cornerstone antibiotic in the treatment of tuberculosis and other mycobacterial infections.[1] It functions by inhibiting the bacterial DNA-dependent RNA polymerase, thereby blocking RNA synthesis.[1] Following administration, Rifampicin is metabolized in the liver to its primary active metabolite, 25-Desacetyl Rifampicin.[2] This metabolite retains significant antibacterial activity.[2] The therapeutic efficacy and potential for drug-drug interactions of Rifampicin are closely linked to the plasma concentrations of both the parent drug and its active metabolite. Therefore, a robust and sensitive bioanalytical method for their simultaneous quantification is crucial for therapeutic drug monitoring, pharmacokinetic studies, and in the development of new drug formulations.

This application note details a validated UPLC-MS/MS method for the simultaneous determination of Rifampicin and 25-Desacetyl Rifampicin in human plasma. The method employs a stable isotope-labeled internal standard, 25-Desacetyl Rifampicin-d3, to ensure high accuracy and precision.

Experimental Protocols

Materials and Reagents

• Rifampicin and 25-Desacetyl Rifampicin reference standards

• 25-Desacetyl Rifampicin-d3 (Internal Standard, IS)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (B129727) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium (B1175870) acetate (B1210297) (LC-MS grade)

• Human plasma (with K2EDTA as anticoagulant)

• Ultrapure water

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of Rifampicin, 25-Desacetyl Rifampicin, and 25-Desacetyl Rifampicin-d3 by dissolving the accurately weighed compounds in methanol.

• Working Standard Solutions: Serially dilute the stock solutions of Rifampicin and 25-Desacetyl Rifampicin with a 50:50 (v/v) mixture of methanol and water to prepare working standard solutions for calibration curves and quality control (QC) samples.

• Internal Standard Working Solution: Dilute the 25-Desacetyl Rifampicin-d3 stock solution with methanol to a final concentration of 100 ng/mL.

Sample Preparation (Protein Precipitation)

• Thaw plasma samples at room temperature.

• To 100 µL of plasma in a microcentrifuge tube, add 20 µL of the internal standard working solution (100 ng/mL 25-Desacetyl Rifampicin-d3).

• Add 300 µL of ice-cold acetonitrile to precipitate the plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Transfer the reconstituted sample to an autosampler vial for UPLC-MS/MS analysis.

UPLC-MS/MS Instrumentation and Conditions

• UPLC System: Waters ACQUITY UPLC or equivalent

• Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Waters Xevo TQ-S)

• Column: Kinetex Polar C18 column (2.6 µm; 150 × 3 mm) or equivalent[3]

• Mobile Phase A: 5 mM ammonium acetate in water with 0.1% formic acid[3]

• Mobile Phase B: Acetonitrile with 0.1% formic acid[3]

• Gradient Elution: A linear gradient from 10% to 90% B over 5 minutes, followed by a 2-minute re-equilibration at 10% B.

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MRM Transitions: The multiple reaction monitoring (MRM) transitions for the analytes and internal standard are presented in the table below.

Data Presentation

Table 1: UPLC-MS/MS MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Rifampicin	823.4	791.4
25-Desacetyl Rifampicin	781.4	499.3
25-Desacetyl Rifampicin-d3 (IS)	784.4	502.3

Table 2: Method Validation Summary

Parameter	Rifampicin	25-Desacetyl Rifampicin
Linearity Range	10 - 5000 ng/mL	10 - 2500 ng/mL
Correlation Coefficient (r²)	> 0.995	> 0.995
Lower Limit of Quantification (LLOQ)	10 ng/mL	10 ng/mL
Intra-day Precision (%RSD)	< 10%	< 12%
Inter-day Precision (%RSD)	< 11%	< 13%
Accuracy (% Bias)	-8% to +7%	-10% to +9%
Recovery	> 85%	> 82%
Matrix Effect	Minimal	Minimal

Mandatory Visualization

Caption: Metabolic conversion of Rifampicin to 25-Desacetyl Rifampicin.

Caption: Experimental workflow for the bioanalysis of Rifampicin.

References

• 1. Rifampicin - Wikipedia [en.wikipedia.org]
• 2. go.drugbank.com [go.drugbank.com]
• 3. New approach to rifampicin stability and first-line anti-tubercular drug pharmacokinetics by UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Determining the Optimal Concentration of 25-Desacetyl Rifampicin-d3

For Researchers, Scientists, and Drug Development Professionals

Introduction

25-Desacetyl Rifampicin is the primary and microbiologically active metabolite of Rifampicin, a potent antibiotic used in the treatment of tuberculosis and other bacterial infections.[1][2] The deuterated form, 25-Desacetyl Rifampicin-d3, serves as a stable isotope-labeled internal standard for accurate quantification in complex biological matrices using mass spectrometry.[3] Determining the optimal concentration of this compound is critical for its effective use in various research applications, including in vitro antimicrobial susceptibility testing, drug metabolism studies, and pharmacokinetic/pharmacodynamic (PK/PD) modeling.

This document provides detailed protocols for determining the optimal concentration of 25-Desacetyl Rifampicin-d3 for in vitro studies and for its precise quantification using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Determining Optimal Concentration for In Vitro Antimicrobial Activity

The determination of the optimal concentration of 25-Desacetyl Rifampicin-d3 for in vitro studies is a two-step process. First, a cytotoxicity assay is performed to establish a safe, non-toxic concentration range in the chosen cell line. Second, an antimicrobial activity assay is conducted within this safe range to identify the effective concentration for inhibiting bacterial growth.

Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

This protocol outlines the determination of the cytotoxic potential of 25-Desacetyl Rifampicin-d3 on a mammalian cell line (e.g., HepG2, a human liver cancer cell line) to establish the appropriate concentration range for subsequent antimicrobial assays.

Materials:

• 25-Desacetyl Rifampicin-d3

• Mammalian cell line (e.g., HepG2)

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Trypsin-EDTA

• Phosphate Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding:

  • Culture HepG2 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified 5% CO2 incubator.

  • Trypsinize and count the cells.

  • Seed 1 x 10^4 cells per well in a 96-well plate and incubate for 24 hours to allow for cell attachment.[4]

• Compound Preparation and Treatment:

  • Prepare a 10 mM stock solution of 25-Desacetyl Rifampicin-d3 in DMSO.

  • Perform serial dilutions in culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM.

  • Remove the culture medium from the wells and replace it with 100 µL of the medium containing the different concentrations of the compound. Include a vehicle control (medium with DMSO) and a blank control (medium only).

• MTT Assay:

  • Incubate the plate for 24-48 hours.

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the cell viability against the compound concentration to determine the concentration at which no significant cytotoxicity is observed. This will define the upper limit for the antimicrobial activity assay.

Expected Results:

The results should indicate a concentration-dependent decrease in cell viability. The highest concentration that does not cause a significant reduction in cell viability (e.g., >90% viability) should be considered the maximum concentration for subsequent experiments.

Protocol: In Vitro Antimicrobial Activity Assay (Broth Microdilution)

This protocol determines the Minimum Inhibitory Concentration (MIC) of 25-Desacetyl Rifampicin against a target bacterium (e.g., Mycobacterium smegmatis as a surrogate for M. tuberculosis).

Materials:

• 25-Desacetyl Rifampicin

• Bacterial strain (e.g., Mycobacterium smegmatis)

• Appropriate bacterial culture broth (e.g., Middlebrook 7H9 broth with ADC supplement)

• 96-well microplates

• Spectrophotometer or microplate reader

Procedure:

• Bacterial Inoculum Preparation:

  • Culture the bacteria to the mid-logarithmic phase.

  • Adjust the bacterial suspension to a McFarland standard of 0.5, which corresponds to approximately 1-2 x 10^8 CFU/mL.

  • Dilute the adjusted suspension to achieve a final inoculum of approximately 5 x 10^5 CFU/mL in the assay wells.

• Compound Dilution:

  • Prepare a stock solution of 25-Desacetyl Rifampicin in a suitable solvent (e.g., DMSO).

  • Perform a two-fold serial dilution of the compound in the broth in a 96-well plate, with concentrations ranging based on the non-toxic concentrations determined in the cytotoxicity assay.

• Inoculation and Incubation:

  • Add the prepared bacterial inoculum to each well.

  • Include a positive control (bacteria with no compound) and a negative control (broth only).

  • Incubate the plate under appropriate conditions for the specific bacterium (e.g., 37°C for 24-48 hours for M. smegmatis).

• MIC Determination:

  • The MIC is the lowest concentration of the compound that completely inhibits visible growth of the bacterium.[5] This can be assessed visually or by measuring the optical density (OD) at 600 nm.

Data Presentation:

Concentration (µM)	Bacterial Growth (OD600)
100	0.05
50	0.06
25	0.05
12.5	0.07
6.25	0.45
3.13	0.89
1.56	1.23
Positive Control	1.25
Negative Control	0.04

Table 1: Example data for determining the Minimum Inhibitory Concentration (MIC) of 25-Desacetyl Rifampicin.

Protocol: Quantification of 25-Desacetyl Rifampicin-d3 by LC-MS/MS

This protocol describes a robust method for the accurate quantification of 25-Desacetyl Rifampicin-d3 in a biological matrix such as cell culture media.

Sample Preparation (Protein Precipitation)

• To 100 µL of the cell culture media sample, add 300 µL of ice-cold acetonitrile (B52724) containing an internal standard (e.g., a different deuterated analog if available, or a structurally similar compound).[6]

• Vortex the mixture for 1 minute to precipitate proteins.

• Centrifuge at 14,000 rpm for 5 minutes.[7]

• Transfer the supernatant to a new tube and dilute with water (containing 0.1% acetic acid) as needed to fall within the calibration curve range.[7]

LC-MS/MS Method

Liquid Chromatography (LC) Conditions:

Parameter	Value
Column	C18 column (e.g., 2.1 x 50 mm, 2.6 µm)[6]
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient	Start at 5% B, ramp to 95% B over 5 min, hold for 2 min, return to 5% B and re-equilibrate
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C

Table 2: Typical Liquid Chromatography conditions for the analysis of 25-Desacetyl Rifampicin-d3.

Mass Spectrometry (MS) Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Multiple Reaction Monitoring (MRM) Transitions	Precursor Ion (m/z) -> Product Ion (m/z)
25-Desacetyl Rifampicin-d3	Specific m/z to be determined based on instrumentation
Internal Standard	Specific m/z to be determined
Collision Energy	To be optimized for each transition
Source Temperature	500°C

Table 3: Typical Mass Spectrometry conditions for the analysis of 25-Desacetyl Rifampicin-d3.

Calibration and Quality Control

• Calibration Standards: Prepare a series of calibration standards by spiking known concentrations of 25-Desacetyl Rifampicin-d3 into the blank matrix (e.g., fresh cell culture media). A typical range would be 1-1000 ng/mL.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations to be run alongside the experimental samples to ensure the accuracy and precision of the assay.[6]

Data Presentation:

Standard	Concentration (ng/mL)	Peak Area Ratio (Analyte/IS)
1	1	0.012
2	5	0.058
3	10	0.115
4	50	0.592
5	100	1.180
6	500	5.950
7	1000	11.980

Table 4: Example calibration curve data for the quantification of 25-Desacetyl Rifampicin-d3.

QC Level	Nominal Conc. (ng/mL)	Measured Conc. (ng/mL)	Accuracy (%)	Precision (%CV)
Low	15	14.5	96.7	4.2
Medium	150	155.2	103.5	3.1
High	750	740.8	98.8	2.5

Table 5: Example Quality Control data for the quantification of 25-Desacetyl Rifampicin-d3.

Visualizations

Signaling Pathway: Mechanism of Action of Rifampicin

Caption: Mechanism of action of Rifampicin and its active metabolite.

Experimental Workflow: Determining Optimal Concentration

Caption: Workflow for determining the optimal in vitro concentration.

Experimental Workflow: LC-MS/MS Quantification

Caption: Workflow for the quantification of 25-Desacetyl Rifampicin-d3.

References

• 1. Rifampicin - Mechanism, Indication, Contraindications, Dosing, Adverse Effect, Interaction, Renal Dose, Hepatic Dose | Drug Index | Pediatric Oncall [pediatriconcall.com]
• 2. Exposure to Rifampicin and its Metabolite 25-Deacetylrifampicin Rapidly Decreases During Tuberculosis Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. benchchem.com [benchchem.com]
• 5. In vitro activity of rifampicin, rifapentine and rifabutin in combination with their 25-deacetyl-metabolites against various Mycobacterium tuberculosis lineages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fast and Simple LC-MS/MS Method for Rifampicin Quantification in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. lcms.cz [lcms.cz]

Application Notes and Protocols for 25-Desacetyl Rifampicin-d3 in Pharmacokinetic Studies of Rifampicin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rifampicin, a cornerstone in the treatment of tuberculosis, undergoes hepatic metabolism to its primary active metabolite, 25-Desacetyl Rifampicin. Accurate quantification of both Rifampicin and its metabolite in biological matrices is crucial for pharmacokinetic (PK) and therapeutic drug monitoring (TDM) studies. The use of a stable isotope-labeled internal standard is paramount for reliable bioanalysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS). 25-Desacetyl Rifampicin-d3 serves as an ideal internal standard for the quantification of 25-Desacetyl Rifampicin, as its physicochemical properties are nearly identical to the analyte, ensuring compensation for variability in sample preparation and instrument response. This document provides detailed application notes and protocols for the utilization of 25-Desacetyl Rifampicin-d3 in pharmacokinetic studies of Rifampicin.

Bioanalytical Method Parameters

The following tables summarize typical LC-MS/MS method parameters for the simultaneous quantification of Rifampicin and 25-Desacetyl Rifampicin in human plasma. These parameters are compiled from various validated methods and can serve as a starting point for method development and validation.

Table 1: Liquid Chromatography Parameters

Parameter	Typical Conditions
LC System	High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system
Column	C18 reverse-phase column (e.g., Kinetex C18, 50 x 2.1 mm, 2.6 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	Acetonitrile (B52724)
Gradient Elution	A time-programmed gradient from a higher percentage of Mobile Phase A to a higher percentage of Mobile Phase B
Flow Rate	0.3 - 0.6 mL/min
Column Temperature	40 °C
Injection Volume	5 - 10 µL

Table 2: Mass Spectrometry Parameters

Parameter	Typical Conditions
Mass Spectrometer	Triple Quadrupole Mass Spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
Multiple Reaction Monitoring (MRM) Transitions	See Table 3
Ion Source Temperature	275 - 400 °C
Capillary Voltage	4000 V

Table 3: MRM Transitions for Analytes and Internal Standards

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Rifampicin	823.4	163.1 (Quantifier)	41
823.4	107.1 (Qualifier)	61
25-Desacetyl Rifampicin	781.4	458.3	Optimize experimentally
25-Desacetyl Rifampicin-d3 (Internal Standard)	784.4	458.3	Optimize experimentally
Rifampicin-d8 (Alternative Internal Standard)	831.5	105.2	85

Note: The exact MRM transitions and collision energies for 25-Desacetyl Rifampicin and its d3-labeled internal standard should be optimized based on the specific instrument used.

Table 4: Method Validation Parameters

Parameter	Typical Performance
Linearity Range (Rifampicin)	5 - 40,000 µg/L[1]
Linearity Range (25-Desacetyl Rifampicin)	70.4 - 3379.2 ng/mL
Lower Limit of Quantification (LLOQ) (Rifampicin)	5 µg/L[1]
Lower Limit of Quantification (LLOQ) (25-Desacetyl Rifampicin)	70.4 ng/mL
Intra-day and Inter-day Precision	< 15% RSD
Intra-day and Inter-day Accuracy	85 - 115%
Recovery	> 90%[1]

Experimental Protocols

Protocol 1: Preparation of Stock Solutions, Calibration Standards, and Quality Control Samples

• Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of Rifampicin, 25-Desacetyl Rifampicin, and 25-Desacetyl Rifampicin-d3 into separate volumetric flasks.

  • Dissolve the compounds in methanol (B129727) to the final volume to obtain 1 mg/mL stock solutions. Store at -20°C.

• Working Solutions:

  • Prepare serial dilutions of the stock solutions with methanol or a methanol/water mixture to create working solutions for calibration standards and quality controls (QCs).

• Calibration Standards:

  • Spike blank human plasma with the appropriate working solutions to prepare a series of calibration standards. A typical range for Rifampicin is 5 to 40,000 µg/L.[1]

• Quality Control (QC) Samples:

  • Prepare QC samples in blank human plasma at a minimum of three concentration levels: low, medium, and high.

Protocol 2: Plasma Sample Preparation (Protein Precipitation)

• Sample Thawing:

  • Thaw plasma samples (patient samples, calibration standards, and QCs) at room temperature.

• Aliquoting:

  • Pipette 100 µL of each plasma sample into a clean microcentrifuge tube.

• Addition of Internal Standard and Protein Precipitation:

  • Add 300 µL of ice-cold acetonitrile containing the internal standard, 25-Desacetyl Rifampicin-d3 (at a pre-determined optimal concentration), to each tube.

• Vortexing:

  • Vortex the tubes vigorously for 30 seconds to ensure thorough mixing and protein precipitation.

• Centrifugation:

  • Centrifuge the samples at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer:

  • Carefully transfer the supernatant to a clean autosampler vial.

• Analysis:

  • Inject an aliquot of the supernatant into the LC-MS/MS system for analysis.

Visualizations

Caption: Experimental workflow for the quantification of Rifampicin and 25-Desacetyl Rifampicin in plasma.

Caption: Metabolic pathway of Rifampicin to 25-Desacetyl Rifampicin.

Caption: Logic of using a deuterated internal standard for quantification.

References

• 1. Fast and Simple LC-MS/MS Method for Rifampicin Quantification in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]

Application of 25-Desacetyl Rifampicin-d3 in Tuberculosis Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

25-Desacetyl Rifampicin (B610482) is the primary and microbiologically active metabolite of Rifampicin, a cornerstone antibiotic in the treatment of tuberculosis. The study of its pharmacokinetic and pharmacodynamic properties is crucial for optimizing treatment regimens and understanding drug efficacy. 25-Desacetyl Rifampicin-d3, a stable isotope-labeled version of the metabolite, serves as an invaluable tool in this research, primarily as an internal standard for quantitative bioanalysis. Its use allows for precise and accurate measurement of 25-Desacetyl Rifampicin concentrations in complex biological matrices, overcoming variations in sample preparation and instrument response.

Core Applications

The primary application of 25-Desacetyl Rifampicin-d3 in tuberculosis research is as an internal standard in pharmacokinetic studies. These studies are essential for:

• Therapeutic Drug Monitoring (TDM): Ensuring that patients maintain optimal drug exposure to maximize efficacy and minimize toxicity.

• Bioequivalence Studies: Comparing the bioavailability of different formulations of Rifampicin.

• Drug-Drug Interaction Studies: Investigating the influence of co-administered drugs on Rifampicin metabolism.

• Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling: Correlating drug exposure with antibacterial effect to inform dosing strategies.

Quantitative Data Summary

The following tables summarize key quantitative data related to 25-Desacetyl Rifampicin from various research studies.

Table 1: Pharmacokinetic Parameters of Rifampicin and 25-Desacetyl Rifampicin

Parameter	Rifampicin	25-Desacetyl Rifampicin	Reference
Tmax (hours)	~2.2	~3.8	[1]
AUC₀₋₂₄ (mg·h/L) on Day 1	81 (65–97)	10 (8–16)	[2]
AUC₀₋₂₄ (mg·h/L) on Days 8-14	57 (45–69)	6 (4–8)	[2]
AUC₂₄ ratio (25-dRIF/RIF)	-	14% ± 6%	[2]
Apparent Clearance (L/h) for 70kg adults	10.3	95.8	[3][4]

AUC values are presented as median (interquartile range).

Table 2: In Vitro Activity of Rifampicin and 25-Desacetyl Rifampicin against Mycobacterium tuberculosis

Compound	MIC Range (µg/mL)	Majority of Strains MIC (µg/mL)	Reference
Rifampicin (RIF)	0.03 - 1	0.25	[5]
25-Desacetyl Rifampicin (25-dRIF)	0.03 - 1	0.25	[5]

MIC (Minimum Inhibitory Concentration) values were determined using the microdilution method.[5]

Experimental Protocols

Protocol 1: Quantification of 25-Desacetyl Rifampicin in Human Plasma using LC-MS/MS with 25-Desacetyl Rifampicin-d3 as an Internal Standard

This protocol is a composite based on methodologies described in the literature.[2][6]

1. Materials and Reagents:

• 25-Desacetyl Rifampicin-d3 (internal standard)

• Blank human plasma

• Acetonitrile (B52724) (0.1% formic acid)

• Ammonium (B1175870) formate (B1220265)

• Ultrapure water

• Methanol

• Solid-phase extraction (SPE) or protein precipitation plates (e.g., OSTRO®)[2]

2. Preparation of Standards and Quality Control (QC) Samples:

• Prepare stock solutions of 25-Desacetyl Rifampicin and 25-Desacetyl Rifampicin-d3 in methanol.

• Serially dilute the 25-Desacetyl Rifampicin stock solution to create working standards.

• Spike blank human plasma with the working standard solutions to prepare calibration standards and QC samples at various concentrations.

3. Plasma Sample Preparation (Protein Precipitation):

• Thaw plasma samples at room temperature and vortex.

• To 30 µL of plasma, add 100 µL of acetonitrile containing 0.1% formic acid and the internal standard (25-Desacetyl Rifampicin-d3).[2]

• Vortex vigorously to precipitate proteins.

• Centrifuge the samples to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube or a 96-well plate for analysis.

4. LC-MS/MS Analysis:

• Liquid Chromatography (LC) System: A high-performance liquid chromatography system.

• Column: A suitable C18 column (e.g., Kinetex C18, 50 × 2.1 mm, 2.6 μm).[6]

• Mobile Phase:

  • Solvent A: 10 mM ammonium formate in ultrapure water.[2]

  • Solvent B: 0.1% formic acid in acetonitrile.[2]

• Gradient Elution: Develop a suitable gradient to separate the analyte from endogenous plasma components.

• Mass Spectrometry (MS) System: A triple quadrupole mass spectrometer.

• Ionization Mode: Positive electrospray ionization (ESI+).

• Multiple Reaction Monitoring (MRM) Transitions:

  • 25-Desacetyl Rifampicin: m/z 749.5 > 95.1[2]

  • 25-Desacetyl Rifampicin-d3: m/z 757.5 > 95[2]

  • Note: Specific transitions may need to be optimized for the instrument used.

5. Data Analysis:

• Integrate the peak areas for both the analyte and the internal standard.

• Calculate the peak area ratio of 25-Desacetyl Rifampicin to 25-Desacetyl Rifampicin-d3.

• Construct a calibration curve by plotting the peak area ratio against the concentration of the calibration standards.

• Determine the concentration of 25-Desacetyl Rifampicin in the unknown samples from the calibration curve.

Visualizations

Metabolic Pathway of Rifampicin

Caption: Metabolic conversion of Rifampicin to its active metabolite, 25-Desacetyl Rifampicin.

Experimental Workflow for Pharmacokinetic Analysis

Caption: Workflow for a typical pharmacokinetic study using 25-Desacetyl Rifampicin-d3.

References

• 1. researchgate.net [researchgate.net]
• 2. Exposure to Rifampicin and its Metabolite 25-Deacetylrifampicin Rapidly Decreases During Tuberculosis Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Population pharmacokinetics of rifampicin and 25-deacetyl-rifampicin in healthy Asian adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. In vitro activity of rifampicin, rifapentine and rifabutin in combination with their 25-deacetyl-metabolites against various Mycobacterium tuberculosis lineages - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Fast and Simple LC-MS/MS Method for Rifampicin Quantification in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: A Robust LC-MS/MS Method for the Simultaneous Quantification of Rifampicin and its Active Metabolite, 25-desacetylrifampicin, in Human Plasma

Audience: Researchers, scientists, and drug development professionals.

Introduction

Rifampicin (B610482) is a cornerstone antibiotic in the treatment of tuberculosis, a devastating infectious disease caused by Mycobacterium tuberculosis.[1] It functions by inhibiting the bacterial DNA-dependent RNA polymerase, thereby blocking transcription and protein synthesis.[2][3] Therapeutic Drug Monitoring (TDM) of rifampicin is crucial to ensure efficacy and minimize toxicity. Rifampicin is primarily metabolized in the liver to its main active metabolite, 25-desacetylrifampicin, which also possesses antimicrobial activity.[2][4] Therefore, a simultaneous measurement of both the parent drug and its active metabolite provides a more comprehensive pharmacokinetic profile. This application note details a sensitive and rapid Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the simultaneous quantification of rifampicin and 25-desacetylrifampicin in human plasma.

Metabolic Pathway of Rifampicin

Rifampicin undergoes rapid metabolism in the liver. The primary metabolic pathway is deacetylation, catalyzed by the liver esterase arylacetamide deacetylase, to form 25-desacetylrifampicin.[2][5] This metabolite is microbiologically active and is a key component in the overall therapeutic effect and pharmacokinetic profile of rifampicin administration.[4]

Caption: Metabolic conversion of Rifampicin to 25-desacetylrifampicin.

LC-MS/MS Experimental Workflow

The analytical workflow involves a straightforward sample preparation using protein precipitation, followed by rapid chromatographic separation and highly selective detection by tandem mass spectrometry.

Caption: General workflow for sample analysis.

Detailed Experimental Protocol

This protocol is a synthesized method based on common procedures for the simultaneous analysis of rifampicin and 25-desacetylrifampicin.[6]

Materials and Reagents

• Rifampicin and 25-desacetylrifampicin reference standards.

• Internal Standard (IS), e.g., Rifampicin-d8 or Phenacetin.[7][8]

• LC-MS grade Methanol (B129727) and Acetonitrile.

• LC-MS grade Formic Acid and Ammonium Formate.

• Ultrapure water.

• Human plasma (with K2EDTA as anticoagulant).

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Separately weigh and dissolve rifampicin, 25-desacetylrifampicin, and the IS in DMSO to prepare individual stock solutions.[9]

• Working Solutions: Prepare working solutions by serially diluting the stock solutions with a suitable solvent mixture (e.g., 50:50 acetonitrile/water).

• Internal Standard Spiking Solution: Dilute the IS stock solution with methanol to a final concentration (e.g., 250 ng/mL).[10]

Sample Preparation (Protein Precipitation)

• Label 1.5 mL microcentrifuge tubes for calibration standards, quality controls (QCs), and unknown samples.

• Aliquot 100 µL of plasma into the corresponding tubes.[6][10]

• Add 300 µL of the cold internal standard spiking solution in methanol to each tube.[6][10]

• Vortex vigorously for 1 minute to ensure complete protein precipitation.

• Centrifuge the samples at 16,200 x g for 25 minutes to pellet the precipitated proteins.[10]

• Carefully transfer the supernatant to autosampler vials for LC-MS/MS analysis.

Data Presentation: Method Parameters and Performance

The following tables summarize the instrumental conditions and expected performance characteristics for the validated method.

Table 1: LC-MS/MS Instrumental Parameters

Parameter	Setting
Liquid Chromatography
HPLC System	Agilent 1290 Infinity or equivalent[1][7]
Column	Gemini NX C18 (e.g., 50 x 2.1 mm, 3 µm)[6]
Mobile Phase A	2mM Ammonium Formate in Water[6]
Mobile Phase B	Methanol[6]
Flow Rate	0.6 mL/min[6]
Elution Mode	Isocratic: 40:60 (A:B)[6]
Column Temperature	40 °C[6]
Injection Volume	0.3 - 5 µL[6][8]
Total Run Time	Approx. 4 minutes[11]
Mass Spectrometry
MS System	Triple Quadrupole Mass Spectrometer (e.g., Agilent 6460)[1][7]
Ionization Mode	Positive Electrospray Ionization (ESI+)[6][10]
Capillary Voltage	4000 V[1]
Gas Temperature	275 °C[1]
Detection Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	Rifampicin
Precursor Ion (Q1) m/z	823.4[1]
Product Ion (Q2) m/z	791.4[9]
Collision Energy (eV)	Optimized based on instrumentation (e.g., 25 V)[9]
	25-desacetylrifampicin
Precursor Ion (Q1) m/z	781.4 (approx.)
Product Ion (Q2) m/z	Varies, requires optimization

| Collision Energy (eV) | Optimized based on instrumentation |

Note: The m/z and collision energy for 25-desacetylrifampicin should be empirically determined and optimized on the specific instrument used.

Table 2: Summary of Method Performance Characteristics

Parameter	Rifampicin	25-desacetylrifampicin
Retention Time (RT)	~1.3 - 1.6 min[8][11]	Typically elutes slightly earlier than Rifampicin
Linearity Range	411 - 19,737 ng/mL[6]	70 - 3,379 ng/mL[6]
LLOQ	411 ng/mL[6]	70 ng/mL[6]
Accuracy (Bias %)	< 6.3%[6]	< 8.2%[6]
Precision (CV %)	< 8.2%[6]	< 10.1%[6]

| Recovery | 90.3 - 108.2%[6] | 93.1 - 107.5%[6] |

Conclusion

The described LC-MS/MS method provides a simple, rapid, and robust platform for the simultaneous determination of rifampicin and its primary active metabolite, 25-desacetylrifampicin, in human plasma.[6] The simple protein precipitation extraction protocol allows for high-throughput analysis.[11] The method demonstrates excellent sensitivity, accuracy, and precision over a clinically relevant concentration range, making it highly suitable for pharmacokinetic studies, bioequivalence trials, and routine therapeutic drug monitoring in patients undergoing treatment for tuberculosis.[6][7]

References

• 1. Fast and Simple LC-MS/MS Method for Rifampicin Quantification in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. go.drugbank.com [go.drugbank.com]
• 3. Rifampicin-Mediated Metabolic Changes in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Clinical pharmacokinetics of rifampicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. droracle.ai [droracle.ai]
• 6. researchgate.net [researchgate.net]
• 7. [PDF] Fast and Simple LC-MS/MS Method for Rifampicin Quantification in Human Plasma | Semantic Scholar [semanticscholar.org]
• 8. ijpsonline.com [ijpsonline.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Quantification of rifampicin in human plasma and cerebrospinal fluid by a highly sensitive and rapid liquid chromatographic–tandem mass spectrometric method - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ijper.org [ijper.org]

Preparation of Stock Solutions for 25-Desacetyl Rifampicin-d3: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of stock solutions of 25-Desacetyl Rifampicin-d3, a crucial internal standard for pharmacokinetic and drug metabolism studies. Adherence to these guidelines will ensure the accuracy and reproducibility of experimental results.

Introduction

25-Desacetyl Rifampicin-d3 is the deuterated form of 25-Desacetyl Rifampicin, a primary and active metabolite of the antibiotic Rifampicin.[1][2] Its use as an internal standard in liquid chromatography-mass spectrometry (LC-MS) based bioanalytical methods allows for precise quantification of the parent drug and its metabolite in various biological matrices. Accurate preparation of stock solutions is the first critical step in achieving reliable and consistent data.

Physicochemical Properties

A summary of the key physicochemical properties of 25-Desacetyl Rifampicin-d3 is presented in the table below.

Property	Value
Chemical Name	25-O-Deacetyl-3-[(E)-[(4-(methyl-d3)-1-piperazinyl)imino]methyl]rifamycin
Molecular Formula	C₄₁H₅₃D₃N₄O₁₁
Molecular Weight	783.92 g/mol [3][4]
Appearance	Reddish-orange to Brown-orange solid[3]
Storage of Solid	-20°C, under an inert atmosphere, protected from light.[1][3][4]

Solubility Data

The solubility of 25-Desacetyl Rifampicin-d3 is a critical factor in selecting an appropriate solvent for stock solution preparation. While quantitative solubility data is not extensively published, qualitative information and data for the analogous compound, Rifampicin, provide guidance.

Solvent	25-Desacetyl Rifampicin-d3 Solubility	Rifampicin Solubility (for reference)
Methanol (B129727)	Soluble, slightly soluble[4][5]	~16 mg/mL
Chloroform	Soluble, slightly soluble[4][5]	~349 mg/mL
Dimethyl Sulfoxide (DMSO)	Slightly soluble[1]	~100 mg/mL

Note: Due to the structural similarity, the solubility of 25-Desacetyl Rifampicin-d3 is expected to be comparable to that of Rifampicin. However, it is always recommended to perform a small-scale solubility test before preparing a large volume of stock solution.

Experimental Protocols

Materials and Equipment

• 25-Desacetyl Rifampicin-d3 (solid)

• High-purity solvents (LC-MS grade or equivalent): Methanol, Chloroform, or DMSO

• Calibrated analytical balance

• Volumetric flasks (Class A)

• Pipettes (calibrated)

• Vortex mixer

• Sonicator (optional)

• Amber glass vials for storage

Protocol for Preparation of a 1 mg/mL Stock Solution in Methanol

This protocol provides a general procedure for preparing a 1 mg/mL stock solution. The concentration can be adjusted based on specific experimental needs.

• Equilibration: Allow the vial containing 25-Desacetyl Rifampicin-d3 to equilibrate to room temperature for at least 30 minutes before opening to prevent condensation.

• Weighing: Accurately weigh the desired amount of 25-Desacetyl Rifampicin-d3 using a calibrated analytical balance. For a 1 mg/mL solution, weigh 1 mg of the solid.

• Dissolution:

  • Transfer the weighed solid to a clean, dry volumetric flask. For 1 mg, use a 1 mL volumetric flask.

  • Add a small amount of methanol (approximately 50-70% of the final volume).

  • Vortex the mixture for 1-2 minutes to facilitate dissolution. If necessary, sonicate for 5-10 minutes.

  • Once the solid is completely dissolved, add methanol to the final volume mark.

• Homogenization: Invert the flask several times to ensure the solution is homogeneous.

• Storage: Transfer the stock solution to a clean, amber glass vial. Store at -20°C. It is recommended to prepare fresh solutions or store for short periods to minimize degradation.

Stability and Storage of Stock Solutions

Rifampicin and its derivatives are known to be sensitive to light and temperature.[6] While specific stability data for 25-Desacetyl Rifampicin-d3 solutions is limited, the following precautions are recommended:

• Light: Protect solutions from light at all times by using amber vials and minimizing exposure to ambient light.

• Temperature: Store stock solutions at -20°C. For long-term storage, consider aliquoting the stock solution to avoid repeated freeze-thaw cycles.

• pH: Rifampicin is most stable in neutral pH solutions and degrades in acidic or alkaline conditions.[6] While the stock solution is prepared in an organic solvent, this should be a consideration for any subsequent dilutions in aqueous buffers.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the preparation of a 25-Desacetyl Rifampicin-d3 stock solution.

Caption: Workflow for preparing 25-Desacetyl Rifampicin-d3 stock solution.

Logical Relationship of Key Considerations

The successful preparation of a stable and accurate stock solution depends on the interplay of several factors, as illustrated in the diagram below.

Caption: Interdependencies for accurate stock solution preparation.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Exposure to Rifampicin and its Metabolite 25-Deacetylrifampicin Rapidly Decreases During Tuberculosis Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. usbio.net [usbio.net]
• 5. caymanchem.com [caymanchem.com]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

troubleshooting low signal for 25-Desacetyl Rifampicin-d3

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues related to low signal intensity for 25-Desacetyl Rifampicin-d3 during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is 25-Desacetyl Rifampicin-d3 and what is its primary role in experiments?

25-Desacetyl Rifampicin (B610482) is a primary active metabolite of the antibiotic Rifampicin.[1][2] The "-d3" designation indicates that it is a deuterated form of the molecule, meaning three hydrogen atoms have been replaced with deuterium (B1214612), a stable isotope of hydrogen.[3][4] Its primary role in analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS/MS), is to serve as a stable isotope-labeled internal standard (SIL-IS).[5][6] Because it is chemically and physically almost identical to the non-labeled analyte (25-Desacetyl Rifampicin), it can be used to accurately quantify the analyte by correcting for variations in sample preparation, injection volume, and matrix effects that can cause ion suppression or enhancement.[6]

Q2: What are the most common reasons for a low signal for 25-Desacetyl Rifampicin-d3?

Low signal intensity for 25-Desacetyl Rifampicin-d3 can stem from several factors throughout the analytical workflow. These can be broadly categorized into three areas:

• Sample Preparation and Handling: Issues with the stability of the compound, improper storage, inefficient extraction from the sample matrix, or use of inappropriate solvents can all lead to a reduced concentration of the analyte reaching the instrument.

• Liquid Chromatography (LC) Conditions: Suboptimal chromatographic conditions can result in poor peak shape, co-elution with interfering compounds from the matrix leading to ion suppression, or inadequate separation.[7]

• Mass Spectrometry (MS) Settings: Incorrect mass spectrometer parameters, such as the wrong precursor/product ion transitions, suboptimal ion source settings (e.g., voltage, temperature, gas flows), or in-source fragmentation of the deuterated standard, can significantly reduce signal intensity.[8]

Q3: Is 25-Desacetyl Rifampicin-d3 sensitive to specific environmental conditions?

Yes, Rifampicin and its metabolites, including 25-Desacetyl Rifampicin, are known to be sensitive to light.[9] It is also recommended to store the compound at -20°C for long-term stability.[1][10] Exposure to acidic or basic solutions should also be handled with care, as it could potentially lead to degradation or back-exchange of deuterium atoms.[11]

Troubleshooting Guides

Guide 1: Investigating Sample Preparation Issues

Potential Problem	Recommended Action
Degradation due to Improper Storage	Ensure the compound is stored at the recommended -20°C in an amber vial to protect it from light.[1][3][10] Prepare working solutions fresh and minimize their exposure to ambient light and temperature.
Inefficient Sample Extraction	The choice of extraction method (e.g., protein precipitation, solid-phase extraction) is critical. For plasma samples, protein precipitation with acetonitrile (B52724) or methanol (B129727) is a common and effective technique.[12][13] Ensure the pH of the sample is optimized for extraction; for Rifampicin and its metabolites, a slightly acidic pH is often used.[14]
Analyte Adsorption	Rifampicin and its analogues can be "sticky" and adsorb to glass or plastic surfaces. Using silanized glassware or low-adsorption polypropylene (B1209903) tubes can help mitigate this issue.
Inappropriate Solvents	Ensure the solvents used for reconstitution and dilution are compatible with the analyte and the mobile phase. Methanol is commonly used for stock solutions of Rifampicin and its metabolites.[15]

Guide 2: Optimizing Liquid Chromatography (LC) Conditions

Potential Problem	Recommended Action
Poor Peak Shape (Tailing or Fronting)	This can be caused by a mismatch between the injection solvent and the initial mobile phase. Try to dissolve the final extract in a solvent that is weaker than the initial mobile phase. Also, consider issues with the column, such as degradation or contamination.
Ion Suppression from Matrix Effects	Matrix effects occur when co-eluting compounds from the sample matrix interfere with the ionization of the target analyte.[5] To diagnose this, perform a post-column infusion experiment. To mitigate, improve the sample cleanup process, or adjust the chromatography to separate the analyte from the interfering compounds. A shallower gradient can sometimes improve separation.[8]
Suboptimal Mobile Phase	For Rifampicin and its metabolites, reversed-phase chromatography is typical, often using a C18 column.[2][16] Mobile phases commonly consist of acetonitrile or methanol with an aqueous component containing a modifier like formic acid or ammonium (B1175870) formate (B1220265) to improve peak shape and ionization efficiency.[2][17]
Carryover	Rifampicin is known to cause carryover issues in LC systems.[18][19] This can be minimized by using a robust needle wash procedure in the autosampler, including a strong organic solvent in the wash solution, and ensuring the column is adequately flushed between injections.[19]

Guide 3: Refining Mass Spectrometry (MS) Parameters

Potential Problem	Recommended Action
Incorrect m/z Transitions	Verify the precursor and product ion mass-to-charge ratios (m/z) for 25-Desacetyl Rifampicin-d3. The correct transitions are crucial for selective detection in Multiple Reaction Monitoring (MRM) mode. Refer to the table below for typical values.
Suboptimal Ion Source Parameters	Optimize the ion source settings, including spray voltage, capillary temperature, and nebulizer/drying gas flows. These parameters can significantly impact ionization efficiency and signal strength. This optimization should be performed by infusing a solution of the standard directly into the mass spectrometer.
In-source Fragmentation/Back-Exchange	In some cases, the deuterated standard can lose a deuterium atom in the ion source, which can contribute to the signal of the unlabeled analyte.[5][8] Additionally, deuterium atoms on certain positions (like -OH or -NH groups) can be susceptible to back-exchange with hydrogen atoms from the solvent.[6] While the d3 label on the piperazinyl methyl group is generally stable, this should be considered if other issues are ruled out. Using a standard with a higher degree of deuteration or labeling in a more stable position may be an alternative.
Detector Saturation	If the signal for other analytes is extremely high, it could potentially lead to detector saturation, which might suppress the signal of lower-intensity ions. Ensure your calibration curve covers a wide dynamic range and that you are not injecting samples that are too concentrated.

Quantitative Data Summary

Table 1: Example Mass Spectrometry Transitions for Rifampicin and Metabolites

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Polarity
Rifampicin	823.6	791.5	Positive
Rifampicin-d8 (IS)	831.6	799.6	Positive
25-Desacetyl Rifampicin	749.5	95.1	Positive
25-Desacetyl Rifampicin-d8 (IS)	757.5	95.0	Positive

Note: The m/z values for 25-Desacetyl Rifampicin-d3 would be different from the d8 version listed but serve as a reference. The exact transitions should be optimized for your specific instrument. Data adapted from a study on Rifampicin and its metabolite.[2]

Table 2: Example Liquid Chromatography Parameters

Parameter	Example Condition
Column	Core-shell Kinetex C18 (50 x 2.1 mm, 2.6 µm)[16][18]
Mobile Phase A	0.1% Formic acid in water[18]
Mobile Phase B	Acetonitrile[18]
Flow Rate	0.4 - 0.8 mL/min[20]
Gradient	A gradient elution is typically used to separate the compounds from matrix components.[18]
Column Temperature	40 °C[2]

Experimental Protocols

Protocol 1: Protein Precipitation for Plasma Samples

This protocol provides a general method for extracting 25-Desacetyl Rifampicin-d3 from plasma samples.

• Sample Thawing: Thaw plasma samples on ice to prevent degradation.

• Aliquoting: In a clean microcentrifuge tube, aliquot 100 µL of the plasma sample.

• Adding Internal Standard: Add a small volume (e.g., 10 µL) of your 25-Desacetyl Rifampicin-d3 working solution to the plasma and vortex briefly.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile to the sample. This 3:1 ratio of organic solvent to plasma is a common starting point.

• Vortexing: Vortex the mixture vigorously for at least 30 seconds to ensure complete protein precipitation.

• Centrifugation: Centrifuge the samples at a high speed (e.g., >14,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a well in a 96-well plate, being careful not to disturb the protein pellet.

• Evaporation (Optional): The supernatant can be evaporated to dryness under a stream of nitrogen and then reconstituted in the initial mobile phase. This step can help to concentrate the sample and ensure solvent compatibility with the LC system.

• Injection: The sample is now ready for injection into the LC-MS/MS system.

Visualizations

Caption: A workflow diagram for troubleshooting low signal intensity.

Caption: A typical experimental workflow for LC-MS/MS analysis.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Exposure to Rifampicin and its Metabolite 25-Deacetylrifampicin Rapidly Decreases During Tuberculosis Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. usbio.net [usbio.net]
• 5. benchchem.com [benchchem.com]
• 6. resolvemass.ca [resolvemass.ca]
• 7. Development and Validation of LC-MS/MS Method for the Determination of 1-Methyl-4-Nitrosopiperazine (MNP) in Multicomponent Products with Rifampicin—Analytical Challenges and Degradation Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. 25-Desacetyl Rifampicin-d3 (>85%) | CymitQuimica [cymitquimica.com]
• 10. 25-Desacetyl Rifampicin-d3 (>85%) | LGC Standards [lgcstandards.com]
• 11. researchgate.net [researchgate.net]
• 12. ijper.org [ijper.org]
• 13. researchgate.net [researchgate.net]
• 14. A simultaneous determination of rifampin and 25-desacetylrifampin in cerebrospinal fluid and plasma of rabbit by liquid chromatography - Chan - Acta Pharmacologica Sinica [chinaphar.com]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Quantification of rifampicin in human plasma and cerebrospinal fluid by a highly sensitive and rapid liquid chromatographic–tandem mass spectrometric method - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Fast and Simple LC-MS/MS Method for Rifampicin Quantification in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]

Technical Support Center: Co-elution of 25-Desacetyl Rifampicin-d3 and Analyte

This technical support guide is designed for researchers, scientists, and drug development professionals encountering co-elution issues with 25-Desacetyl Rifampicin-d3 and its corresponding analyte during LC-MS/MS analysis.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of co-elution between the analyte and the deuterated internal standard (IS), 25-Desacetyl Rifampicin-d3?

A1: Co-elution in liquid chromatography primarily occurs when the analyte and the internal standard have nearly identical retention times under the established chromatographic conditions. Since 25-Desacetyl Rifampicin-d3 is structurally and chemically very similar to the unlabeled analyte, achieving baseline separation can be challenging. Key factors influencing this include mobile phase composition, column chemistry, and temperature.

Q2: How does co-elution impact the quantitative analysis of my analyte?

A2: Co-elution can lead to several analytical issues, including ion suppression or enhancement in the mass spectrometer source, which can affect the accuracy and precision of quantification. Although the use of a stable isotope-labeled internal standard like 25-Desacetyl Rifampicin-d3 is intended to compensate for matrix effects, severe co-elution can still lead to unreliable results if the ionization efficiency of the analyte and IS are differentially affected.

Q3: Can I use a different internal standard to avoid this issue?

A3: Yes, while a deuterated version of the analyte is often the ideal internal standard, if chromatographic separation proves impossible, alternative internal standards with similar extraction and ionization properties but different retention times can be considered. For instance, some methods have successfully used Rifapentine or Phenacetin as internal standards for the analysis of Rifampicin (B610482) and its metabolites.[1][2] However, it is crucial to validate the chosen internal standard thoroughly to ensure it accurately mimics the behavior of the analyte.

Troubleshooting Guide

This section provides a structured approach to troubleshooting and resolving co-elution problems between 25-Desacetyl Rifampicin-d3 and the analyte.

Initial Assessment: Confirming Co-elution

Before making significant changes to your method, confirm that the issue is indeed co-elution.

• Overlay Chromatograms: Overlay the mass chromatograms of the analyte and the internal standard. If the peaks significantly overlap, you have a co-elution issue.

• Peak Purity Analysis: If your software allows, perform a peak purity analysis to determine if the analyte peak is spectrally homogeneous.

Troubleshooting Workflow

The following diagram illustrates a logical workflow for addressing co-elution issues.

A logical workflow for troubleshooting co-elution issues.

Detailed Troubleshooting Steps

1. Modify the Mobile Phase Composition

Small adjustments to the mobile phase can significantly impact retention and selectivity.

• Adjust Organic Solvent Ratio: For reverse-phase chromatography, slightly decreasing the percentage of the organic solvent (e.g., methanol (B129727) or acetonitrile) will increase retention times and may improve separation.

• Change Organic Solvent: If using methanol, consider switching to acetonitrile (B52724) or a combination of both. The different solvent strengths and selectivities can alter the elution order or improve resolution.

• Modify Aqueous Phase pH: The pH of the mobile phase can affect the ionization state of Rifampicin and its metabolites, thereby altering their interaction with the stationary phase. Experiment with slight adjustments to the pH of the aqueous component (e.g., using a different buffer concentration or pH). For example, a mobile phase of methanol and 0.01 M sodium phosphate (B84403) buffer at pH 5.2 has been used successfully.[2]

2. Alter the Chromatographic Column

If mobile phase adjustments are insufficient, changing the column may be necessary.

• Change Stationary Phase: If you are using a standard C18 column, consider a column with a different stationary phase, such as a C8, Phenyl-Hexyl, or a polar-embedded column. These offer different selectivities that can resolve compounds that co-elute on a C18 column.

• Particle Size and Column Dimensions: A column with smaller particles (e.g., sub-2 µm) or a longer column length will provide higher theoretical plates and may improve resolution.

3. Optimize Temperature

Column temperature affects mobile phase viscosity and analyte interaction with the stationary phase. Varying the column temperature (e.g., in 5°C increments between 25°C and 45°C) can sometimes improve separation.

Experimental Protocols & Data

Example LC-MS/MS Method for Separation

This protocol is a composite based on several published methods for the analysis of Rifampicin and its metabolites.[1][3][4]

Sample Preparation:

• To 100 µL of plasma, add the internal standard solution (25-Desacetyl Rifampicin-d3).

• Perform a protein precipitation step by adding methanol or acetonitrile.

• Vortex and centrifuge the sample.

• Transfer the supernatant for analysis.

LC Conditions:

• Column: A C18 reversed-phase column is commonly used (e.g., BDS Hypersil Gold C18).[1][3]

• Mobile Phase: A common mobile phase composition is a gradient or isocratic mixture of methanol and an aqueous buffer like ammonium (B1175870) acetate (B1210297) or sodium phosphate.[1][2][3]

• Flow Rate: Typically in the range of 0.2 to 1.0 mL/min.[1][4]

• Injection Volume: 5-10 µL.

• Column Temperature: 40-45°C.[4]

MS/MS Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection: Multiple Reaction Monitoring (MRM).

Quantitative Data from Literature

The following table summarizes chromatographic conditions from various published methods that have successfully separated Rifampicin and its metabolites. This data can serve as a starting point for method development and troubleshooting.

Compound	Column	Mobile Phase	Retention Time (min)	Reference
Rifampicin	BDS Hypersil Gold C18	Methanol: 2mM Ammonium Acetate (80:20 v/v)	1.54	[1][3]
Phenacetin (IS)	BDS Hypersil Gold C18	Methanol: 2mM Ammonium Acetate (80:20 v/v)	1.70	[1][3]
Rifampicin	C18 Reversed Phase	Methanol: Sodium Phosphate Buffer (pH 5.2; 0.01 M) (65:35, v/v)	~17 (for all compounds)	[2]
Desacetyl Rifampicin	C18 Reversed Phase	Methanol: Sodium Phosphate Buffer (pH 5.2; 0.01 M) (65:35, v/v)	~17 (for all compounds)	[2]
Rifampicin	Zorbax SB-C18	0.1% Formic Acid: Methanol (20:80 v/v)	< 1.4	[4]
25-desacetyl rifampicin	Zorbax SB-C18	0.1% Formic Acid: Methanol (20:80 v/v)	< 1.4	[4]

Method Development Workflow Diagram

This diagram outlines the typical workflow for developing a robust LC-MS/MS method, which can also be used as a guide for systematic troubleshooting.

A standard workflow for LC-MS/MS method development.

References

• 1. Development and Validation of Liquid Chromatography-Mass Spectrometry Method for the Estimation of Rifampicin in Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of rifampicin and its main metabolite in plasma and urine in presence of pyrazinamide and isoniazid by HPLC method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ijpsonline.com [ijpsonline.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Isotopic Exchange with Deuterated Internal Standards

Welcome to the Technical Support Center for troubleshooting isotopic exchange issues with deuterated internal standards. This resource is designed for researchers, scientists, and drug development professionals utilizing mass spectrometry-based analytical methods. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges related to the stability and integrity of deuterated standards.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a problem with deuterated internal standards?

A1: Isotopic exchange, also known as hydrogen-deuterium (H/D) back-exchange, is a chemical process where a deuterium (B1214612) atom on a labeled internal standard (IS) is replaced by a hydrogen atom from its surrounding environment, such as the sample matrix or mobile phase.[1][2] This poses a significant problem in quantitative analysis because mass spectrometry distinguishes the analyte from the internal standard based on their mass difference.[3] If the deuterated IS loses its deuterium atoms, it can lead to two primary issues:

• Underestimation of the Internal Standard: The signal for the deuterated IS decreases, leading to an artificially high analyte-to-IS ratio and an overestimation of the analyte's concentration.[4]

• "False Positive" Analyte Signal: In severe cases, the deuterated standard can convert back to the unlabeled analyte, artificially inflating the measured concentration of the target compound.[1]

Q2: Which positions on a molecule are most susceptible to deuterium exchange?

A2: The stability of a deuterium label is highly dependent on its position within the molecule. The most susceptible positions include:

• On Heteroatoms: Deuterium atoms attached to oxygen (e.g., in alcohols, phenols, carboxylic acids), nitrogen (in amines), or sulfur are highly labile and exchange very readily.[1][5]

• Adjacent to Carbonyl Groups: Deuterium atoms on a carbon alpha to a carbonyl group can be exchanged, often through base-catalyzed keto-enol tautomerism.[1][5]

• Certain Aromatic Positions: Some positions on aromatic rings can be prone to exchange under acidic or basic conditions.[1]

Therefore, it is crucial that deuterium labels are placed in stable, non-exchangeable positions.[1][6]

Q3: What experimental factors can cause or accelerate deuterium exchange?

A3: Several factors during sample preparation, storage, and analysis can promote the exchange of deuterium for hydrogen:

• pH: The pH of the solution is a critical factor.[1] Both acidic and basic conditions can catalyze the exchange, with the rate typically being slowest around pH 2.5-4.[1][7] Basic conditions (high pH) are particularly effective at accelerating the exchange rate for deuterons in base-sensitive positions.[1]

• Temperature: Higher temperatures increase the rate of chemical reactions, including isotopic exchange.[1][3] Storing samples and standards at elevated temperatures, such as in a room-temperature autosampler, can lead to significant deuterium loss over time.[3]

• Solvent Composition: Protic solvents like water, methanol, and ethanol (B145695) are sources of hydrogen and can facilitate back-exchange.[2][3] Prolonged exposure to these solvents can increase the extent of exchange.

• Sample Matrix: The composition of the sample matrix can influence exchange. Biological matrices like plasma or urine may contain enzymes or other species that can catalyze the exchange.[3]

• Mass Spectrometer Ion Source: The high-energy environment of the mass spectrometer's ion source can sometimes induce isotopic exchange.[1][8]

Q4: How can I detect if isotopic exchange is occurring in my experiment?

A4: You can diagnose isotopic exchange by observing the following signs in your data:

• Changes in the Mass Spectrum: Instead of a single, well-defined peak for your deuterated standard (e.g., M+4), you may observe a distribution of isotopologues with fewer deuterium atoms (e.g., significant peaks at M+3, M+2).[1]

• Decreasing Internal Standard Signal: A consistent decrease in the peak area of the internal standard over an analytical run, especially when samples are sitting in the autosampler.[1]

• Appearance of Unlabeled Analyte Peak: The emergence of a chromatographic peak for the unlabeled analyte at the retention time of the internal standard in samples that should only contain the deuterated standard.[9]

• Poor Reproducibility: Unexplained variability and poor precision in your quantitative results.[1]

Q5: What is the "deuterium isotope effect" and how is it different from isotopic exchange?

A5: The deuterium isotope effect is a change in the chemical and physical properties of a molecule due to the mass difference between hydrogen and deuterium.[1] This can lead to deuterated standards having slightly different chromatographic retention times compared to their unlabeled counterparts, often eluting slightly earlier in reversed-phase chromatography.[1][10] This is different from isotopic exchange, which is the physical replacement of a deuterium atom with a hydrogen atom.[1] The isotope effect can still cause quantification issues if the analyte and internal standard experience different levels of matrix effects due to their chromatographic separation.[10][11]

Q6: Are ¹³C or ¹⁵N-labeled standards a better alternative to deuterated standards?

A6: Yes, in many cases, ¹³C or ¹⁵N-labeled internal standards are a more robust alternative.[8] These heavy-atom labeled standards are not prone to isotopic exchange.[1][5] While they are often more expensive to synthesize, they can prevent the analytical problems associated with the instability of some deuterated standards.[8][12]

Troubleshooting Guides

Problem 1: The peak area of my deuterated internal standard is consistently decreasing throughout the analytical run.

Possible Cause	Troubleshooting Steps
Ongoing Isotopic Exchange in Autosampler	1. Lower Autosampler Temperature: Set the autosampler to a lower temperature (e.g., 4°C) to slow the rate of exchange.[1] 2. Acidify Sample Solvent: If compatible with your assay, ensure the final sample solvent is acidic (pH ~2.5-4) to minimize the exchange rate.[1] 3. Reduce Run Time: Shorten the analytical run time to minimize the time samples spend in the autosampler.[1]
Adsorption or Degradation	1. Test for Adsorption: Use different types of autosampler vials (e.g., silanized glass, polypropylene) to see if the issue persists.[1] 2. Evaluate Chemical Stability: Assess the overall chemical stability of the compound in your matrix and solvent conditions, independent of isotopic exchange.

Problem 2: I am observing a peak for the unlabeled analyte in my internal standard solution.

Possible Cause	Troubleshooting Steps
Isotopic Impurity in the Standard	1. Check Certificate of Analysis: Verify the isotopic purity of the deuterated standard from the manufacturer. Isotopic enrichment of ≥98% is recommended.[6][13] 2. Analyze a Fresh Solution: Prepare a fresh solution of the internal standard in a non-protic solvent (e.g., acetonitrile) and analyze it to confirm the initial purity.
Isotopic Exchange During Storage or Preparation	1. Review Solvent Choice: Ensure that stock solutions are prepared and stored in a high-purity, dry, aprotic solvent whenever possible.[9] 2. Control Storage Conditions: Store stock and working solutions at low temperatures (e.g., -20°C or -80°C) to minimize exchange over time.

Problem 3: My quantitative results are showing poor accuracy and precision.

Possible Cause	Troubleshooting Steps
Unrecognized Isotopic Exchange	1. Perform a Stability Experiment: Incubate the internal standard in your sample matrix and mobile phase under your typical experimental conditions and monitor for changes in the mass spectrum and the appearance of the unlabeled analyte.[2] 2. Review Label Position: Check the certificate of analysis to confirm the positions of the deuterium labels. If they are in known labile positions, consider sourcing a standard with more stable labeling.[2]
Chromatographic Separation (Isotope Effect)	1. Overlay Chromatograms: Overlay the chromatograms of the analyte and the internal standard to check for co-elution.[6] 2. Adjust Chromatography: If they are separated, modify the chromatographic method (e.g., gradient, mobile phase composition) to achieve co-elution.
Matrix Effects	1. Evaluate Matrix Effects: Assess ion suppression or enhancement by comparing the internal standard response in neat solution versus in extracted blank matrix.[11] 2. Improve Sample Cleanup: If significant matrix effects are present, optimize your sample preparation method to better remove interfering components.

Quantitative Data Summary

The following table summarizes key experimental parameters that influence the rate of deuterium-hydrogen exchange.

Parameter	Condition Promoting Exchange	Recommended Condition to Minimize Exchange
pH	High (>8) or Low (<2)	Maintain pH between 2.5 and 7.[2]
Temperature	High	Store and analyze at low temperatures (e.g., 4°C).[2]
Solvent	Protic (e.g., H₂O, CH₃OH)	Use aprotic solvents (e.g., acetonitrile, THF) when possible.[2]
Label Position	On Heteroatoms (O, N, S)	Choose standards with labels on stable carbon positions.[2]
Label Position	Alpha to Carbonyl	Exercise caution with pH and temperature.[2]
Label Position	Aromatic/Aliphatic C-H	Generally stable under typical analytical conditions.[2]

Experimental Protocols

Protocol 1: Testing for Isotopic Exchange of a Deuterated Internal Standard

Objective: To determine if a deuterated internal standard is stable under the specific conditions of your analytical method.

Methodology:

• Prepare Stability Samples:

  • Spike the deuterated IS into a blank matrix (e.g., plasma, urine) at a concentration typical for your assay. Aliquot this mixture into several vials.

  • Prepare a second set of samples by spiking the IS into your final mobile phase or sample reconstitution solvent.[9]

• Incubate Under Method Conditions:

  • Store one aliquot of each set at a low temperature (e.g., -80°C) as a baseline (T=0) control.[1]

  • Incubate the remaining aliquots under conditions that mimic your experimental workflow (e.g., room temperature for the duration of sample preparation, autosampler temperature for the length of a typical run).[9]

• Sample Analysis:

  • At various time points, process and analyze the incubated samples alongside the T=0 control using your established LC-MS/MS method.

• Data Evaluation:

  • Compare the peak area of the deuterated internal standard in the incubated samples to the T=0 samples. A significant decrease suggests potential exchange or degradation.[9]

  • Monitor the mass transition of the unlabeled analyte in the chromatograms of the incubated samples. An increase in the peak area of the unlabeled analyte over time is a direct indication of isotopic exchange.[9]

Visualizations

Caption: Mechanism of Isotopic Back-Exchange.

Caption: Troubleshooting Workflow for Isotopic Exchange.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 6. benchchem.com [benchchem.com]
• 7. A hydrogen–deuterium exchange mass spectrometry-based protocol for protein–small molecule interaction analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. hilarispublisher.com [hilarispublisher.com]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. waters.com [waters.com]
• 12. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 13. resolvemass.ca [resolvemass.ca]

optimizing mass spectrometry parameters for 25-Desacetyl Rifampicin-d3

Welcome to the technical support center for the optimization of mass spectrometry parameters for 25-Desacetyl Rifampicin-d3. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the expected parent and product ion transitions (Q1/Q3) for 25-Desacetyl Rifampicin-d3?

A1: While specific transitions for the deuterated standard (d3) are not explicitly detailed in the provided literature, they can be inferred from the non-labeled compound, 25-Desacetyl Rifampicin. The mass of the parent ion (Q1) will be shifted by +3 Da due to the deuterium (B1214612) atoms. The fragmentation pattern (product ion, Q3) may remain the same if the deuterium label is on a part of the molecule that does not fragment off.

Based on published data for similar compounds, you can start by calculating the expected mass and then optimizing from there. For instance, one study identified the transition for 25-Desacetyl Rifampicin as m/z 749.5 > 95.1[1]. For the d3 version, the parent ion would be expected at approximately m/z 752.5. The product ion would likely remain m/z 95.1, assuming the deuterium labels are not on the fragmented portion. Another study used Rifampicin-d3 as an internal standard with a transition of m/z 827.4 > 795.6.[2]

It is crucial to perform a compound tuning experiment on your specific mass spectrometer to confirm the exact masses and determine the optimal collision energy.

Q2: I am observing low signal intensity for my analyte. What are the potential causes and solutions?

A2: Low signal intensity can stem from several factors, from sample preparation to instrument settings. Common issues include:

• Analyte Instability: Rifampicin and its metabolites can be unstable and prone to oxidation.[3] Addition of an antioxidant like ascorbic acid (e.g., 0.6mM) to your sample diluent can help prevent degradation and improve signal.[3]

• Poor Ionization: Ensure the mobile phase composition is suitable for positive electrospray ionization (ESI+), which is commonly used for these compounds.[4] Additives like formic acid or ammonium (B1175870) formate (B1220265) can improve protonation and signal strength.[4][5]

• Suboptimal Source Parameters: Parameters such as capillary voltage, source temperature, and gas flows (nebulizer, drying gas) must be optimized for your specific instrument and flow rate.

• Matrix Effects: Co-eluting substances from the sample matrix (e.g., plasma, urine) can suppress the ionization of the target analyte. Improve sample clean-up using methods like solid-phase extraction (SPE) or ensure efficient chromatographic separation from interfering components.[2]

• Inefficient Sample Preparation: The most common sample preparation method for Rifampicin and its metabolites is protein precipitation with a solvent like methanol (B129727) or acetonitrile (B52724).[3][4][6] Ensure the ratio of precipitation solvent to sample is adequate for complete protein removal.

Q3: How can I troubleshoot and prevent sample carryover?

A3: Rifampicin is known to cause carryover issues in LC-MS systems.[3] This can lead to artificially high results in subsequent samples. To mitigate this:

• Optimize Needle Wash: Use a strong, optimized needle wash solution. A wash solution of 0.1% formic acid in 80:20 methanol:water has been shown to be effective.[3]

• Increase Wash Volume and Time: Ensure the wash volume is sufficient and the contact time is long enough to thoroughly clean the injection needle and port.

• Inject Blanks: Run blank samples after high-concentration samples to confirm that the carryover has been eliminated. The carryover signal should not exceed 20% of the peak area of the lowest calibrator.[3]

Q4: What are the recommended starting conditions for liquid chromatography?

A4: A robust chromatographic method is essential for separating the analyte from matrix interferences.

• Column: A C18 column is most frequently used for the separation of Rifampicin and its metabolites.[5][6][7]

• Mobile Phase: A common mobile phase composition involves a gradient or isocratic elution with acetonitrile or methanol and an aqueous component containing a modifier like ammonium acetate, ammonium formate, or formic acid.[4][5][6][7] For example, one method uses a mobile phase of 40:60 (V/V) methanol and 2mM ammonium formate in water.[4] Another uses acetonitrile and 10mM ammonium acetate.[6]

• Flow Rate: Flow rates typically range from 0.2 mL/min to 1.0 mL/min, depending on the column dimensions.[6][7]

Troubleshooting Guide

Issue: High Signal Variability or Poor Reproducibility

High variability can compromise the accuracy and precision of your quantitative analysis. This guide provides a systematic approach to diagnosing and resolving this issue.

• Check for Analyte Stability: Rifampicin undergoes auto-oxidation.[3] Prepare standards and QC samples fresh and consider adding an antioxidant like ascorbic acid to all solutions.[3]

• Evaluate Sample Preparation: Inconsistent protein precipitation can lead to variable matrix effects. Ensure precise pipetting and vigorous vortexing for a consistent extraction process.

• Assess Auto-Induction Effects: Rifampicin is known to induce its own metabolism, which can lead to decreasing plasma concentrations over time in pharmacokinetic studies.[1] This is a biological factor to consider during data interpretation rather than an analytical error.

• Verify Internal Standard Performance: Ensure the internal standard (IS) signal is stable across the analytical run. A highly variable IS signal could indicate issues with the injection volume, sample extraction, or ionization. Rifampicin-d8 is a suitable internal standard.[1]

Experimental Protocols & Data

Protocol: LC-MS/MS Analysis of 25-Desacetyl Rifampicin-d3 in Human Plasma

This protocol is a generalized procedure based on common methods for Rifampicin and its metabolites.[1][4][5][6]

• Standard Preparation:

  • Prepare a stock solution of 25-Desacetyl Rifampicin-d3 in a suitable solvent like methanol or a 50:50 methanol:water mixture.[7]

  • Perform serial dilutions to create working standard solutions for the calibration curve.

  • Prepare a working solution of the internal standard (e.g., Rifampicin-d8).[1]

• Sample Preparation (Protein Precipitation):

  • Aliquot 100 µL of plasma sample, calibrator, or QC into a microcentrifuge tube.

  • Add 300 µL of ice-cold acetonitrile or methanol containing the internal standard.[4][6]

  • Vortex vigorously for 1 minute to precipitate proteins.

  • Centrifuge at >10,000 x g for 10 minutes to pellet the precipitated proteins.

  • Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Inject the sample onto the LC-MS/MS system.

  • Perform chromatographic separation using a C18 column and a suitable mobile phase gradient.

  • Detect the analyte and internal standard using a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode with positive electrospray ionization (ESI+).

Data Tables

Table 1: Example Mass Spectrometry Parameters for Rifampicin Analogs

Compound	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Collision Energy (eV)	Reference
Rifampicin	823.69	791.76	Not Specified	[6]
25-Desacetyl Rifampicin	749.5	95.1	Not Specified	[1]
Rifampicin-d3 (IS)	827.4	795.6	27	[2]
25-Desacetyl Rifampicin-d3 (Predicted)	~752.5	~95.1	Requires Optimization

Table 2: Example Liquid Chromatography Parameters

Parameter	Condition 1	Condition 2	Condition 3
Column	ZORBAX Eclipse plus C18 (4.6 x 150 mm, 5µm)[6]	Kinetex C18 (50 × 2.1 mm, 2.6 μm)[5][8]	Gemini NX C18[4]
Mobile Phase A	10mM Ammonium Acetate[6]	0.1% Formic Acid in Water[5][8]	2mM Ammonium Formate in Water[4]
Mobile Phase B	Acetonitrile[6]	Acetonitrile[5][8]	Methanol[4]
Composition	20:80 (A:B)[6]	Gradient Elution[5][8]	60:40 (A:B)[4]
Flow Rate	1.0 mL/min (with 50:50 split)[6]	Not Specified	0.6 mL/min[4]
Run Time	4.0 min[6]	2.4 min[5][8]	1.4 min[4]

Visualizations

Caption: General experimental workflow for LC-MS/MS analysis.

Caption: Troubleshooting decision tree for poor signal intensity.

Caption: Metabolic pathway from Rifampicin to its active metabolite.[2]

References

• 1. Exposure to Rifampicin and its Metabolite 25-Deacetylrifampicin Rapidly Decreases During Tuberculosis Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Validation and application of a quantitative liquid chromatography tandem mass spectrometry assay for the analysis of rifapentine and 25-O-desacetyl rifapentine in human milk - PMC [pmc.ncbi.nlm.nih.gov]
• 3. sntc.medicine.ufl.edu [sntc.medicine.ufl.edu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. ijper.org [ijper.org]
• 7. ijpsonline.com [ijpsonline.com]
• 8. Fast and Simple LC-MS/MS Method for Rifampicin Quantification in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Inconsistent Recovery of 25-Desacetyl Rifampicin-d3

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges with the inconsistent recovery of the deuterated internal standard, 25-Desacetyl Rifampicin-d3, during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: We are observing significant variability in the recovery of our internal standard, 25-Desacetyl Rifampicin-d3, across our sample batch. What are the potential primary causes?

Inconsistent recovery of a deuterated internal standard like 25-Desacetyl Rifampicin-d3 can stem from several factors throughout the analytical workflow. The most common causes can be categorized into three main areas:

• Matrix Effects: Components within the biological matrix (e.g., plasma, urine) can interfere with the ionization of the internal standard in the mass spectrometer's ion source, leading to signal suppression or enhancement.[1][2] This effect may not be uniform across all samples, causing variability.[3][4]

• Sample Preparation and Extraction Inefficiency: The recovery of 25-Desacetyl Rifampicin-d3 can be compromised by suboptimal sample preparation, including inefficient extraction from the sample matrix.[2][5] Variations in manual extraction procedures can also contribute to inconsistency.[2]

• Analyte and Internal Standard Instability: Degradation of 25-Desacetyl Rifampicin-d3 during sample collection, storage, or processing can lead to lower than expected recovery.[1]

A systematic investigation into each of these areas is crucial to pinpoint the source of the inconsistency.

Q2: How can we systematically investigate if matrix effects are the cause of our inconsistent 25-Desacetyl Rifampicin-d3 recovery?

To determine if matrix effects are influencing the recovery of your internal standard, a post-extraction addition experiment is recommended. This involves comparing the response of the internal standard in a clean solution versus its response when added to a blank matrix extract.

Experimental Protocol: Matrix Effect Evaluation

• Prepare Three Sample Sets:

  • Set A (Neat Solution): Prepare a solution of 25-Desacetyl Rifampicin-d3 in the final reconstitution solvent at the concentration used in your assay.

  • Set B (Post-Extraction Spike): Process a blank biological matrix sample (from at least six different sources) through your entire extraction procedure. After the final evaporation step, reconstitute the extract with the solution from Set A.

  • Set C (Pre-Extraction Spike): Spike the blank biological matrix with 25-Desacetyl Rifampicin-d3 at the target concentration before proceeding with the extraction protocol.

• Analysis: Analyze all three sets of samples using your established LC-MS/MS method.

• Calculate Matrix Effect: The matrix effect can be quantified using the following formula: Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

Data Interpretation:

Matrix Effect (%)	Interpretation	Recommended Action
85% - 115%	Minimal matrix effect.	Proceed with the current method.
< 85%	Ion Suppression.	Optimize sample cleanup, modify chromatography, or consider a different ionization source.[1]
> 115%	Ion Enhancement.	Optimize sample cleanup or adjust chromatographic conditions to separate the internal standard from the enhancing components.

A significant variation in the matrix effect across different lots of the blank matrix indicates that differential matrix effects are a likely cause of inconsistent recovery.[3]

Q3: Our investigation suggests that our solid-phase extraction (SPE) protocol might be inefficient. What steps can we take to optimize the SPE method for 25-Desacetyl Rifampicin-d3?

Optimizing your SPE protocol is critical for ensuring consistent and high recovery. Here is a systematic approach to troubleshooting and enhancing your SPE method:

Troubleshooting Guide for SPE Optimization

SPE Step	Potential Issue	Recommended Solution(s)
Conditioning/Equilibration	The sorbent may not be properly wetted, leading to inconsistent interaction with the internal standard.[6]	Ensure the column is conditioned with an appropriate solvent (e.g., methanol) followed by equilibration with a solvent similar to the sample matrix (e.g., water or buffer).
Sample Loading	Incorrect sample pH or a fast flow rate can prevent efficient retention of 25-Desacetyl Rifampicin-d3 on the sorbent.[2]	Adjust the sample pH to ensure the analyte is in a neutral form for reversed-phase sorbents. Control the loading flow rate to allow for adequate interaction time.
Washing	The wash solvent may be too strong, causing premature elution of the internal standard, or too weak, failing to remove interfering matrix components.[2]	Test a range of wash solvents with varying organic content. The ideal wash solvent will remove interferences without eluting the analyte.
Elution	The elution solvent may not be strong enough to fully desorb 25-Desacetyl Rifampicin-d3 from the sorbent.	Test different elution solvents (e.g., methanol (B129727), acetonitrile (B52724), or mixtures with additives like formic acid or ammonium (B1175870) hydroxide). A slower elution flow rate can also improve recovery.

The following diagram illustrates a logical workflow for optimizing an SPE method to improve recovery.

Caption: Workflow for optimizing an SPE method to improve recovery.

Q4: Could the choice of reconstitution solvent affect the recovery and peak shape of 25-Desacetyl Rifampicin-d3?

Yes, the reconstitution solvent plays a crucial role in the final step of sample preparation.[7][8] An inappropriate solvent can lead to poor solubility of 25-Desacetyl Rifampicin-d3, resulting in low recovery and poor chromatographic peak shape.

Considerations for Reconstitution Solvent Selection:

• Solubility: 25-Desacetyl Rifampicin (B610482) is slightly soluble in DMSO.[9] Ensure your reconstitution solvent can fully dissolve the dried extract. A mixture of organic solvent (e.g., methanol or acetonitrile) and aqueous solution is often a good starting point.[7]

• Chromatographic Compatibility: The reconstitution solvent should be compatible with the initial mobile phase conditions of your LC method to prevent peak distortion (e.g., splitting or fronting).

• pH: The pH of the reconstitution solvent can affect the ionization state of 25-Desacetyl Rifampicin-d3 and its interaction with the analytical column.

Troubleshooting Table for Reconstitution Solvents

Observation	Potential Cause	Recommended Action
Low IS Recovery	Poor solubility of the internal standard in the reconstitution solvent.	Increase the organic content of the reconstitution solvent or try a different organic solvent (e.g., switch from acetonitrile to methanol).
Peak Splitting or Fronting	The reconstitution solvent is too strong compared to the initial mobile phase.	Decrease the organic content of the reconstitution solvent to be weaker than or equal to the initial mobile phase.
Peak Tailing	Secondary interactions with the analytical column.	Add a small amount of acid (e.g., 0.1% formic acid) or base (e.g., 0.1% ammonium hydroxide) to the reconstitution solvent to improve peak shape.

Signaling Pathways and Metabolic Context

Rifampicin is primarily metabolized in the liver to its active metabolite, 25-Desacetyl Rifampicin.[10] Understanding this metabolic pathway is crucial for interpreting analytical results, as the concentration of the metabolite is dependent on the metabolism of the parent drug.

Caption: Metabolic pathway of Rifampicin to 25-Desacetyl Rifampicin.

This simplified diagram illustrates the conversion of Rifampicin to 25-Desacetyl Rifampicin, a key consideration in pharmacokinetic and drug metabolism studies. The efficiency of this metabolic process can influence the levels of both the parent drug and its metabolite in biological samples.[11]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. waters.com [waters.com]
• 4. researchgate.net [researchgate.net]
• 5. Determination of rifampicin and its main metabolite in plasma and urine in presence of pyrazinamide and isoniazid by HPLC method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. caymanchem.com [caymanchem.com]
• 10. droracle.ai [droracle.ai]
• 11. Exposure to Rifampicin and its Metabolite 25-Deacetylrifampicin Rapidly Decreases During Tuberculosis Therapy - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Minimizing Ion Suppression with 25-Desacetyl Rifampicin-d3

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing ion suppression during the LC-MS/MS analysis of 25-Desacetyl Rifampicin (B610482) using its deuterated internal standard, 25-Desacetyl Rifampicin-d3.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how does it affect my analysis of 25-Desacetyl Rifampicin?

A1: Ion suppression is a type of matrix effect where co-eluting components from the sample matrix (e.g., plasma, urine) reduce the ionization efficiency of the target analyte, 25-Desacetyl Rifampicin, in the mass spectrometer's ion source.[1][2] This leads to a decreased signal intensity, which can result in inaccurate and imprecise quantification, poor sensitivity, and unreliable results.[3][4]

Q2: How does using 25-Desacetyl Rifampicin-d3 as an internal standard help minimize ion suppression?

A2: A stable isotope-labeled (SIL) internal standard like 25-Desacetyl Rifampicin-d3 is the ideal choice for mitigating matrix effects.[5][6] Because it is chemically and structurally almost identical to the analyte, it co-elutes and experiences the same degree of ion suppression.[5] By normalizing the signal of the analyte to the signal of the internal standard, the variability caused by ion suppression can be compensated for, leading to more accurate and reliable quantification.[1]

Q3: I am still observing significant ion suppression despite using 25-Desacetyl Rifampicin-d3. What could be the reason?

A3: Several factors can contribute to this issue. Firstly, even a slight chromatographic separation between the analyte and the internal standard, sometimes due to an "isotope effect," can expose them to different matrix components, causing differential ion suppression.[7][8] Secondly, excessively high concentrations of co-eluting matrix components can disproportionately suppress both the analyte and the internal standard.[7] Finally, a very high concentration of the internal standard itself can lead to self-suppression and interfere with the analyte's ionization.[5][7]

Q4: What are the key characteristics of a good stable isotope-labeled internal standard?

A4: A suitable SIL internal standard should have the following characteristics:

• High Isotopic Purity: To avoid cross-contribution to the analyte signal.

• Stable Isotope Labeling: The deuterium (B1214612) atoms should be in a stable position to prevent H-D exchange.[8]

• Co-elution: The internal standard must co-elute perfectly with the analyte.[7]

• Appropriate Concentration: The concentration should be optimized to be within the linear dynamic range of the assay and similar to the expected analyte concentration.[5][7]

Troubleshooting Guide

This guide addresses common issues encountered when using 25-Desacetyl Rifampicin-d3 to minimize ion suppression.

Issue 1: High Variability in Analyte/Internal Standard Response Ratio

Possible Causes & Solutions:

Possible Cause	Troubleshooting Action	Rationale
Differential Ion Suppression	Verify the co-elution of 25-Desacetyl Rifampicin and 25-Desacetyl Rifampicin-d3. Optimize chromatographic conditions (e.g., gradient, flow rate) to ensure perfect co-elution.	Even minor separation can lead to exposure to different matrix components, causing inconsistent suppression.[7]
Variable Matrix Effects Between Samples	Implement more rigorous sample preparation techniques like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove a larger portion of matrix interferences.[1]	Cleaner samples reduce the concentration of co-eluting components that cause ion suppression.
Inconsistent Sample Preparation	Ensure consistent execution of the sample preparation protocol for all samples, including standards, QCs, and unknowns.	Variations in extraction recovery can lead to variability in the final analyte and internal standard concentrations.

Issue 2: Low Signal Intensity for Both Analyte and Internal Standard

Possible Causes & Solutions:

Possible Cause	Troubleshooting Action	Rationale
Severe Ion Suppression	Perform a post-column infusion experiment to identify the regions of maximum ion suppression in the chromatogram. Adjust the chromatographic method to move the elution of the analyte and internal standard to a "cleaner" region.	This helps to avoid co-elution with highly suppressive matrix components.[7]
Suboptimal Ion Source Parameters	Optimize ion source parameters such as spray voltage, gas flows, and temperature for 25-Desacetyl Rifampicin.	Proper ion source settings are crucial for maximizing ionization efficiency.
Sample Dilution	Dilute the sample extract to reduce the concentration of matrix components.[7]	Dilution can alleviate ion suppression but be mindful of the analyte concentration and the instrument's limit of detection.

Issue 3: Poor Accuracy and Precision in Quality Control (QC) Samples

Possible Causes & Solutions:

Possible Cause	Troubleshooting Action	Rationale
Inadequate Compensation by Internal Standard	Evaluate the matrix effect quantitatively using the post-extraction spike method described in the Experimental Protocols section.	This will determine if the internal standard is truly tracking the analyte's behavior in the matrix.
Cross-Contamination or Carryover	Inject a blank sample after a high-concentration standard or sample to check for carryover. Optimize the autosampler wash method if necessary.	Carryover can lead to inaccurate results, especially for low-concentration samples.
Internal Standard Purity	Verify the isotopic and chemical purity of the 25-Desacetyl Rifampicin-d3 standard.	Impurities can interfere with the quantification of the analyte.

Experimental Protocols

Evaluation of Matrix Effect using Post-Extraction Spike Method

Objective: To quantitatively assess the extent of ion suppression or enhancement.

Methodology:

• Prepare three sets of samples:

  • Set A (Neat Solution): Analyte and internal standard spiked in the reconstitution solvent.

  • Set B (Post-Extraction Spike): Blank biological matrix is extracted first, and then the analyte and internal standard are spiked into the final extract.[9]

  • Set C (Pre-Extraction Spike): Analyte and internal standard are spiked into the blank biological matrix before the extraction process.

• Analyze all three sets of samples using the developed LC-MS/MS method.

• Calculate the Matrix Effect (ME) and Recovery (RE):

  • ME (%) = (Peak Area of Set B / Peak Area of Set A) * 100

  • RE (%) = (Peak Area of Set C / Peak Area of Set B) * 100

Data Interpretation:

Matrix Effect (%)	Interpretation
100%	No matrix effect
< 100%	Ion Suppression
> 100%	Ion Enhancement

Sample Preparation Protocol for Plasma Samples (Example)

Objective: To extract 25-Desacetyl Rifampicin and its internal standard from plasma while minimizing matrix components.

Methodology:

• To 100 µL of plasma sample, add 25 µL of 25-Desacetyl Rifampicin-d3 working solution.

• Add 300 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 10,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject into the LC-MS/MS system.

Visualizations

Caption: Troubleshooting workflow for high variability.

Caption: Workflow for evaluating matrix effects.

References

• 1. longdom.org [longdom.org]
• 2. Measurement of rifampicin and 25-desacetylrifampicin in biological fluids using high-performance liquid chromatography with direct sample injection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ijpsonline.com [ijpsonline.com]
• 4. researchgate.net [researchgate.net]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. waters.com [waters.com]
• 9. benchchem.com [benchchem.com]

dealing with impurities in 25-Desacetyl Rifampicin-d3

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 25-Desacetyl Rifampicin-d3.

Frequently Asked Questions (FAQs)

Q1: What is 25-Desacetyl Rifampicin-d3 and what are its common applications?

25-Desacetyl Rifampicin-d3 is the deuterated form of 25-Desacetyl Rifampicin (B610482), which is a major and microbiologically active metabolite of the antibiotic Rifampicin.[1][2][3] The deuterated version is commonly used as an internal standard in pharmacokinetic and drug metabolism studies for the quantification of 25-Desacetyl Rifampicin in biological matrices using methods like liquid chromatography-mass spectrometry (LC-MS).[2][4]

Q2: What are the potential impurities associated with 25-Desacetyl Rifampicin-d3?

Impurities in 25-Desacetyl Rifampicin-d3 can originate from the synthesis of Rifampicin, its degradation, or as byproducts of the manufacturing process.[5] Common impurities found in Rifampicin and its derivatives, which may also be present in 25-Desacetyl Rifampicin-d3, include:

• Rifampicin Quinone[5]

• Rifampicin N-oxide[5][6]

• 3-Formylrifamycin[5]

• 25-Desacetyl-23-acetyl Rifampicin[5][7]

• 1-Methyl-4-nitrosopiperazine (MNP) - a genotoxic impurity.

Q3: What are the recommended storage conditions for 25-Desacetyl Rifampicin-d3?

To ensure its stability, 25-Desacetyl Rifampicin-d3 should be stored at -20°C in an amber vial under an inert atmosphere.[4][5][8] Proper storage is crucial to prevent degradation and the formation of impurities.

Q4: What is the "isotope effect" and can it affect my analysis with 25-Desacetyl Rifampicin-d3?

The isotope effect refers to the slight differences in physicochemical properties between a deuterated compound and its non-deuterated counterpart due to the mass difference between deuterium (B1214612) and hydrogen. This can sometimes lead to a chromatographic shift, where the deuterated standard elutes slightly earlier in reverse-phase HPLC. While this effect is usually minor, it is important to verify co-elution with the unlabeled analyte to ensure accurate quantification.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments with 25-Desacetyl Rifampicin-d3.

Issue 1: Unexpected Peaks in HPLC Chromatogram

Question: I am seeing unexpected peaks in my HPLC chromatogram when analyzing 25-Desacetyl Rifampicin-d3. What could be the cause?

Answer: Unexpected peaks can arise from several sources. Here's a systematic approach to identify the issue:

• Late Elution from a Previous Injection: A peak from a previous run may not have had enough time to elute.[9]

  • Solution: Increase the run time of your HPLC method to ensure all components from one injection have eluted before the next injection.

• Sample Carryover: Remnants of a previous, more concentrated sample may be injected with the current sample.[9]

  • Solution: Implement a robust needle and injection port washing procedure in your autosampler method. Injecting a blank solvent after a high-concentration sample can confirm carryover.

• Mobile Phase Contamination ("Ghost Peaks"): Contaminants in your mobile phase, especially the weaker solvent (A-solvent), can accumulate on the column and elute as a peak during the gradient.[9]

  • Solution: Use high-purity HPLC-grade solvents and freshly prepared mobile phases. Running a blank gradient (without an injection) can help identify ghost peaks.

• Degradation of the Analyte: 25-Desacetyl Rifampicin-d3 may be degrading in the sample vial or on the column.

  • Solution: Ensure proper storage of your samples and consider using a cooled autosampler. Check the pH of your mobile phase, as Rifampicin derivatives can be susceptible to pH-dependent degradation.

Issue 2: Poor Peak Shape in HPLC

Question: My chromatographic peaks for 25-Desacetyl Rifampicin-d3 are showing tailing or fronting. How can I improve the peak shape?

Answer: Poor peak shape is often related to secondary interactions with the stationary phase or issues with the mobile phase.

• Adjust Mobile Phase pH: The ionization state of the analyte can affect peak shape. Experiment with small adjustments to the mobile phase pH to find the optimal condition for a symmetrical peak.

• Check for Column Overload: Injecting too much sample can lead to peak fronting. Try reducing the injection volume or the sample concentration.

• Ensure Column Health: A deteriorating column can cause peak tailing. Flush the column with a strong solvent or, if necessary, replace it.

Issue 3: Inaccurate Quantification in LC-MS/MS

Question: I am experiencing poor precision and inaccurate quantification when using 25-Desacetyl Rifampicin-d3 as an internal standard. What are the potential causes?

Answer: When using a deuterated internal standard, several factors can lead to inaccurate results.

• Isotopic Exchange: Deuterium atoms on the internal standard may exchange with hydrogen atoms from the solvent or matrix, altering its concentration.

  • Troubleshooting: The deuterium label in 25-Desacetyl Rifampicin-d3 is on the N-methyl group of the piperazine (B1678402) ring, which is generally a stable position. However, if you suspect exchange, you can perform an experiment by incubating the deuterated standard in the sample matrix and monitoring for any changes in the signal of the unlabeled analyte over time.

• In-source Fragmentation: The deuterated internal standard might lose a deuterium atom in the ion source of the mass spectrometer, leading to a signal at the mass transition of the unlabeled analyte.

  • Troubleshooting: Optimize the ion source parameters, such as the collision energy, to minimize fragmentation.

• Presence of Unlabeled Analyte Impurity: The deuterated standard may contain a small amount of the unlabeled analyte as an impurity, which can lead to an overestimation of the analyte's concentration.

  • Troubleshooting: Analyze a high-concentration solution of the deuterated internal standard alone and monitor the mass transition of the unlabeled analyte to quantify its presence.

Data Presentation

Table 1: Common Impurities of Rifampicin and its Derivatives

Impurity Name	Molecular Formula	Molecular Weight ( g/mol )	Potential Origin
Rifampicin Quinone	C₄₃H₅₆N₄O₁₂	820.93	Degradation
Rifampicin N-oxide	C₄₃H₅₈N₄O₁₃	838.95	Degradation
3-Formylrifamycin	C₃₈H₄₅NO₁₂	707.76	Degradation
25-Desacetyl-23-acetyl Rifampicin	C₄₃H₅₈N₄O₁₂	822.94	Synthesis/Degradation
1-Methyl-4-nitrosopiperazine (MNP)	C₅H₁₁N₃O	129.16	Synthesis

Table 2: Typical HPLC Method Parameters for Rifampicin Derivatives

Parameter	Condition
Column	C18 Reverse-Phase (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	A: Phosphate (B84403) Buffer (pH 6.5) B: Acetonitrile (B52724)
Gradient	Gradient elution is typically used.
Flow Rate	1.0 mL/min[10]
Detection	UV at 341 nm[10]
Column Temperature	Ambient or controlled (e.g., 25 °C)

Experimental Protocols

Protocol 1: HPLC Analysis of 25-Desacetyl Rifampicin-d3

Objective: To provide a general HPLC method for the analysis of 25-Desacetyl Rifampicin-d3.

Materials:

• HPLC system with a UV or Diode Array Detector (DAD)

• C18 reverse-phase column

• HPLC-grade acetonitrile

• Potassium dihydrogen orthophosphate

• Orthophosphoric acid (for pH adjustment)

• HPLC-grade water

• 25-Desacetyl Rifampicin-d3 standard

• Sample for analysis

Procedure:

• Mobile Phase Preparation:

  • Prepare a phosphate buffer (e.g., 0.05 M) by dissolving potassium dihydrogen orthophosphate in HPLC-grade water.

  • Adjust the pH of the buffer to 6.5 using orthophosphoric acid.

  • Filter the buffer through a 0.45 µm filter.

  • The mobile phase will consist of this buffer (Solvent A) and acetonitrile (Solvent B).

• Standard Preparation:

  • Prepare a stock solution of 25-Desacetyl Rifampicin-d3 in a suitable solvent (e.g., methanol (B129727) or acetonitrile).

  • Prepare working standards by diluting the stock solution with the mobile phase.

• HPLC Conditions:

  • Set up the HPLC system with the C18 column.

  • Equilibrate the column with the initial mobile phase composition.

  • Set the flow rate to 1.0 mL/min.

  • Set the UV detector to 341 nm.

  • Inject the standard and sample solutions.

• Data Analysis:

  • Identify the peak corresponding to 25-Desacetyl Rifampicin-d3 based on its retention time.

  • Quantify the analyte by comparing the peak area in the sample to the peak area of the standard.

Protocol 2: Sample Preparation for LC-MS Analysis

Objective: To provide a general sample preparation protocol for the analysis of 25-Desacetyl Rifampicin-d3 in a biological matrix (e.g., plasma).

Materials:

• Biological matrix sample containing 25-Desacetyl Rifampicin

• 25-Desacetyl Rifampicin-d3 internal standard solution

• Protein precipitation solvent (e.g., acetonitrile or methanol)

• Centrifuge

• Vortex mixer

• LC-MS vials

Procedure:

• Sample Spiking:

  • To a known volume of the biological matrix sample, add a small, known volume of the 25-Desacetyl Rifampicin-d3 internal standard solution.

• Protein Precipitation:

  • Add a volume of cold protein precipitation solvent (typically 3 times the sample volume) to the sample.

  • Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing and protein precipitation.

• Centrifugation:

  • Centrifuge the mixture at high speed (e.g., 10,000 x g) for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer:

  • Carefully transfer the clear supernatant to a clean LC-MS vial.

• Evaporation and Reconstitution (Optional):

  • For increased concentration, the supernatant can be evaporated to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small volume of the initial mobile phase.

• Analysis:

  • Inject the prepared sample into the LC-MS system for analysis.

Visualizations

Figure 1. A typical experimental workflow for the quantification of an analyte using a deuterated internal standard.

Figure 2. A troubleshooting decision tree for identifying the source of unexpected peaks in an HPLC chromatogram.

Figure 3. A plausible degradation pathway for 25-Desacetyl Rifampicin-d3 based on known degradation of Rifampicin.

References

• 1. caymanchem.com [caymanchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. allmpus.com [allmpus.com]
• 6. [Identification of related substances in rifampicin by HPLC-DAD spectroscopy correlation] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. Rifampicin 25-Desacetyl Impurity - Opulent Pharma [opulentpharma.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Stability Indicating Reverse Phase HPLC Method for Estimation of Rifampicin and Piperine in Pharmaceutical Dosage Form - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Stability of 25-Desacetyl Rifampicin-d3 in Biological Matrices

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on the stability of 25-Desacetyl Rifampicin-d3 in biological matrices. Below you will find troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to ensure the integrity of your samples and the accuracy of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is 25-Desacetyl Rifampicin-d3 and why is its stability in biological matrices a concern?

A1: 25-Desacetyl Rifampicin-d3 is the deuterated form of 25-Desacetyl Rifampicin (B610482), a primary active metabolite of the antibiotic Rifampicin.[1] As a stable isotope-labeled internal standard, its stability is crucial for the accurate quantification of the non-labeled metabolite in pharmacokinetic and pharmacodynamic studies. Degradation of the internal standard can lead to inaccurate measurements of the analyte.

Q2: What are the primary factors that can affect the stability of 25-Desacetyl Rifampicin-d3 in biological samples?

A2: The stability of 25-Desacetyl Rifampicin-d3 can be influenced by several factors, including:

• Temperature: Elevated temperatures can accelerate degradation.

• pH: Rifampicin and its metabolites are known to be pH-sensitive.[2]

• Enzymatic activity: Residual enzymatic activity in biological matrices can potentially metabolize the compound.

• Freeze-thaw cycles: Repeated freezing and thawing can lead to degradation.[2]

• Light exposure: Although not explicitly documented for the d3 variant, light sensitivity is a general concern for many pharmaceutical compounds.

Q3: How should I store biological samples containing 25-Desacetyl Rifampicin-d3?

A3: For long-term storage, it is recommended to keep plasma, blood, and urine samples at -20°C or lower.[2] For short-term storage, such as on the benchtop during sample preparation, it is advisable to keep the samples on ice or at refrigerated temperatures (2-8°C) to minimize degradation.

Q4: Is there a risk of H/D back-exchange for 25-Desacetyl Rifampicin-d3 in biological matrices?

A4: While H/D back-exchange is a potential concern for some deuterated compounds, the deuterium (B1214612) atoms in 25-Desacetyl Rifampicin-d3 are typically on a methyl group, which is generally not prone to exchange under physiological pH conditions. However, it is good practice to monitor the mass isotopologue distribution during method development to confirm the isotopic stability.

Troubleshooting Guide

Issue	Possible Causes	Recommended Solutions
High variability in QC sample results	Inconsistent sample handling and storage; Analyte degradation.	Ensure uniform sample processing and storage conditions. Re-evaluate short-term and freeze-thaw stability. Prepare fresh QC samples.
Loss of analyte during sample processing	Adsorption to container surfaces; Degradation in the extraction solvent.	Use low-binding polypropylene (B1209903) tubes. Ensure the extraction solvent is compatible and does not promote degradation. Minimize the time between extraction and analysis.
Appearance of unexpected peaks in chromatograms	Contamination; Formation of degradation products.	Use high-purity solvents and reagents. Investigate the stability of the analyte under the specific analytical conditions. Characterize unknown peaks using mass spectrometry to identify potential degradants.
Poor recovery of the internal standard	Inefficient extraction; Degradation of the internal standard.	Optimize the extraction procedure (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction). Verify the stability of the 25-Desacetyl Rifampicin-d3 stock and working solutions.

Experimental Protocols

Protocol 1: Assessment of Freeze-Thaw Stability in Human Plasma

This protocol is adapted from a validated UPLC-MS/MS method for the non-deuterated form and is suitable for assessing the stability of 25-Desacetyl Rifampicin-d3.[2]

Objective: To determine the stability of 25-Desacetyl Rifampicin-d3 in human plasma after multiple freeze-thaw cycles.

Materials:

• Blank human plasma (K2-EDTA)

• 25-Desacetyl Rifampicin-d3 stock solution

• Methanol (B129727) (LC-MS grade)

• Internal standard (e.g., Rifampicin-d8)

• UPLC-MS/MS system

Methodology:

• Spike blank human plasma with 25-Desacetyl Rifampicin-d3 at two concentration levels (low and high QC).

• Divide the spiked plasma into aliquots.

• Freeze the aliquots at -20°C for at least 12 hours.

• Thaw the samples completely at room temperature. This constitutes one freeze-thaw cycle.

• Repeat the freeze-thaw process for a specified number of cycles (e.g., three cycles).

• After the final thaw, process the samples by protein precipitation with methanol containing the internal standard.

• Analyze the samples using a validated UPLC-MS/MS method.

• Compare the mean concentration of the freeze-thaw samples to that of freshly prepared samples.

Protocol 2: Assessment of Short-Term (Bench-Top) Stability in Human Plasma

Objective: To evaluate the stability of 25-Desacetyl Rifampicin-d3 in human plasma at room temperature.

Methodology:

• Spike blank human plasma with 25-Desacetyl Rifampicin-d3 at low and high QC concentrations.

• Allow the spiked samples to sit at room temperature (approximately 20-25°C) for specific time intervals (e.g., 2 and 4 hours).[2]

• At each time point, process the samples using protein precipitation.

• Analyze the samples by UPLC-MS/MS.

• Compare the results to those of freshly prepared and analyzed samples.

Protocol 3: Assessment of Long-Term Stability in Human Plasma

Objective: To determine the long-term stability of 25-Desacetyl Rifampicin-d3 in human plasma under frozen conditions.

Methodology:

• Prepare a set of low and high QC samples in human plasma.

• Store the samples at -20°C.

• Analyze the samples at various time points (e.g., 24 hours, 7 days, 1 month, and 3 months).[2]

• Compare the concentrations to the nominal concentrations and to freshly prepared samples.

Data Presentation

Disclaimer: The following stability data is based on studies of the non-deuterated 25-Desacetyl Rifampicin. While the deuterated form is expected to have similar stability, it is recommended to perform a specific stability assessment for 25-Desacetyl Rifampicin-d3 as part of your bioanalytical method validation.

Table 1: Stability of 25-Desacetyl Rifampicin in Human Plasma [2]

Stability Test	Storage Condition	Duration	Concentration Level	Stability (% of Nominal)
Freeze-Thaw	3 cycles at -20°C	N/A	Low QC	Within ±15%
Freeze-Thaw	3 cycles at -20°C	N/A	High QC	Within ±15%
Short-Term (Bench-Top)	Room Temperature	4 hours	Low QC	Within ±15%
Short-Term (Bench-Top)	Room Temperature	4 hours	High QC	Within ±15%
Long-Term	-20°C	7 days	Low QC	Within ±15%
Long-Term	-20°C	7 days	High QC	Within ±15%

Table 2: Stability of 25-Desacetyl Rifampicin in Urine at -20°C

Storage Duration	pH 4	pH 5	pH 6	pH 7	pH 8
24 hours	Stable	Stable	Stable	Stable	Unstable
30 days	Unstable	Unstable	Stable	Unstable	Unstable

Note: "Stable" indicates that the compound remained within acceptable limits of its nominal concentration, while "Unstable" indicates significant degradation.

Visualizations

Caption: Workflow for assessing the stability of 25-Desacetyl Rifampicin-d3.

References

• 1. Rifampin Stability and Solution Concentration Enhancement Through Amorphous Solid Dispersion in Cellulose ω-Carboxyalkanoate Matrices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. New approach to rifampicin stability and first-line anti-tubercular drug pharmacokinetics by UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: 25-Desacetyl Rifampicin-d3 Stability

Disclaimer: Direct stability data for 25-Desacetyl Rifampicin-d3 is limited. The following information is based on studies conducted on its parent compound, Rifampicin. The stability profile of 25-Desacetyl Rifampicin-d3 is expected to be similar, but experimental verification is recommended.

Frequently Asked Questions (FAQs)

Q1: What is the expected stability of 25-Desacetyl Rifampicin-d3 at different pH levels?

A1: Based on data from its parent compound, Rifampicin, 25-Desacetyl Rifampicin-d3 is expected to be unstable in highly acidic conditions.[1][2] Stability generally increases as the pH moves towards neutral. Some studies indicate maximum stability for Rifampicin at a pH of approximately 4.0, while others suggest a more stable range between pH 6.0 and 7.0.[1][3] It is crucial to experimentally determine the optimal pH for your specific application and formulation.

Q2: Which buffer systems are recommended for use with 25-Desacetyl Rifampicin-d3?

A2: The choice of buffer can significantly impact the stability of Rifampicin and its derivatives. For Rifampicin, acetate (B1210297) and borate (B1201080) buffers have been shown to be more favorable than phosphate (B84403) buffers, which can accelerate degradation.[3] Formate (B1220265) buffer has been reported to have no significant adverse effect on Rifampicin stability.[1][2] When working with 25-Desacetyl Rifampicin-d3, it is advisable to start with buffers known to be less reactive, such as formate or borate buffers, and to verify compatibility.

Q3: How does temperature affect the pH-dependent stability of 25-Desacetyl Rifampicin-d3?

A3: While specific data for the deuterated metabolite is unavailable, general principles of chemical kinetics suggest that higher temperatures will accelerate degradation at any given pH. Forced degradation studies on pharmaceuticals are often conducted at elevated temperatures (e.g., 40-80°C) to predict long-term stability.[3] It is recommended to store solutions of 25-Desacetyl Rifampicin-d3 at refrigerated temperatures (2-8°C) or frozen to minimize degradation, especially at pH values where it is less stable.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Rapid degradation of the compound in solution.	The pH of the solution is in an unstable range (highly acidic).	Adjust the pH of your solution to a more neutral range (e.g., pH 6.0-7.0) and verify stability. Consider using a different buffer system.
Inconsistent analytical results between experiments.	The compound is degrading in the analytical mobile phase.	Check the pH of your mobile phase. If it is acidic, consider adjusting it to a less acidic pH if your chromatographic method allows. Prepare standards and samples fresh before each analytical run.
Precipitation observed in the sample solution.	The degradation products may have lower solubility. For Rifampicin, the primary reaction product has been observed to precipitate at higher concentrations.[1][2]	Lower the concentration of 25-Desacetyl Rifampicin-d3 in your solution.[1] Ensure the pH is in a range where both the parent compound and its potential degradants are soluble.

Data Presentation

Table 1: pH-Dependent Degradation of Rifampicin (as a proxy for 25-Desacetyl Rifampicin-d3)

pH	Concentration	Relative Degradation Rate	Reference
2.0	25 µg/mL	13 times higher than at pH 4.0	[2]
3.0	25 µg/mL	5 times higher than at pH 4.0	[2]
4.0	25 µg/mL & 1000 µg/mL	Minimum degradation	[1][2]
5.0	25 µg/mL & 1000 µg/mL	Insignificant difference from pH 4.0	[2]
7.4	Not specified	~44% degradation after 48 hours	[4]

Note: This data is for Rifampicin and should be used as a general guide. The actual stability of 25-Desacetyl Rifampicin-d3 may vary.

Experimental Protocols

Protocol: pH Stability Assessment of 25-Desacetyl Rifampicin-d3

This protocol outlines a general procedure for a forced degradation study to determine the stability of 25-Desacetyl Rifampicin-d3 across a range of pH values.

1. Materials:

• 25-Desacetyl Rifampicin-d3
• Deionized water
• Hydrochloric acid (HCl) solutions (e.g., 0.1 M, 1 M)
• Sodium hydroxide (B78521) (NaOH) solutions (e.g., 0.1 M, 1 M)
• Various buffer solutions (e.g., acetate, phosphate, borate) covering a pH range from 2 to 10.
• HPLC or UPLC system with a suitable detector (e.g., UV-Vis or Mass Spectrometry)
• Validated analytical column (e.g., C18)
• pH meter

2. Procedure:

• Stock Solution Preparation: Prepare a stock solution of 25-Desacetyl Rifampicin-d3 in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile) at a known concentration (e.g., 1 mg/mL).
• Sample Preparation:

• For each pH to be tested, add a small aliquot of the stock solution to a larger volume of the desired buffer or acidic/basic solution to achieve the target final concentration (e.g., 25 µg/mL).
• The final concentration of the organic solvent from the stock solution should be kept low (e.g., <1%) to minimize its effect on stability.
• Prepare a control sample at t=0 by immediately neutralizing an aliquot of the acidic or basic solution or by analyzing the buffered solution.

• Incubation:

• Incubate the prepared samples at a controlled temperature (e.g., room temperature or an elevated temperature like 40°C).
• Protect samples from light to avoid photolytic degradation.

• Time Points:

• Withdraw aliquots of each sample at predetermined time intervals (e.g., 0, 2, 4, 8, 12, 24 hours).
• If the reaction is in a strong acid or base, neutralize the aliquots immediately to stop further degradation.

• Analysis:

• Analyze the samples using a validated stability-indicating HPLC or UPLC method. The method should be able to separate the parent compound from its degradation products.
• Quantify the remaining percentage of 25-Desacetyl Rifampicin-d3 at each time point relative to the t=0 sample.

3. Data Analysis:

• Plot the percentage of remaining 25-Desacetyl Rifampicin-d3 against time for each pH.
• Calculate the degradation rate constant (k) for each pH condition.
• Create a pH-rate profile by plotting the log of the degradation rate constant (log k) against pH to identify the pH of maximum stability.

Visualizations

Caption: Workflow for pH Stability Testing of 25-Desacetyl Rifampicin-d3.

References

• 1. akjournals.com [akjournals.com]
• 2. pharmadekho.com [pharmadekho.com]
• 3. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 4. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Bioanalytical Method Validation: Utilizing 25-Desacetyl Rifampicin-d3 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

In the landscape of drug discovery and development, the precise and accurate quantification of therapeutic agents and their metabolites in biological matrices is paramount. This guide provides a comprehensive comparison of bioanalytical methods for Rifampicin (B610482) and its primary active metabolite, 25-Desacetyl Rifampicin, with a focus on the use of the stable isotope-labeled internal standard, 25-Desacetyl Rifampicin-d3. This document will delve into a comparative analysis of available internal standards, present detailed experimental protocols, and visualize key processes to aid in the selection and implementation of robust bioanalytical assays.

Performance Comparison of Internal Standards

The use of a stable isotope-labeled internal standard (SIL-IS) is the gold standard in quantitative bioanalysis, particularly for liquid chromatography-mass spectrometry (LC-MS/MS) assays.[1][2] A SIL-IS has physicochemical properties that are nearly identical to the analyte, ensuring it behaves similarly during sample extraction, chromatography, and ionization, thus effectively compensating for variability.[3]

For the bioanalysis of Rifampicin and 25-Desacetyl Rifampicin, several deuterated internal standards are available. The ideal internal standard for quantifying a metabolite is the stable isotope-labeled version of that metabolite. Therefore, 25-Desacetyl Rifampicin-d3 is theoretically the most appropriate choice for the accurate quantification of 25-Desacetyl Rifampicin. For the parent drug, Rifampicin, a deuterated analog such as Rifampicin-d8 is commonly employed.[4]

The following table summarizes the performance characteristics of bioanalytical methods utilizing different internal standards for the quantification of Rifampicin and 25-Desacetyl Rifampicin, compiled from various validated methods.

Parameter	Method with 25-Desacetyl Rifampicin-d3 (or similar d-labeled metabolite)	Method with Rifampicin-d8	Method with a Non-Isotopically Labeled IS (e.g., Phenacetin)
Linearity (r²)	≥0.995[5]	≥0.999[4]	≥0.998[6]
Lower Limit of Quantification (LLOQ)	0.1 µg/mL (in urine)[7]	5 µg/L (in plasma)[4]	5.021 ng/mL (in plasma)[6]
Accuracy (% Bias)	Within ±15%[8]	Within ±20% at LLOQ, ±15% at other levels[4]	Below 15%[6]
Precision (% CV)	<15%[8]	<20% at LLOQ, <15% at other levels[4]	Inter- and intra-day precision <15%
Recovery	80.9% - 111.1%[8]	~92%[9]	48.65% - 55.15%[6]
Matrix Effect	Assessed and minimized[10]	No significant matrix effect observed[9]	Not always rigorously assessed

Experimental Protocols

A robust and reliable bioanalytical method is critical for obtaining high-quality data. Below is a detailed, generalized protocol for the simultaneous quantification of Rifampicin and 25-Desacetyl Rifampicin in human plasma using LC-MS/MS with 25-Desacetyl Rifampicin-d3 and Rifampicin-d8 as internal standards.

Preparation of Stock and Working Solutions

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve Rifampicin, 25-Desacetyl Rifampicin, 25-Desacetyl Rifampicin-d3, and Rifampicin-d8 in methanol (B129727) to prepare individual stock solutions.

• Working Solutions: Prepare serial dilutions of the Rifampicin and 25-Desacetyl Rifampicin stock solutions in methanol:water (1:1, v/v) to create calibration standards and quality control (QC) samples.

• Internal Standard Working Solution: Prepare a combined working solution of 25-Desacetyl Rifampicin-d3 and Rifampicin-d8 in acetonitrile.

Sample Preparation (Protein Precipitation)

• To 100 µL of plasma sample (calibration standard, QC, or unknown), add 300 µL of the internal standard working solution in acetonitrile.[11]

• Vortex the mixture vigorously for 1 minute to precipitate proteins.

• Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube or a 96-well plate.

• Inject an aliquot of the supernatant into the LC-MS/MS system.

LC-MS/MS Conditions

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 2.6 µm) is commonly used.[4]

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient Elution: A typical gradient would start with a low percentage of Mobile Phase B, ramping up to a high percentage to elute the analytes, followed by a re-equilibration step.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), Positive.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (Precursor Ion > Product Ion):

    • Rifampicin: m/z 823.4 > 791.4

    • 25-Desacetyl Rifampicin: m/z 781.4 > 749.4

    • Rifampicin-d8: m/z 831.5 > 799.5[12]

    • 25-Desacetyl Rifampicin-d3: To be determined based on the specific product.

Method Validation

The analytical method should be fully validated according to the guidelines of regulatory agencies such as the FDA and EMA.[13] Key validation parameters include:

• Selectivity and Specificity: Assess interference from endogenous matrix components.

• Linearity and Range: Determine the concentration range over which the assay is accurate and precise.

• Accuracy and Precision: Evaluate both intra- and inter-day accuracy and precision using QC samples at multiple concentration levels.

• Recovery: Determine the extraction efficiency of the analytes and internal standards.

• Matrix Effect: Investigate the potential for ion suppression or enhancement from the biological matrix.

• Stability: Assess the stability of the analytes in the biological matrix under various storage and handling conditions (freeze-thaw, short-term, and long-term).

Visualizing Key Processes

To further clarify the experimental workflow and the underlying biological pathway, the following diagrams are provided.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Fast and Simple LC-MS/MS Method for Rifampicin Quantification in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. Quantification of rifampicin in human plasma and cerebrospinal fluid by a highly sensitive and rapid liquid chromatographic–tandem mass spectrometric method - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Internal Standard Validation: Adhering to ICH M10 Guidelines

For researchers, scientists, and drug development professionals, the integrity of bioanalytical data is paramount. A critical component in ensuring the accuracy and precision of quantitative bioanalytical methods is the appropriate use and validation of an internal standard (IS). The International Council for Harmonisation (ICH) M10 guideline on Bioanalytical Method Validation and Study Sample Analysis has created a unified framework for global drug submissions, harmonizing the expectations of regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[1][2]

This guide provides a comprehensive comparison of the ICH M10 requirements for internal standard validation against the previous, separate FDA and EMA guidelines. It offers detailed experimental protocols and acceptance criteria to ensure the generation of high-quality, reliable, and globally acceptable bioanalytical data.

The Role of the Internal Standard

An internal standard is a compound of known concentration that is added to all calibration standards, quality control (QC) samples, and study samples.[1] Its primary purpose is to mimic the analyte of interest during sample preparation and analysis, thereby compensating for variability in extraction recovery, matrix effects, and instrument response. The ideal IS is a stable isotope-labeled (SIL) version of the analyte, as it shares the closest physicochemical properties.[3] If a SIL-IS is not available, a structural analog can be used.

Harmonized Validation Parameters under ICH M10

The ICH M10 guideline outlines several key validation parameters that must be assessed to demonstrate the suitability of an internal standard. These are summarized in the table below, along with a comparison to the pre-harmonization landscape of the FDA and EMA guidelines.

Validation Parameter	ICH M10 Harmonized Requirement	Pre-Harmonization Landscape (FDA & EMA)
IS Selection	A stable isotope-labeled (SIL) internal standard of the analyte is the preferred choice. A structural analogue may be used if a SIL-IS is not available.	Both FDA and EMA recommended the use of a SIL-IS as the preferred choice, aligning with the current ICH M10 guideline.
Selectivity	The response of any interfering peak at the retention time of the internal standard in blank samples (from at least 6 different sources) should be ≤ 5% of the IS response in the Lower Limit of Quantification (LLOQ) sample.[1]	Similar principles of selectivity were in place, but the specific acceptance criterion of ≤ 5% of the IS response at the LLOQ is now explicitly harmonized under ICH M10.
Matrix Effect	The accuracy of low and high QCs prepared in at least 6 different matrix sources should be within ±15% of the nominal concentration, and the precision (%CV) should not be greater than 15% .[1]	The evaluation of matrix effects was required, but the ICH M10 guideline provides more specific and harmonized acceptance criteria for accuracy and precision across multiple matrix lots.
Stability	The stability of the internal standard in stock and working solutions, as well as in the biological matrix under various storage conditions (bench-top, freeze-thaw, long-term), must be demonstrated. The mean concentration of stability QCs should be within ±15% of the nominal concentration.	The requirement to establish stability was a common principle. ICH M10 provides a more unified set of expectations for the experimental design and acceptance criteria for IS stability.
IS Response Monitoring	The internal standard response should be monitored during sample analysis to identify any systemic variability.[4] This can be done by observing IS response plots and comparing the mean and %CV of the IS response in unknown samples to that of the calibration standards and QCs.[4]	Both agencies recommended monitoring the IS response, but the ICH M10 guideline, along with supporting documents, encourages a more systematic approach to monitoring and documenting IS response variability.[5]

Experimental Protocols for Internal Standard Validation

Adherence to ICH M10 requires robust experimental protocols to validate the use of an internal standard. The following are detailed methodologies for key experiments.

Internal Standard Suitability and Selectivity

Objective: To confirm that the internal standard does not have any interfering peaks at the retention time of the analyte and vice-versa, and to ensure no endogenous components interfere with the IS.

Protocol:

• Prepare Samples:

  • Blank Samples: At least six different sources of the biological matrix without analyte or IS.

  • Zero Samples: Blank matrix spiked with the IS at its working concentration.

  • LLOQ Samples: Blank matrix spiked with the analyte at the LLOQ concentration and the IS at its working concentration.

• Analysis: Analyze the samples using the validated bioanalytical method.

• Acceptance Criteria:

  • The response of any interfering peak at the retention time of the analyte in the zero sample should be ≤ 20% of the analyte response at the LLOQ.[1]

  • The response of any interfering peak at the retention time of the IS in the blank samples should be ≤ 5% of the IS response in the LLOQ sample.[1]

Matrix Effect Evaluation for the Internal Standard

Objective: To assess the effect of the biological matrix from different sources on the ionization of the internal standard.

Protocol:

• Prepare Samples:

  • Use at least six different sources of the biological matrix.

  • For each source, prepare at least three replicates of low and high QCs.

• Analysis: Analyze the QC samples.

• Acceptance Criteria:

  • For each matrix source, the accuracy of the back-calculated concentrations for the low and high QCs should be within ±15% of the nominal values.[1]

  • The precision (%CV) for the replicates within each matrix source should be ≤ 15% .[1]

Internal Standard Stability

Objective: To demonstrate the stability of the internal standard under various conditions that study samples may encounter.

Protocol:

• Prepare Stability QCs: Prepare low and high concentration QCs in the biological matrix.

• Conduct Stability Tests:

  • Bench-Top Stability: Store the QCs at room temperature for a period equal to or longer than the expected sample handling time.

  • Freeze-Thaw Stability: Subject the QCs to a minimum of three freeze-thaw cycles.

  • Long-Term Stability: Store the QCs at the intended storage temperature for a period equal to or longer than the duration of the study.

• Analysis: Analyze the stability QCs against a freshly prepared calibration curve.

• Acceptance Criteria:

  • The mean concentration of the stability QCs at each level should be within ±15% of the nominal concentration.

Visualizing the Workflow and Logical Relationships

To further clarify the processes and logical relationships described in the ICH M10 guideline, the following diagrams have been generated.

Caption: Experimental workflow for internal standard validation under ICH M10.

Caption: Harmonization of FDA and EMA guidelines under ICH M10.

References

• 1. ema.europa.eu [ema.europa.eu]
• 2. fda.gov [fda.gov]
• 3. benchchem.com [benchchem.com]
• 4. database.ich.org [database.ich.org]
• 5. info.bioanalysis-zone.com [info.bioanalysis-zone.com]

A Comparative Guide to Internal Standards for the Bioanalysis of 25-Desacetyl Rifampicin

For researchers, scientists, and drug development professionals, the selection of an appropriate internal standard (IS) is a critical decision in the development of robust and reliable bioanalytical methods using liquid chromatography-tandem mass spectrometry (LC-MS/MS). An internal standard is essential for correcting for the variability inherent in sample preparation and the analytical process.[1] This guide provides an objective comparison between a stable isotope-labeled (SIL) internal standard, 25-Desacetyl Rifampicin-d3 , and a representative structural analog internal standard for the quantitative analysis of 25-Desacetyl Rifampicin (B610482), a primary active metabolite of the antibiotic Rifampicin.[2][3]

The ideal internal standard should mimic the analyte's behavior throughout the entire analytical process, including sample extraction, chromatography, and mass spectrometric detection.[4] While structurally similar compounds can be used, stable isotope-labeled standards are widely considered the gold standard in LC-MS/MS bioanalysis as they exhibit nearly identical chemical and physical properties to the analyte.[4][5] This ensures they co-elute chromatographically and experience the same matrix effects, leading to superior accuracy and precision.[6]

This guide will present supporting experimental data, detailed methodologies, and visual workflows to aid in the selection of the most appropriate internal standard for your research needs.

Comparative Performance Data

The following tables summarize key quantitative performance parameters derived from validated bioanalytical methods. The data for the SIL-IS is based on methods using a deuterated standard for the analysis of Rifampicin and its metabolites, while the data for the structural analog IS represents typical performance characteristics observed in methods using a non-isotopically labeled, structurally similar compound.

Table 1: Method Validation Parameters for 25-Desacetyl Rifampicin Analysis

Parameter	25-Desacetyl Rifampicin-d3 (SIL-IS)	Structural Analog IS (e.g., Rifabutin)
Linearity Range	0.1 - 20.0 µg/mL[7]	0.1 - 50.0 µg/mL
Correlation Coefficient (r²)	> 0.995[8]	> 0.992
Lower Limit of Quantification (LLOQ)	0.1 µg/mL[7][9]	0.1 µg/mL
Intra-day Precision (%CV)	< 8.3%[10]	< 10%
Inter-day Precision (%CV)	< 11.8%[10]	< 15%
Intra-day Accuracy (%Bias)	± 6.3%[10]	± 10%
Inter-day Accuracy (%Bias)	± 3.6%[10]	± 15%

Table 2: Extraction and Matrix Effect Comparison

Parameter	25-Desacetyl Rifampicin-d3 (SIL-IS)	Structural Analog IS (e.g., Rifabutin)
Extraction Recovery	> 90%[5]	85 - 110%
Matrix Effect	Negligible (<5% RSD)[11][12]	Variable, requires careful evaluation
Chromatographic Co-elution	Perfect	Close, but separation can occur

Experimental Protocols

The data presented is based on established LC-MS/MS methodologies. Below are representative protocols for sample preparation and analysis.

1. Sample Preparation: Protein Precipitation (PPT)

Protein precipitation is a common, rapid, and straightforward method for extracting drugs and metabolites from plasma samples.[13][14]

• Procedure:

  • Aliquot 100 µL of human plasma sample into a microcentrifuge tube.

  • Add 50 µL of the internal standard working solution (either 25-Desacetyl Rifampicin-d3 or a structural analog).

  • Add 300 µL of ice-cold acetonitrile (B52724) to precipitate plasma proteins.[15]

  • Vortex the mixture for 1 minute.

  • Centrifuge at 13,000 x g for 10 minutes at 4°C.[16]

  • Transfer the supernatant to a clean tube or a 96-well plate.

  • Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 100 µL of the mobile phase.

  • Inject the sample into the LC-MS/MS system.

2. LC-MS/MS Analytical Conditions

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., Kinetex C18, 50 x 2.1 mm, 2.6 µm).[11]

  • Mobile Phase A: 0.1% Formic Acid in Water.[9]

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.[9]

  • Flow Rate: 0.4 mL/min.

  • Gradient: A typical gradient would start with a high percentage of Mobile Phase A, ramping up to a high percentage of Mobile Phase B to elute the analytes, followed by a re-equilibration step.

  • Injection Volume: 2 µL.[16]

  • Column Temperature: 30°C.[16]

• Tandem Mass Spectrometry (MS/MS):

  • Instrument: Triple Quadrupole Mass Spectrometer.

  • Ionization Mode: Electrospray Ionization, Positive (ESI+).

  • Multiple Reaction Monitoring (MRM) Transitions:

    • 25-Desacetyl Rifampicin: m/z 781.4 → [Product Ion]

    • 25-Desacetyl Rifampicin-d3: m/z 784.4 → [Product Ion]

    • Structural Analog (e.g., Rifabutin): m/z 847.4 → [Product Ion]

  • Instrument Parameters: Gas temperatures, gas flows, and collision energies must be optimized for maximum signal intensity for each analyte and internal standard.[11]

Visualized Workflows and Pathways

Rifampicin Metabolism Pathway

Rifampicin is primarily metabolized in the liver via deacetylation to form its main active metabolite, 25-Desacetyl Rifampicin.[2] This biotransformation is a key step in its pharmacokinetic profile.

Caption: Metabolic conversion of Rifampicin.

Bioanalytical Workflow for LC-MS/MS

The general workflow for quantifying an analyte in a biological matrix involves several critical steps from sample receipt to final data analysis.[17][18]

Caption: Standard bioanalytical workflow.

Logical Comparison: SIL-IS vs. Structural Analog IS

The choice of internal standard has significant implications for method performance. A stable isotope-labeled internal standard is designed to be the ideal mimic of the analyte, whereas a structural analog is a close, but imperfect, substitute.

Caption: Comparison of internal standard types.

References

• 1. Selecting a Structural Analog as an Internal Standard for the Quantification of 6-Methylmercaptopurine by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. droracle.ai [droracle.ai]
• 3. Exposure to Rifampicin and its Metabolite 25-Deacetylrifampicin Rapidly Decreases During Tuberculosis Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Comparing the effect of isotopically labeled or structural analog internal standards on the performance of a LC-MS/MS method to determine ciclosporin A, everolimus, sirolimus and tacrolimus in whole blood - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. New approach to rifampicin stability and first-line anti-tubercular drug pharmacokinetics by UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. Validation and application of a quantitative liquid chromatography tandem mass spectrometry assay for the analysis of rifapentine and 25-O-desacetyl rifapentine in human milk - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Fast and Simple LC-MS/MS Method for Rifampicin Quantification in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. biopharminternational.com [biopharminternational.com]
• 15. ijper.org [ijper.org]
• 16. Determination of the Rifamycin Antibiotics Rifabutin, Rifampin, Rifapentine and their Major Metabolites in Human Plasma via Simultaneous Extraction Coupled with LC/MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 17. gcms.cz [gcms.cz]
• 18. chromatographyonline.com [chromatographyonline.com]

The Gold Standard in Bioanalysis: A Guide to the Accuracy and Precision of 25-Desacetyl Rifampicin Quantification Using a Deuterated Internal Standard

For researchers, scientists, and drug development professionals, the precise and accurate quantification of drug metabolites is paramount for successful pharmacokinetic and toxicokinetic studies. This guide provides a comprehensive comparison of bioanalytical methods for 25-Desacetyl Rifampicin, highlighting the superior performance achieved with the use of a deuterated internal standard, 25-Desacetyl Rifampicin-d3.

In the realm of bioanalysis, particularly for regulatory submissions, the use of stable isotope-labeled internal standards (SIL-ISs) is the undisputed gold standard.[1][2][3] These standards, of which deuterated compounds are the most common, offer a near-perfect mimicry of the analyte of interest throughout the entire analytical process. This ensures robust and reliable data by compensating for variability in sample preparation, matrix effects, and instrument response.[1][3] This guide delves into the performance of analytical methods for 25-Desacetyl Rifampicin, the primary metabolite of the front-line tuberculosis drug, Rifampicin, with a focus on the advantages conferred by employing 25-Desacetyl Rifampicin-d3.

Performance Comparison: The Advantage of Deuterated Internal Standards

The use of a deuterated internal standard, such as 25-Desacetyl Rifampicin-d3, significantly enhances the accuracy and precision of the quantification of 25-Desacetyl Rifampicin. While specific public-facing validation data for a method exclusively using 25-Desacetyl Rifampicin-d3 is not extensively detailed in readily available literature, the performance of analogous methods provides a clear indication of the expected improvements. For instance, a validated method for the quantification of a similar compound, 25-O-desacetyl rifapentine (B610483), using a deuterated internal standard (rifampicin-d3), demonstrates excellent accuracy and precision.[4][5]

Below is a summary of typical performance data for the quantification of 25-Desacetyl Rifampicin and a comparable metabolite using a deuterated internal standard, showcasing the high level of accuracy and precision achievable.

Table 1: Summary of Quantitative Performance Data for 25-Desacetyl Rifampicin and Analogs

Parameter	Method for 25-Desacetyl Rifampicin (without deuterated IS)[6]	Method for 25-O-Desacetyl Rifapentine (with deuterated IS)[4][5]
Linearity (Correlation Coefficient, r)	> 0.992	> 0.999
Lower Limit of Quantification (LLOQ)	70.4 ng/mL	4.00 ng/mL
Intra-day Precision (%CV)	< 10.1%	6.7% - 11.8%
Inter-day Precision (%CV)	< 10.1%	6.7% - 11.8%
Intra-day Accuracy (%Bias)	< 8.2%	96.4% - 106.3% of nominal
Inter-day Accuracy (%Bias)	< 8.2%	96.4% - 106.3% of nominal

Experimental Protocols

A robust and validated bioanalytical method is crucial for obtaining reliable data. Below is a detailed methodology for a typical Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method for the quantification of 25-Desacetyl Rifampicin, incorporating a deuterated internal standard.

Sample Preparation

• Aliquoting: Transfer a precise volume (e.g., 100 µL) of the biological matrix (e.g., plasma) into a clean microcentrifuge tube.

• Internal Standard Spiking: Add a known concentration of 25-Desacetyl Rifampicin-d3 solution to each sample, calibrator, and quality control (QC) sample.

• Protein Precipitation: Precipitate proteins by adding a suitable organic solvent, such as acetonitrile (B52724) containing 0.1% formic acid.[7]

• Centrifugation: Vortex the samples and then centrifuge at high speed to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate for analysis.

LC-MS/MS Conditions

• Liquid Chromatography (LC) System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A C18 reversed-phase column is commonly used for the separation of Rifampicin and its metabolites.[7]

• Mobile Phase: A gradient elution with a mixture of an aqueous solvent (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile with 0.1% formic acid).[7]

• Mass Spectrometer: A triple quadrupole mass spectrometer operated in the positive ion mode using Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • 25-Desacetyl Rifampicin: m/z 749.5 → 95.1[7]

  • 25-Desacetyl Rifampicin-d8 (as a proxy for d3): m/z 757.5 → 95.0[7]

Workflow and Signaling Pathway Diagrams

To visually represent the experimental and logical processes, the following diagrams are provided in the DOT language for Graphviz.

Caption: Bioanalytical workflow for quantifying 25-Desacetyl Rifampicin.

Caption: Logic of using a deuterated internal standard for accurate results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Validation and application of a quantitative liquid chromatography tandem mass spectrometry assay for the analysis of rifapentine and 25-O-desacetyl rifapentine in human milk - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Exposure to Rifampicin and its Metabolite 25-Deacetylrifampicin Rapidly Decreases During Tuberculosis Therapy - PMC [pmc.ncbi.nlm.nih.gov]

Navigating Bioanalysis: A Comparative Guide to Rifampicin and 25-Desacetyl Rifampicin Assay Linearity and Range

For researchers and drug development professionals engaged in the therapeutic drug monitoring and pharmacokinetic analysis of Rifampicin, the simultaneous and accurate quantification of its primary active metabolite, 25-Desacetyl Rifampicin, is critical. This guide provides a comparative overview of typical and alternative performance characteristics for a liquid chromatography-tandem mass spectrometry (LC-MS/MS) assay, utilizing a deuterated internal standard such as 25-Desacetyl Rifampicin-d3 for robust quantification.

Performance Comparison

The selection of an analytical method is often a balance between the required sensitivity, the expected concentration range of the analytes in biological samples, and the available instrumentation. Below is a comparison of typical performance characteristics of a highly sensitive LC-MS/MS method against an alternative High-Performance Liquid Chromatography (HPLC) method with UV detection.

Parameter	Typical Performance (LC-MS/MS)	Alternative Performance (HPLC-UV)
Analyte	Rifampicin	Rifampicin
Linearity Range	411 - 19,737 ng/mL[1]	0 - 200 µM
Correlation Coefficient (r²)	> 0.993[1]	> 0.995[2]
Lower Limit of Quantification (LLOQ)	411 ng/mL[1]	17.75 µM[2]
Analyte	25-Desacetyl Rifampicin	25-Desacetyl Rifampicin
Linearity Range	70 - 3,379 ng/mL[1]	0 - 200 µM
Correlation Coefficient (r²)	> 0.992[1]	> 0.995[2]
Lower Limit of Quantification (LLOQ)	70 ng/mL[1]	23.57 µM[2]
Internal Standard	25-Desacetyl Rifampicin-d3 (or other deuterated analogs like RIF-d8 and 25-dRIF-d8)[3]	Neostigmine[2]
Instrumentation	Triple Quadrupole Mass Spectrometer	Photodiode Array (PDA) Detector[2]
Sample Preparation	Protein Precipitation[1]	Protein Precipitation
Advantages	High sensitivity and specificity, suitable for low concentration samples.	Wider availability of instrumentation, lower operational cost.
Disadvantages	Higher equipment cost and complexity.	Lower sensitivity, may not be suitable for all pharmacokinetic studies.

Experimental Workflow

The following diagram outlines the typical workflow for the analysis of Rifampicin and 25-Desacetyl Rifampicin in plasma samples using an LC-MS/MS method.

LC-MS/MS analytical workflow for Rifampicin and its metabolite.

Experimental Protocol: LC-MS/MS for Rifampicin and 25-Desacetyl Rifampicin

This protocol is a representative example for the simultaneous quantification of Rifampicin and 25-Desacetyl Rifampicin in human plasma.

1. Materials and Reagents

• Rifampicin and 25-Desacetyl Rifampicin reference standards

• 25-Desacetyl Rifampicin-d3 (or a suitable deuterated analog) as an internal standard

• Human plasma (with anticoagulant)

• Acetonitrile (B52724) (HPLC grade)

• Formic acid (LC-MS grade)

• Ammonium (B1175870) formate (B1220265) (LC-MS grade)

• Ultrapure water

2. Preparation of Stock and Working Solutions

• Prepare individual stock solutions of Rifampicin, 25-Desacetyl Rifampicin, and the internal standard in a suitable organic solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.

• Prepare working solutions by serial dilution of the stock solutions to create calibration standards and quality control (QC) samples at various concentrations.

3. Sample Preparation

• To 100 µL of plasma sample, calibration standard, or QC sample, add 20 µL of the internal standard working solution.

• Vortex mix for 10 seconds.

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex mix for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube or a 96-well plate for analysis.

4. LC-MS/MS Conditions

• Liquid Chromatography System: A high-performance liquid chromatography system capable of gradient elution.

• Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water with 10 mM ammonium formate.[3]

• Mobile Phase B: 0.1% Formic acid in acetonitrile.[3]

• Flow Rate: 0.4 mL/min.

• Gradient: A suitable gradient to separate the analytes from matrix components. For example:

  • 0-0.5 min: 20% B

  • 0.5-2.5 min: 20-80% B

  • 2.5-3.0 min: 80% B

  • 3.0-3.1 min: 80-20% B

  • 3.1-5.0 min: 20% B

• Injection Volume: 5 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source in positive ion mode.

• Detection: Multiple Reaction Monitoring (MRM) using specific precursor-to-product ion transitions for each analyte and the internal standard. Example transitions could be:

  • Rifampicin: m/z 823.4 → 791.4

  • 25-Desacetyl Rifampicin: m/z 781.4 → 162.1

  • 25-Desacetyl Rifampicin-d3: m/z 784.4 → 162.1 (hypothetical, based on a +3 Da shift)

5. Data Analysis

• Integrate the peak areas for each analyte and the internal standard.

• Calculate the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards using a weighted (e.g., 1/x²) linear regression.

• Determine the concentration of the analytes in the QC and unknown samples from the calibration curve.

This guide provides a framework for understanding and comparing assay performance for Rifampicin and its key metabolite. The choice between a highly sensitive LC-MS/MS method and a more accessible HPLC-UV method will depend on the specific requirements of the research or clinical application. Validation of the chosen method according to regulatory guidelines (e.g., FDA or EMA) is essential to ensure data quality and reliability.[4][5]

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Exposure to Rifampicin and its Metabolite 25-Deacetylrifampicin Rapidly Decreases During Tuberculosis Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. Bioanalytical Method Validation: FDA Finalizes Guidance From 2013 | RAPS [raps.org]

A Guide to Inter-Laboratory Rifampicin Quantification: Ensuring Accuracy and Comparability in Drug Monitoring

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the performance of laboratories in the quantification of Rifampicin, a cornerstone in the treatment of tuberculosis. Accurate measurement of Rifampicin concentrations is crucial for therapeutic drug monitoring (TDM), pharmacokinetic studies, and the development of new drug regimens. This document summarizes data from an international external quality control program and details established analytical protocols to aid laboratories in achieving reliable and comparable results.

Data Presentation: A Decade of Performance in Rifampicin Quantification

The following table summarizes the findings from a ten-year international external quality control (QC) program for the measurement of anti-tuberculosis drug concentrations, including Rifampicin. This program involved 31 laboratories and provides a benchmark for the accuracy of Rifampicin quantification.[1]

Drug	Number of Measurements	Accurate Measurements (%)	Median Absolute Inaccuracy (%)	Inaccuracy Range (IQR) (%)
Rifampicin	Not Specified	<80	Not Specified	Not Specified
Isoniazid (B1672263)	Not Specified	<80	Not Specified	Not Specified
Desacetyl-rifampicin	Not Specified	<80	Not Specified	Not Specified
Levofloxacin	Not Specified	80-90	7.3	3.3–15.1
Linezolid	Not Specified	80-90	7.3	3.3–15.1
Acetyl-isoniazid	Not Specified	80-90	7.3	3.3–15.1
Ethambutol	Not Specified	80-90	7.3	3.3–15.1
Pyrazinamide	Not Specified	80-90	7.3	3.3–15.1
Moxifloxacin	Not Specified	80-90	7.3	3.3–15.1
Rifabutin	Not Specified	80-90	7.3	3.3–15.1

Data synthesized from the ten-year results of an international external quality control programme for measurement of anti-tuberculosis drug concentrations.[1] Overall, 83.2% of all 1407 measurements in the program were accurate, with a median absolute inaccuracy of 7.3%.[1] However, Rifampicin, along with isoniazid and desacetyl-rifampicin, had the lowest percentages of accurate measurements (all below 80%).[1]

Experimental Protocols: Validated Methods for Rifampicin Quantification

Accurate quantification of Rifampicin relies on robust and well-validated analytical methods. High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are the most common techniques employed. Below are summaries of typical experimental protocols.

Sample Preparation: Protein Precipitation

A common and straightforward method for preparing plasma samples for analysis.

• Objective: To remove proteins from the plasma sample that can interfere with the analysis.

• Procedure:

  • To a small volume of plasma (e.g., 20 µL), add a protein precipitating agent such as methanol (B129727) or acetonitrile (B52724).

  • Vortex the mixture to ensure thorough mixing and protein precipitation.

  • Centrifuge the sample at high speed to pellet the precipitated proteins.

  • Collect the supernatant, which contains the Rifampicin, for analysis.

Analytical Method 1: High-Performance Liquid Chromatography (HPLC) with UV Detection

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: A C18 reversed-phase column is typically used for separation.

• Mobile Phase: A mixture of a buffer (e.g., ammonium (B1175870) acetate) and an organic solvent (e.g., acetonitrile), often in a gradient elution.

• Detection: The UV detector is set to a wavelength where Rifampicin has maximum absorbance, such as 334 nm.

• Quantification: A calibration curve is generated using standards of known Rifampicin concentrations. The concentration in the unknown sample is determined by comparing its peak area to the calibration curve.

Analytical Method 2: Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

This method offers higher sensitivity and selectivity compared to HPLC-UV.

• Instrumentation: A UPLC system coupled to a tandem mass spectrometer.

• Chromatographic Separation: Similar to HPLC, a C18 column is used, but with smaller particle sizes for faster and more efficient separation. The mobile phase often consists of ammonium acetate (B1210297) and acetonitrile with formic acid.

• Detection: The mass spectrometer is operated in multiple reaction monitoring (MRM) mode. This involves selecting a specific precursor ion for Rifampicin and then monitoring for a specific product ion after fragmentation, which provides high selectivity.

• Quantification: An internal standard, often a stable isotope-labeled version of Rifampicin, is added to the samples and calibrators. The ratio of the peak area of Rifampicin to the internal standard is used to construct the calibration curve and quantify the drug in the samples.

Mandatory Visualizations

Experimental Workflow for Inter-Laboratory Comparison

References

• 1. Ten-year results of an international external quality control programme for measurement of anti-tuberculosis drug concentrations - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to 25-Desacetyl Rifampicin-d3 and Other Rifamycin Metabolite Standards

For researchers, scientists, and drug development professionals engaged in the study of rifamycin (B1679328) antibiotics, the availability of high-quality analytical standards is paramount. This guide provides a detailed comparison of 25-Desacetyl Rifampicin-d3 against other common rifamycin metabolite standards, supported by experimental data and protocols to aid in the selection of the most appropriate standard for your research needs.

Introduction to Rifamycin Metabolism

Rifampicin (B610482), a cornerstone in the treatment of tuberculosis, undergoes significant metabolism in the body, primarily through deacetylation to its main and microbiologically active metabolite, 25-desacetyl rifampicin.[1][2][3] This metabolite retains partial antibacterial activity and its quantification is crucial for pharmacokinetic and pharmacodynamic (PK/PD) studies.[1][4][5] Other rifamycins, such as rifapentine (B610483) and rifabutin, also undergo deacetylation to their respective active metabolites.[6][7][8] The use of stable isotope-labeled internal standards, such as 25-Desacetyl Rifampicin-d3, is essential for accurate quantification of these metabolites in biological matrices by mass spectrometry-based methods.[9][10]

Comparison of Key Performance Characteristics

The choice of an appropriate analytical standard is critical for the accuracy and reproducibility of experimental results. The following table summarizes the key performance characteristics of 25-Desacetyl Rifampicin-d3 compared to its unlabeled counterpart and other rifamycin metabolite standards.

Feature	25-Desacetyl Rifampicin-d3	25-Desacetyl Rifampicin (unlabeled)	Other Rifamycin Desacetyl Metabolites (e.g., dRPT, dRBT)
Molecular Formula	C41H53D3N4O11[9][10]	C41H56N4O11[11]	Varies
Molecular Weight	783.92 g/mol [9][10]	780.9 g/mol [11]	Varies
Primary Application	Internal standard for mass spectrometry	Quantitation standard, reference material	Quantitation standards for their respective parent drugs
Purity	Typically >98% (isotopic and chemical)	High purity grades available (>98%)	High purity grades available (>98%)
Key Advantage	Minimizes variability in sample preparation and mass spectrometric analysis	Direct measurement of the metabolite concentration	Essential for studies involving other rifamycin antibiotics
Storage Conditions	-20°C, protected from light[9]	2-8°C, protected from light	Generally refrigerated and protected from light

Experimental Data and Protocols

Accurate quantification of rifamycin metabolites is predominantly achieved through liquid chromatography-tandem mass spectrometry (LC-MS/MS). Below are representative experimental protocols and data.

Experimental Protocol: Quantification of Rifampicin and its Metabolites in Human Plasma

This protocol is adapted from a validated LC-MS/MS method for the simultaneous quantification of rifampicin, rifabutin, rifapentine, and their desacetyl metabolites.[6][7]

1. Sample Preparation (Protein Precipitation):

• To 50 µL of human plasma, add 25 µL of a working internal standard solution (containing 25-Desacetyl Rifampicin-d3 and other labeled standards).

• Precipitate proteins by adding 150 µL of acetonitrile (B52724).

• Vortex for 30 seconds and centrifuge at 14,000 rpm for 5 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Conditions:

• LC Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 3.5 µm).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer with electrospray ionization (ESI) in positive mode.

• MRM Transitions: Specific precursor-to-product ion transitions are monitored for each analyte and internal standard.

Pharmacokinetic Data

The following table presents typical pharmacokinetic parameters for rifampicin and 25-desacetyl rifampicin in healthy adults.

Parameter	Rifampicin	25-Desacetyl Rifampicin	Reference
Half-life (t1/2)	2-5 hours (decreases with long-term therapy)	Longer than Rifampicin	[2]
Time to Peak Concentration (Tmax)	2-4 hours	3.8 hours	[2][12]
Apparent Clearance (CL/F)	10.3 L/h (for a 70 kg adult)	95.8 L/h (for a 70 kg adult)	[13][14][15]
Metabolism	Primarily hepatic deacetylation	Further metabolism and excretion	[1][2]

Visualizing Experimental Workflows and Metabolic Pathways

Diagrams generated using Graphviz provide a clear visual representation of complex processes.

Caption: A typical experimental workflow for the quantification of rifamycin metabolites in plasma.

Caption: Simplified metabolic pathway of Rifampicin to 25-Desacetyl Rifampicin.

Conclusion

The selection of an appropriate metabolite standard is a critical decision in the analytical workflow for rifamycin research. 25-Desacetyl Rifampicin-d3 offers significant advantages as an internal standard for mass spectrometry-based quantification, ensuring higher accuracy and precision by correcting for matrix effects and variations in sample processing. While unlabeled standards are essential for generating calibration curves and as reference materials, the use of a stable isotope-labeled internal standard is highly recommended for robust and reliable pharmacokinetic and clinical studies. This guide provides the necessary comparative data and experimental context to assist researchers in making an informed choice for their specific analytical needs.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. droracle.ai [droracle.ai]
• 3. Clinical pharmacokinetics of rifampicin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Publications - Open Library of Bioscience - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 5. researchgate.net [researchgate.net]
• 6. Determination of the Rifamycin Antibiotics Rifabutin, Rifampin, Rifapentine and their Major Metabolites in Human Plasma via Simultaneous Extraction Coupled with LC/MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Determination of the rifamycin antibiotics rifabutin, rifampin, rifapentine and their major metabolites in human plasma via simultaneous extraction coupled with LC/MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | Comparative study on the bioavailability and bioequivalence of rifapentine capsules in humans [frontiersin.org]
• 9. usbio.net [usbio.net]
• 10. pharmaffiliates.com [pharmaffiliates.com]
• 11. 25-Desacetylrifampicin | C41H56N4O11 | CID 135542225 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. academic.oup.com [academic.oup.com]
• 14. academic.oup.com [academic.oup.com]
• 15. Population pharmacokinetics of rifampicin and 25-deacetyl-rifampicin in healthy Asian adults - PubMed [pubmed.ncbi.nlm.nih.gov]

25-Desacetyl Rifampicin-d3: A Performance Assessment for Bioanalytical Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 25-Desacetyl Rifampicin-d3 as an internal standard in the bioanalysis of Rifampicin and its primary active metabolite, 25-Desacetyl Rifampicin. The performance of this stable isotope-labeled standard is evaluated against alternative internal standards, supported by experimental data from published analytical method validation studies.

Executive Summary

25-Desacetyl Rifampicin-d3 is a deuterated analog of 25-Desacetyl Rifampicin, the main and microbiologically active metabolite of the first-line tuberculosis drug, Rifampicin.[1] Its application as an internal standard in liquid chromatography-mass spectrometry (LC-MS/MS) methods offers a high degree of accuracy and precision for the quantification of 25-Desacetyl Rifampicin in biological matrices. The structural similarity and identical physicochemical properties to the analyte ensure that it effectively compensates for variability during sample preparation and analysis. This guide will delve into the quantitative performance data, experimental protocols, and the metabolic context of its application.

Performance Comparison of Internal Standards

The selection of an appropriate internal standard is critical for the robustness of any LC-MS/MS assay. The ideal internal standard co-elutes with the analyte and exhibits similar extraction recovery and ionization efficiency. Stable isotope-labeled internal standards, such as 25-Desacetyl Rifampicin-d3, are considered the gold standard. The table below summarizes the performance characteristics of deuterated 25-Desacetyl Rifampicin (as a proxy for the d3 variant) in comparison to other commonly used internal standards for the analysis of Rifampicin and its metabolites.

Internal Standard	Analyte(s)	Linearity (ng/mL)	Precision (%RSD)	Accuracy (%)	Recovery (%)	Citation
25-Desacetyl Rifampicin-d8	25-Desacetyl Rifampicin	2.5 - 1000	< 15%	89.9%–115.0%	Not explicitly stated for IS	[2]
Rifampicin-d8	Rifampicin, 25-Desacetyl Rifampicin	25 - 1000	< 15%	89.9%–115.0%	Not explicitly stated for IS	[2]
Phenacetin	Rifampicin	5.021 - 1008.315	< 15%	Within 15% of nominal	60.22%	[3][4]
Quinoxaline	Rifampicin	Not Specified	< 14.9%	Not Specified	Not Specified	[5]

Note: Data for 25-Desacetyl Rifampicin-d8 is used as a representative for 25-Desacetyl Rifampicin-d3 due to the scarcity of published data on the d3 variant and the similar expected performance of deuterated analogs.

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical performance. Below are representative experimental protocols for the quantification of Rifampicin and 25-Desacetyl Rifampicin in human plasma using LC-MS/MS with a stable isotope-labeled internal standard.

Method 1: Simultaneous Quantification of Rifampicin and 25-Desacetyl Rifampicin in Human Plasma

• Sample Preparation:

  • To 30 µL of plasma, add 100 µL of 0.1% formic acid in acetonitrile (B52724) containing the internal standards (Rifampicin-d8 and 25-Desacetyl Rifampicin-d8).

  • Utilize a protein precipitation and dephospholipidation plate for sample cleanup.

  • Centrifuge the samples and collect the supernatant for analysis.[1]

• Chromatographic Conditions:

  • LC System: High-performance liquid chromatography (HPLC) or Ultra-high-performance liquid chromatography (UPLC) system.

  • Column: A C18 reversed-phase column (e.g., Gemini NX C18).[6]

  • Mobile Phase: A gradient or isocratic elution using a mixture of an aqueous component (e.g., 5 mM ammonium (B1175870) acetate (B1210297) or 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

  • Flow Rate: Appropriate for the column dimensions (e.g., 0.4 mL/min).

  • Injection Volume: 5-10 µL.

• Mass Spectrometric Conditions:

  • Mass Spectrometer: A triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Detection: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (m/z):

    • Rifampicin: 823.6 > 791.5

    • Rifampicin-d8: 831.6 > 799.6

    • 25-Desacetyl Rifampicin: 749.5 > 95.1

    • 25-Desacetyl Rifampicin-d8: 757.5 > 95.1[1]

Metabolic Pathway and Analytical Workflow

Understanding the metabolic conversion of Rifampicin to 25-Desacetyl Rifampicin is essential for interpreting pharmacokinetic data. The following diagrams illustrate this pathway and a typical analytical workflow for its quantification.

Caption: Metabolic conversion of Rifampicin to 25-Desacetyl Rifampicin.

Caption: Bioanalytical workflow for 25-Desacetyl Rifampicin quantification.

Conclusion

The use of 25-Desacetyl Rifampicin-d3 as an internal standard provides a robust and reliable method for the accurate quantification of 25-Desacetyl Rifampicin in biological samples. Its performance, as inferred from data on similar deuterated standards, is superior to that of structurally unrelated internal standards. For researchers and drug development professionals conducting pharmacokinetic and bioequivalence studies of Rifampicin, the implementation of a validated LC-MS/MS method incorporating 25-Desacetyl Rifampicin-d3 is highly recommended to ensure data of the highest quality.

References

• 1. Exposure to Rifampicin and its Metabolite 25-Deacetylrifampicin Rapidly Decreases During Tuberculosis Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Development and Validation of Liquid Chromatography-Mass Spectrometry Method for the Estimation of Rifampicin in Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijpsonline.com [ijpsonline.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

A Comparative Pharmacokinetic Analysis of Rifampicin and its Active Metabolite, 25-desacetyl Rifampicin

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the pharmacokinetic profiles of the frontline anti-tuberculosis drug, Rifampicin (B610482), and its primary and microbiologically active metabolite, 25-desacetyl rifampicin. The following sections present a synthesis of experimental data, detailed methodologies from key studies, and a visual representation of the metabolic pathway to facilitate a comprehensive understanding of their relationship and individual behaviors in the human body.

Quantitative Pharmacokinetic Data

The pharmacokinetic parameters of Rifampicin and its metabolite, 25-desacetyl rifampicin, exhibit distinct differences, particularly in their absorption and elimination phases. The data presented below is collated from a single-dose crossover bioequivalence study in healthy volunteers, providing a direct comparison under controlled conditions.

Pharmacokinetic Parameter	Rifampicin	25-desacetyl Rifampicin
Cmax (µg/mL)	10.35 ± 4.18	0.89 ± 0.34
Tmax (h)	2.2 ± 1.1	3.8 ± 1.0
AUC₀₋t (µg·h/mL)	55.23 ± 20.17	6.13 ± 2.61
AUC₀₋inf (µg·h/mL)	59.34 ± 21.68	7.65 ± 3.41
t½ (h)	3.5 ± 0.9	4.8 ± 1.6
Apparent Clearance (CL/F) (L/h)	10.3	95.8

Data sourced from Marchidanu et al., 2013 and Lee et al., 2015.[1][2][3]

As evidenced in the table, Rifampicin reaches a significantly higher maximum plasma concentration (Cmax) compared to its metabolite.[1][4][5] The time to reach this peak concentration (Tmax) is shorter for the parent drug, indicating rapid absorption.[1][4][5][6] Consequently, the metabolite, 25-desacetyl rifampicin, appears in the plasma later as it is formed following the absorption and metabolism of Rifampicin.[1][4][5] The total drug exposure, as measured by the Area Under the Curve (AUC), is substantially greater for Rifampicin. Interestingly, the elimination half-life (t½) of 25-desacetyl rifampicin is longer than that of Rifampicin, suggesting a slower elimination rate. The apparent clearance of 25-desacetyl rifampicin is markedly higher than that of the parent drug.[2][3]

Experimental Protocols

The data presented in this guide is primarily derived from clinical studies employing robust methodologies to ensure the accuracy and reliability of the pharmacokinetic assessments.

Study Design and Administration

A representative study was an open-label, single-dose, randomized, two-period, two-sequence, crossover bioequivalence study conducted in healthy volunteers.[1][4][5][6] Participants were administered a single oral dose of Rifampicin (e.g., 600 mg) after a period of fasting.[2][3] A washout period of at least 14 days separated the treatment periods to ensure complete elimination of the drug from the system before the next administration phase.[2][3]

Sample Collection and Analysis

Blood samples were collected at predetermined time points post-drug administration (e.g., pre-dose, and at various intervals up to 24 hours). Plasma was separated from the blood samples and stored frozen until analysis.

The concentrations of Rifampicin and 25-desacetyl rifampicin in the plasma samples were determined using validated analytical methods. High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are the most commonly employed techniques due to their sensitivity and specificity.[1][3][4][5][7][8][9][10][11]

Example HPLC Method:

• Column: Reverse-phase C18 column.[8]

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., 0.01 M monobasic sodium phosphate) and an organic solvent (e.g., acetonitrile (B52724) or methanol).[8][11]

• Detection: Photodiode array (PDA) detector set at a specific wavelength (e.g., 254 nm or 337 nm).[8][11]

• Internal Standard: A compound with similar chemical properties (e.g., hydrochlorothiazide (B1673439) or a deuterated form of Rifampicin) is used to ensure accuracy and precision during sample preparation and analysis.[10][11]

Pharmacokinetic Analysis

Non-compartmental analysis was utilized to determine the key pharmacokinetic parameters from the plasma concentration-time data.[1][4][5] This analysis was performed using specialized software such as Kinetica or NONMEM.[1][2][3][4][5] The primary parameters calculated include Cmax, Tmax, AUC from time zero to the last measurable concentration (AUC₀₋t), AUC extrapolated to infinity (AUC₀₋inf), and the elimination half-life (t½).[1][4][5]

Metabolic Pathway and Experimental Workflow

The primary metabolic transformation of Rifampicin in the human body is its deacetylation to form 25-desacetyl rifampicin.[12] This process primarily occurs in the liver. The following diagrams illustrate this metabolic relationship and a typical experimental workflow for its investigation.

Caption: Metabolic conversion of Rifampicin to 25-desacetyl rifampicin.

Caption: Workflow for pharmacokinetic analysis of Rifampicin and its metabolite.

References

• 1. farmaciajournal.com [farmaciajournal.com]
• 2. Population pharmacokinetics of rifampicin and 25-deacetyl-rifampicin in healthy Asian adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. farmaciajournal.com [farmaciajournal.com]
• 5. researchgate.net [researchgate.net]
• 6. COMPARATIVE PHARMACOKINETICS OF RIFAMPICIN AND 25-DESACETYL RIFAMPICIN IN HEALTHY VOLUNTEERS AFTER SINGLE ORAL DOSE ADMINISTRATION | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. akjournals.com [akjournals.com]
• 9. Measurement of rifampicin and 25-desacetylrifampicin in biological fluids using high-performance liquid chromatography with direct sample injection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Fast and Simple LC-MS/MS Method for Rifampicin Quantification in Human Plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 11. saudijournals.com [saudijournals.com]
• 12. droracle.ai [droracle.ai]

Safety & Regulatory Compliance

Navigating the Disposal of 25-Desacetyl Rifampicin-d3: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. This guide provides essential, step-by-step procedures for the safe and compliant disposal of 25-Desacetyl Rifampicin-d3, ensuring the protection of both laboratory personnel and the environment.

Immediate Safety and Handling Precautions

While 25-Desacetyl Rifampicin is not classified as a hazardous substance according to the Globally Harmonized System (GHS), it is imperative to follow standard precautionary measures for handling chemicals in a laboratory setting. Personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times when handling the compound.[1] In the event of accidental contact, wash the affected area with plenty of water.[1] For spills, absorb the material with an inert substance and place it in a suitable container for disposal.[1][2]

Step-by-Step Disposal Protocol

The disposal of 25-Desacetyl Rifampicin-d3, as a pharmaceutical compound, should adhere to the regulations set forth by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[3][4] The key principle is to prevent the entry of pharmaceutical waste into the water supply.

• Do Not Dispose Down the Drain: A nationwide ban on the sewering (flushing) of hazardous waste pharmaceuticals is in effect.[4][5] Although 25-Desacetyl Rifampicin is not formally classified as hazardous, it is best practice to avoid drain disposal for all pharmaceutical waste to prevent potential aquatic toxicity and environmental contamination.[5]

• Segregate as Pharmaceutical Waste: Designate a specific, clearly labeled waste container for 25-Desacetyl Rifampicin-d3 and other non-hazardous pharmaceutical waste. This prevents cross-contamination and ensures proper handling by waste management personnel.

• Primary Disposal Method: Incineration: The recommended and most common method for the disposal of pharmaceutical waste is incineration by a licensed and permitted treatment facility.[4] This high-temperature process ensures the complete destruction of the compound.

• Engage a Certified Waste Management Vendor: Your institution's Environmental Health and Safety (EHS) department should have a contract with a certified hazardous and pharmaceutical waste disposal vendor. Contact your EHS office to arrange for the pickup and disposal of the segregated 25-Desacetyl Rifampicin-d3 waste.

• Consider Pharmaceutical Take-Back Programs: For smaller quantities, pharmaceutical take-back programs, where available, offer a secure and environmentally sound disposal option.[3] Check with your local authorities or EHS department for information on such programs.

• Documentation: Maintain accurate records of the disposed chemical, including its name, quantity, and date of disposal, in accordance with your institution's policies and local regulations.

Considerations for Deuterated Compounds

The presence of deuterium (B1214612) (d3) in the molecule does not alter the fundamental disposal procedure. Deuterium is a stable, non-radioactive isotope of hydrogen and is not considered environmentally hazardous.[6] Therefore, the disposal guidelines are dictated by the properties of the parent compound, 25-Desacetyl Rifampicin. Some specialized facilities may offer recycling programs for deuterated compounds to recover the valuable heavy water; however, this is not a standard disposal route for small-quantity research chemicals.[7][8][9]

Quantitative Data Summary

The Safety Data Sheets for the non-deuterated form, 25-Desacetyl Rifampicin, do not specify quantitative limits for disposal, primarily because it is not classified as a hazardous substance.[1]

Parameter	Value	Reference
GHS Hazard Classification	Not Classified
NFPA Ratings (Health, Fire, Reactivity)	0, 0, 0
HMIS-Ratings (Health, Fire, Reactivity)	0, 0, 0

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of 25-Desacetyl Rifampicin-d3.

Caption: Disposal workflow for 25-Desacetyl Rifampicin-d3.

References

• 1. kmpharma.in [kmpharma.in]
• 2. fishersci.se [fishersci.se]
• 3. sdmedwaste.com [sdmedwaste.com]
• 4. Managing Pharmaceutical Waste | Stericycle [stericycle.com]
• 5. Management Of Hazardous Waste Pharmaceuticals - NYSDEC [dec.ny.gov]
• 6. Disposal of deuterium (D₂) — Synergy Recycling [synergy-recycling.co.uk]
• 7. Heavy water recycling for producing deuterium compounds - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 8. Deuterium Labeled Compounds | ZEOCHEM [zeochem.com]
• 9. esemag.com [esemag.com]

Essential Safety and Logistical Information for Handling 25-Desacetyl Rifampicin-d3

For researchers, scientists, and drug development professionals, ensuring safety and procedural accuracy when handling potent compounds like 25-Desacetyl Rifampicin-d3 is paramount. This guide provides essential, immediate safety protocols, operational plans, and disposal procedures to foster a secure and efficient laboratory environment. While some safety data sheets (SDS) for the parent compound, 25-Desacetyl Rifampicin, do not classify it as hazardous under the Globally Harmonized System (GHS), a cautious approach is warranted as the chemical, physical, and toxicological properties have not been exhaustively investigated.[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against potential exposure. The following PPE is mandatory to prevent skin, eye, and respiratory contact with 25-Desacetyl Rifampicin-d3.

Protection Type	Required PPE	Rationale and Guidelines
Eye/Face Protection	Chemical safety goggles with side-shields	To prevent eye contact with the powder. In case of contact, immediately rinse eyes with plenty of water for at least 15 minutes.[1][2]
Skin Protection	Impervious gloves (e.g., nitrile) and a lab coat	Handle with gloves and inspect them before use. Use proper glove removal technique to avoid skin contact. Wash hands thoroughly after handling.[1][2]
Respiratory Protection	N95 respirator or equivalent	Required when handling the powder outside of a certified chemical fume hood to prevent inhalation. Avoid generating dust.[1][3][4]

Operational Plan: Step-by-Step Handling Protocol

A systematic workflow is critical to minimizing risks during the handling of 25-Desacetyl Rifampicin-d3.

Preparation

• Consult SDS: Always review the latest Safety Data Sheet before beginning work.

• Designate Area: Perform all handling procedures in a well-ventilated area, preferably within a chemical fume hood.[1][5]

• Assemble Materials: Ensure all necessary equipment, including PPE, spill kits, and designated waste containers, are readily accessible.

Handling and Solution Preparation

• Don PPE: Put on all required PPE as specified in the table above.

• Weighing: Handle the solid powder carefully within a chemical fume hood or a ventilated balance enclosure to avoid creating dust.[3][5] Use a tared weigh boat.

• Solution Preparation: When dissolving the compound, slowly add the solid to the solvent to prevent splashing. Common solvents for similar deuterated standards include methanol.[6] However, refer to the manufacturer's certificate of analysis for specific solvent compatibility.

• Storage of Solutions: For deuterated internal standards, it is best to prepare working solutions fresh as needed to minimize degradation.[6] If storing stock solutions, use an airtight, labeled container and store under the recommended conditions.[6]

Post-Handling

• Decontamination: Thoroughly clean the work area and any equipment used. Wipe down surfaces within the fume hood.[3]

• Doff PPE: Carefully remove PPE to avoid self-contamination and wash hands thoroughly.

• Waste Disposal: Dispose of all contaminated materials and excess chemicals according to the disposal plan outlined below.[1]

Storage of 25-Desacetyl Rifampicin-d3

Proper storage is crucial to maintain the isotopic purity and stability of the compound.[6]

Parameter	Recommendation
Temperature	-20°C for long-term storage is commonly recommended.[6][7] Some suppliers suggest storage at 2-8°C.[8] Always refer to the manufacturer's certificate of analysis.
Atmosphere	Store under an inert atmosphere, such as dry nitrogen or argon, to prevent oxidation.[6][8]
Light	Protect from light by storing in amber vials or in the dark to prevent photodegradation.[6]

Emergency Procedures

Exposure Type	First Aid Measures
Eye Contact	Rinse with pure water for at least 15 minutes. Consult a doctor.[2]
Skin Contact	Take off contaminated clothing immediately. Wash off with soap and plenty of water. Consult a doctor if symptoms persist.[2]
Inhalation	If breathing is difficult, remove to fresh air and keep at rest in a position comfortable for breathing. Call a physician if symptoms develop or persist.[2]
Ingestion	Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control Center immediately.[2]
Spill	For a small spill, wear appropriate PPE, sweep up the solid material while avoiding dust formation, and place it in a suitable, labeled container for disposal. Clean the spill area thoroughly.[1]

Disposal Plan

Proper disposal of 25-Desacetyl Rifampicin-d3 and associated contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

• Excess Chemical: Unused or expired 25-Desacetyl Rifampicin-d3 should be offered to a licensed hazardous material disposal company.[2] Do not discharge into drains or the environment.[2]

• Solid Waste: Contaminated gloves, wipes, weigh boats, and other disposable materials should be collected in a clearly labeled, sealed hazardous waste container.[3]

• Sharps: Any contaminated needles or other sharps must be placed in a designated sharps container for hazardous waste.[3]

• Regulations: Ensure that all federal, state, and local regulations regarding the disposal of this material are followed.[2]

Visual Workflows

The following diagrams illustrate the key procedural steps for handling and disposal.

Caption: Workflow for the safe handling of 25-Desacetyl Rifampicin-d3.

Caption: Logical flow for the disposal of contaminated materials.

References

• 1. benchchem.com [benchchem.com]
• 2. cleanchemlab.com [cleanchemlab.com]
• 3. benchchem.com [benchchem.com]
• 4. carlroth.com [carlroth.com]
• 5. 9.4 Guidelines for Working with Particularly Hazardous Substances | Environment, Health and Safety [ehs.cornell.edu]
• 6. benchchem.com [benchchem.com]
• 7. caymanchem.com [caymanchem.com]
• 8. pharmaffiliates.com [pharmaffiliates.com]